Mtb-cyt-bd oxidase-IN-2

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of Mtb-cyt-bd Oxidase Inhibitors

A Note on Nomenclature: A specific inhibitor designated "Mtb-cyt-bd oxidase-IN-2" is not prominently documented in the reviewed scientific literature. Therefore, this guide will focus on a well-characterized 2-aryl-quinolone inhibitor, CK-2-63 , as a representative example to discuss the mechanism of action, quantitative data, and experimental protocols relevant to the inhibition of Mycobacterium tuberculosis (Mtb) cytochrome bd (cyt-bd) oxidase.

Introduction

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a branched electron transport chain crucial for its survival and pathogenesis. This respiratory chain has two terminal oxidases: the cytochrome bcc-aa3 supercomplex and the cytochrome bd oxidase. While the cytochrome bcc-aa3 is the primary oxidase under normal aerobic conditions, the cytochrome bd oxidase becomes critical for ATP synthesis when the primary complex is compromised, such as during hypoxia or exposure to certain antibiotics. This functional redundancy makes the cytochrome bd oxidase an attractive target for novel anti-tubercular drug development, particularly in combination therapies. Inhibiting both terminal oxidases can lead to a more comprehensive termination of energy production and a bactericidal effect. This guide provides a detailed overview of the mechanism of action of inhibitors targeting the Mtb cytochrome bd oxidase, with a focus on the 2-aryl-quinolone class of compounds.

Mechanism of Action

The Mtb cytochrome bd oxidase is a quinol oxidase that catalyzes the transfer of electrons from menaquinol (B15198786) (MKH2) to molecular oxygen, the terminal electron acceptor. This process contributes to the generation of a proton motive force across the mycobacterial inner membrane, which is utilized by ATP synthase to produce ATP.

Inhibitors belonging to the 2-aryl-quinolone class, such as CK-2-63, are believed to exert their inhibitory effect by competing with the natural substrate, menaquinol, for its binding site on the cytochrome bd oxidase complex. Molecular docking studies suggest that these inhibitors bind to a pocket in close proximity to the catalytically important Q-loop and a heme prosthetic group. By occupying this site, the inhibitor physically obstructs the binding of menaquinol, thereby blocking the electron flow through the cytochrome bd oxidase branch of the respiratory chain. This leads to a reduction in oxygen consumption and ATP synthesis, particularly under conditions where this alternative oxidase is essential for the bacterium's survival.

The inhibition of cytochrome bd oxidase alone often results in a bacteriostatic effect. However, when combined with an inhibitor of the primary cytochrome bcc-aa3 oxidase (e.g., Q203), a synergistic and bactericidal effect is observed. This dual inhibition effectively shuts down both pathways of aerobic respiration, leading to a collapse of cellular energy production and subsequent cell death.

Quantitative Data

The following tables summarize the quantitative data for the representative 2-aryl-quinolone inhibitor, CK-2-63, and its effects on M. tuberculosis.

Table 1: In Vitro Activity of CK-2-63 against M. tuberculosis H37Rv

Assay Condition	Parameter	Value (µM)
Aerobic Growth	IC50	3.70[1]
Oxygen-Limited Growth (Wayne Assay)	IC50	>10

Table 2: Synergistic Activity of CK-2-63 with other Electron Transport Chain Inhibitors

Combination	Effect
CK-2-63 + Q203 (cytochrome bcc-aa3 inhibitor)	Enhanced inhibition of oxygen consumption and bactericidal activity[2]
CK-2-63 + Bedaquiline (ATP synthase inhibitor)	Enhanced inhibition of oxygen consumption and bactericidal activity[2]

Experimental Protocols

This section details the key experimental methodologies used to characterize Mtb-cyt-bd oxidase inhibitors.

1. Heterologous Expression and Purification of Mtb Cytochrome bd Oxidase

• Objective: To produce sufficient quantities of the enzyme for in vitro enzymatic assays.

• Methodology:

  • The cydABDC operon encoding the Mtb cytochrome bd oxidase is cloned into an expression vector (e.g., pUC19).

  • The resulting construct is transformed into an E. coli strain deficient in its own terminal oxidases (e.g., ML16 ΔcydAB, ΔcyoABCDE).

  • The transformed E. coli is cultured, and the expression of the Mtb cytochrome bd oxidase is induced.

  • The cells are harvested, and the membrane fraction is isolated.

  • The cytochrome bd oxidase is solubilized from the membrane using detergents and purified using chromatographic techniques (e.g., affinity chromatography).

2. Mtb Cytochrome bd Oxidase Enzymatic Assay

• Objective: To determine the direct inhibitory activity of compounds on the purified enzyme.

• Methodology:

  • The activity of the purified Mtb cytochrome bd oxidase is measured by monitoring the oxidation of a menaquinol substrate.

  • A common method involves measuring oxygen consumption using a Clark-type electrode or a fluorescence-based oxygen sensor.

  • The assay is performed in a reaction buffer at a controlled temperature and pH.

  • The reaction is initiated by the addition of the menaquinol substrate.

  • To test for inhibition, the enzyme is pre-incubated with the inhibitor for a defined period before the addition of the substrate.

  • The rate of oxygen consumption is measured and compared to a control without the inhibitor to determine the percent inhibition and calculate the IC50 value.

  • To account for auto-oxidation of the menaquinol substrate, the rate of oxygen consumption is measured before the addition of the enzyme and subtracted from the enzymatic rate.

3. Whole-Cell Oxygen Consumption Rate (OCR) Assay

• Objective: To measure the effect of inhibitors on the respiration of whole M. tuberculosis cells.

• Methodology:

  • M. tuberculosis cultures are grown to mid-log phase.

  • The cells are washed and resuspended in an appropriate assay medium.

  • The cell suspension is added to a 96-well plate.

  • A fluorescent oxygen-sensitive probe (e.g., MitoXpress Xtra) is added to each well.

  • The inhibitor compound is added at various concentrations.

  • The plate is sealed to prevent the ingress of ambient oxygen.

  • The fluorescence is measured kinetically over time using a plate reader. The rate of increase in fluorescence is proportional to the rate of oxygen consumption.

  • The OCR is calculated from the fluorescence data, and the inhibitory effect of the compound is determined.

4. Mycobacterial Growth Inhibition Assay (MGIA)

• Objective: To determine the minimum inhibitory concentration (MIC) or IC50 of a compound against M. tuberculosis under different growth conditions.

• Methodology:

  • Aerobic Conditions:

    • M. tuberculosis is cultured in a suitable liquid medium (e.g., Middlebrook 7H9).

    • The compound is serially diluted in a 96-well plate.

    • A standardized inoculum of M. tuberculosis is added to each well.

    • The plates are incubated at 37°C.

    • After a defined incubation period (e.g., 7 days), bacterial growth is assessed by measuring optical density (OD600) or by using a growth indicator dye (e.g., resazurin).

    • The IC50 or MIC is determined as the concentration of the compound that inhibits growth by 50% or 99%, respectively.

  • Oxygen-Limited Conditions (Wayne Model):

    • This model simulates the low-oxygen conditions encountered by M. tuberculosis in vivo.

    • The assay is set up in sealed tubes with a limited headspace-to-medium ratio.

    • The methodology is similar to the aerobic assay, but the cultures are incubated without shaking.

    • Growth inhibition is assessed after a longer incubation period (e.g., 14-21 days).

Visualizations

Caption: Mechanism of action of Mtb-cyt-bd oxidase inhibitors.

Caption: Experimental workflow for inhibitor discovery.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

The Function of Cytochrome bd Oxidase in Mycobacterium tuberculosis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mycobacterium tuberculosis (M. tb), the causative agent of tuberculosis, possesses a branched electron transport chain crucial for its survival and pathogenesis. One of the two terminal oxidases in this chain is the cytochrome bd oxidase, a prokaryote-specific enzyme that plays a pivotal role in the bacterium's adaptation to the harsh and dynamic environment within the human host. This technical guide provides an in-depth analysis of the function, regulation, and significance of cytochrome bd oxidase in M. tb. It summarizes key quantitative data, details relevant experimental protocols, and visualizes complex biological pathways and workflows to serve as a comprehensive resource for researchers in the field of tuberculosis drug development.

Introduction: The Branched Respiratory Chain of M. tuberculosis

M. tuberculosis is an obligate aerobe that relies on oxidative phosphorylation for energy generation. Its respiratory chain is unique in that it terminates with two distinct oxidases: the proton-pumping cytochrome bcc-aa3 supercomplex and the non-proton-pumping cytochrome bd oxidase.[1] While the cytochrome bcc-aa3 complex is the primary oxidase under optimal aerobic conditions, the cytochrome bd oxidase becomes critical for survival under various stress conditions encountered during infection, such as hypoxia, nitrosative stress, and acidic pH.[1][2] This functional redundancy and the absence of a cytochrome bd homolog in humans make it an attractive target for novel anti-tubercular drug development.[3]

Core Function and Physiological Roles

The primary function of cytochrome bd oxidase is the four-electron reduction of molecular oxygen to water, coupled with the oxidation of menaquinol (B15198786). This process contributes to the generation of a proton motive force (PMF) across the mycobacterial inner membrane, essential for ATP synthesis.

Respiration under Hypoxia

The granulomatous lesions characteristic of tuberculosis are often hypoxic. Cytochrome bd oxidase has a higher affinity for oxygen than the cytochrome bcc-aa3 complex, enabling M. tb to continue respiring and maintain energy homeostasis in oxygen-limited environments.[2] Transcriptional and proteomic studies have consistently shown an upregulation of the cydABDC operon, which encodes the cytochrome bd oxidase, under hypoxic conditions.[1][4][5]

Resistance to Host-Imposed Stresses

During infection, M. tb is exposed to a barrage of host immune defenses, including reactive oxygen and nitrogen species and an acidic phagosomal environment. Cytochrome bd oxidase plays a crucial role in mitigating the effects of these stresses.

• Nitrosative Stress: The expression of cytochrome bd oxidase is induced in response to nitric oxide (NO), a key antimicrobial molecule produced by host macrophages.[1]

• Acidic pH: The phagosomal compartment where M. tb resides can acidify to a pH as low as 4.5. The activity of the cytochrome bcc-aa3 complex is inhibited at low pH, making the function of the more acid-tolerant cytochrome bd oxidase essential for bacterial survival.[6]

• Oxidative Stress: Studies in the model organism Mycobacterium smegmatis have shown that a knockout of the cytochrome bd oxidase gene leads to increased susceptibility to hydrogen peroxide.[7]

Role in Virulence and Persistence

The ability of M. tb to establish a persistent, latent infection is a major challenge in tuberculosis control. Cytochrome bd oxidase is implicated in the transition to and maintenance of this dormant state. Its expression is upregulated during the transition from acute to chronic infection in mouse models.[1] Furthermore, mutants lacking a functional cytochrome bd oxidase show attenuated virulence.

Quantitative Data Summary

The following tables summarize key quantitative findings related to the expression and function of cytochrome bd oxidase in mycobacteria.

Table 1: Expression of Cytochrome bd Oxidase Subunits under Hypoxia
Strain	Condition
M. smegmatis	Hypoxia (0.5% air saturation) vs. Normoxia (21% air saturation)
M. tuberculosis	Hypoxia-induced non-replicating persistence
M. tuberculosis	In vivo (human granulomas)

| Table 2: Oxygen Consumption Rates in Wild-Type and Mutant Strains | | | :--- | :--- | :--- | :--- | | Strain | Condition | Relative Oxygen Consumption Rate (%) | Reference | | M. smegmatis Wild-Type | Normoxia | 100 |[8] | | M. smegmatis ΔcydA | Normoxia | ~80 |[8] | | M. smegmatis ΔqcrCAB (bcc-aa3 mutant) | Normoxia | ~40 |[9] | | M. tuberculosis Wild-Type | pH 7.4 | 100 |[6] | | M. tuberculosis ΔcydA | pH 7.4 | Slightly reduced |[6] | | M. tuberculosis Wild-Type | pH 4.5 | Reduced compared to pH 7.4 |[6] | | M. tuberculosis ΔcydA | pH 4.5 | Significantly reduced compared to Wild-Type at pH 4.5 |[6] |

Signaling Pathways and Regulation

The expression of the cydABDC operon is tightly regulated to allow M. tb to adapt to changing environmental conditions.

The SenX3-RegX3 Two-Component System

The SenX3-RegX3 two-component system is a key regulator of cytochrome bd oxidase expression in response to oxygen availability. Under aerobic conditions, the sensor kinase SenX3 phosphorylates the response regulator RegX3. Phosphorylated RegX3 acts as a transcriptional repressor of the cydABDC operon. In hypoxic conditions, RegX3 is dephosphorylated, leading to the derepression of the operon and increased synthesis of the oxidase.

Caption: Regulation of the cydABDC operon by the SenX3-RegX3 two-component system.

The cAMP Receptor Protein (CRP)

The cAMP receptor protein (CRP) has also been implicated in the regulation of the cydABDC operon, particularly in response to respiratory stress. In M. smegmatis, CRP has been shown to be a direct activator of cydAB expression under hypoxic conditions.

Experimental Protocols

This section provides an overview of key experimental methodologies used to study cytochrome bd oxidase function.

Construction of a cydA Knockout Mutant via Homologous Recombination

The generation of a targeted gene knockout is a fundamental technique to elucidate gene function. The following is a generalized workflow for creating a cydA knockout mutant in M. tuberculosis using a two-step homologous recombination strategy.[11][12][13][14]

Caption: Workflow for generating a cydA knockout mutant in M. tuberculosis.

Detailed Steps:

• Construct the Suicide Delivery Vector:

  • Amplify by PCR ~1 kb regions of DNA flanking the cydA gene (homologous arms).

  • Clone the upstream and downstream homologous arms into a suicide vector (e.g., pPR27xylE-based) that cannot replicate in M. tb. The vector should contain a selectable marker (e.g., hygromycin resistance gene) between the homologous arms and a counter-selectable marker (e.g., sacB).

• Electroporation and Selection of Single Crossovers (SCOs):

  • Prepare electrocompetent M. tb cells.

  • Electroporate the suicide vector into the M. tb cells.

  • Plate the transformed cells on solid medium containing the appropriate antibiotic (e.g., hygromycin) to select for SCOs where the plasmid has integrated into the chromosome via homologous recombination at either the upstream or downstream flanking region.

• Selection of Double Crossovers (DCOs):

  • Grow the SCO colonies in liquid medium without antibiotic selection to allow for a second homologous recombination event to occur.

  • Plate the culture on solid medium containing the counter-selective agent (e.g., sucrose). The sacB gene confers sucrose sensitivity, so only cells that have lost the vector backbone through a second crossover event (DCOs) will grow.

• Screening and Confirmation:

  • Screen the sucrose-resistant colonies by PCR using primers that flank the cydA gene and primers internal to the selectable marker to confirm the replacement of the wild-type cydA gene with the resistance cassette.

  • Confirm the knockout by Southern blotting and/or sequencing.

Measurement of Oxygen Consumption Rate (OCR) using Seahorse XF Analyzer

The Seahorse XF Analyzer allows for real-time measurement of OCR in live bacteria, providing insights into their respiratory activity.[6][15][16][17]

Protocol Overview:

• Bacterial Culture and Preparation:

  • Grow M. tuberculosis strains (wild-type and mutants) to mid-log phase in an appropriate liquid medium (e.g., 7H9 broth).

  • Wash the cells and resuspend them in Seahorse XF assay medium at a defined density.

• Seahorse XF Plate Preparation:

  • Coat a Seahorse XF cell culture microplate with an appropriate adhesive (e.g., Cell-Tak).

  • Seed the bacterial suspension into the wells of the plate and centrifuge to adhere the bacteria to the bottom.

• Assay Execution:

  • Place the cell plate into the Seahorse XF Analyzer.

  • Measure the basal OCR.

  • Sequentially inject compounds that modulate the electron transport chain to determine different respiratory parameters. A typical injection strategy for mycobacteria might include:

    • Carbon source: To initiate respiration.

    • CCCP (Carbonyl cyanide m-chlorophenyl hydrazone): An uncoupler to measure maximal respiratory capacity.

    • Aurachin D or other specific inhibitors: To inhibit cytochrome bd oxidase and assess its contribution to total respiration.

    • Q203: To inhibit the cytochrome bcc-aa3 complex.

• Data Analysis:

  • Normalize OCR data to the number of bacteria per well.

  • Calculate parameters such as basal respiration, maximal respiration, and the specific contribution of each terminal oxidase.

Cytochrome bd Oxidase as a Drug Target

The essential role of cytochrome bd oxidase in the survival of M. tb under host-like stress conditions, coupled with its absence in humans, makes it a promising target for new anti-tubercular drugs.[3] Inhibitors of cytochrome bd oxidase are being actively investigated, with a particular focus on their potential use in combination therapies.[7] For instance, combining a cytochrome bd oxidase inhibitor with an inhibitor of the cytochrome bcc-aa3 complex could create a synergistic effect, effectively shutting down aerobic respiration and leading to rapid bactericidal activity.

Conclusion

Cytochrome bd oxidase is a critical component of the respiratory chain of Mycobacterium tuberculosis, enabling the pathogen to adapt and survive in the challenging environment of the host. Its role in hypoxia, resistance to nitrosative and oxidative stress, and acidic pH tolerance underscores its importance for virulence and persistence. A thorough understanding of its function, regulation, and biochemistry is essential for the development of novel therapeutic strategies to combat tuberculosis. The experimental approaches detailed in this guide provide a framework for further investigation into this important enzyme and its potential as a drug target.

References

• 1. A fluorescence-based reporter for monitoring expression of mycobacterial cytochrome bd in response to antibacterials and during infection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Characterization of the cydAB-Encoded Cytochrome bd Oxidase from Mycobacterium smegmatis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | The TbD1 Locus Mediates a Hypoxia-Induced Copper Response in Mycobacterium bovis [frontiersin.org]
• 5. Proteomics Analysis of Three Different Strains of Mycobacterium tuberculosis under In vitro Hypoxia and Evaluation of Hypoxia Associated Antigen’s Specific Memory T Cells in Healthy Household Contacts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The cytochrome bd-type quinol oxidase is important for survival of Mycobacterium smegmatis under peroxide and antibiotic-induced stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. Development and application of homologous recombination knockout system in Mycobacterium tuberculosis [actamicro.ijournals.cn]
• 12. researchgate.net [researchgate.net]
• 13. Construction of Mycobacterium tuberculosis cdd knockout and evaluation of invasion and growth in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Targeted Mutagenesis of Mycobacterium Strains by Homologous Recombination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The Analysis of Mycobacterium tuberculosis-Induced Bioenergetic Changes in Infected Macrophages Using an Extracellular Flux Analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Synthetic lethality of Mycobacterium tuberculosis NADH dehydrogenases is due to impaired NADH oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. agilent.com [agilent.com]

An In-depth Technical Guide to the Discovery and Synthesis of Imidazopyridine-Based Mycobacterium tuberculosis Cytochrome bd Oxidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, synthesis, and biological evaluation of imidazopyridine-based inhibitors targeting Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. As the specific compound "Mtb-cyt-bd oxidase-IN-2" is not distinctly identified in the current literature, this document focuses on the broader, well-documented class of imidazopyridine derivatives that show significant promise against this crucial respiratory enzyme.

Introduction: Targeting the Mtb Respiratory Chain

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis necessitates the development of novel therapeutics with new mechanisms of action. The electron transport chain of Mtb is a validated target for drug discovery.[1][2] Mtb possesses two terminal oxidases in its respiratory chain: the cytochrome bcc-aa3 supercomplex and the cytochrome bd oxidase.[3] While the cytochrome bcc-aa3 is the primary oxidase under optimal growth conditions, the cytochrome bd oxidase is crucial for bacterial survival under stressful conditions such as hypoxia and nitrosative stress, and when the primary respiratory pathway is inhibited.[3][4] Crucially, cytochrome bd oxidase is absent in eukaryotes, making it an attractive and selective target for novel anti-tubercular agents.[3]

Imidazopyridine-based compounds have emerged as a promising class of inhibitors targeting various components of the Mtb cellular machinery, including the cytochrome bcc-aa3 complex (e.g., Q203 or telacebec).[5] More recently, computational and screening efforts have identified novel imidazopyridines with the potential to inhibit cytochrome bd oxidase.[1][4] Targeting both terminal oxidases simultaneously presents a compelling strategy to achieve a bactericidal effect and overcome drug resistance.[6]

Quantitative Data Summary

The following tables summarize the in vitro activity and cytotoxicity of representative imidazopyridine-based compounds against M. tuberculosis. It is important to note that direct inhibition data for cytochrome bd oxidase is often determined through specialized assays, and much of the publicly available data focuses on whole-cell activity (MIC).

Table 1: Minimum Inhibitory Concentration (MIC) of Imidazopyridine Derivatives against M. tuberculosis

Compound ID	Mtb Strain	MIC (µM)	Reference Compound	MIC (µM)
IPA-15	H37Rv	0.10 - 0.19	Isoniazid	~0.3 - 0.6
IPA-16	H37Rv	0.10 - 0.19	Isoniazid	~0.3 - 0.6
IPA-15	MDR/XDR isolates	0.05 - 1.5	-	-
IPA-16	MDR/XDR isolates	0.05 - 1.5	-	-
C-IP derivative	H37Rv	0.11 (MIC90)	-	-
S-IP derivative	H37Rv	0.98 (MIC90)	-	-
Generic IPAs	H37Rv	0.03 - 5.0	-	-

Data synthesized from multiple sources, including[2][7][8][9]. MIC values can vary based on assay conditions.

Table 2: Cytotoxicity and Selectivity of Representative Imidazopyridine Derivatives

Compound ID	Cell Line	CC50 (µM)	Selectivity Index (SI = CC50/MIC)
IPA-15	Vero	>100	>526 - 1000
IPA-16	Vero	>100	>526 - 1000

Data from[8]. The high selectivity index indicates low toxicity to mammalian cells at effective anti-tubercular concentrations.

Experimental Protocols

Detailed methodologies for the synthesis and evaluation of imidazopyridine-based inhibitors are crucial for reproducibility and further development.

This protocol describes a common synthetic route for generating the imidazo[1,2-a]pyridine (B132010) scaffold, which can then be derivatized.[7]

Step 1: Synthesis of Ethyl 2-bromoacetoacetate

• Dissolve ethyl acetoacetate (B1235776) in a suitable solvent such as chloroform (B151607) or acetic acid.

• Cool the solution to 0°C in an ice bath.

• Slowly add N-bromosuccinimide (NBS) portion-wise while maintaining the temperature at 0°C.

• Stir the reaction mixture at room temperature for 2-4 hours until the reaction is complete (monitored by TLC).

• Perform an aqueous workup by washing with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product, which can be used in the next step without further purification.

Step 2: Synthesis of Substituted Imidazo[1,2-a]pyridine-3-carboxylates

• Dissolve a substituted 2-aminopyridine (B139424) in a solvent like ethanol (B145695) or DMF.

• Add the ethyl 2-bromoacetoacetate from Step 1 to the solution.

• Reflux the mixture for 6-12 hours. Monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water to precipitate the product.

• Filter the solid, wash with water, and dry to obtain the crude ester derivative. Purify by recrystallization or column chromatography.

Step 3: Hydrolysis to Imidazo[1,2-a]pyridine-3-carboxylic Acid

• Suspend the ester derivative from Step 2 in a mixture of ethanol and an aqueous solution of sodium hydroxide (B78521) (e.g., 2M NaOH).

• Heat the mixture to reflux for 2-4 hours until the ester is fully hydrolyzed (monitored by TLC).

• Cool the solution and remove the ethanol under reduced pressure.

• Acidify the remaining aqueous solution to pH 3-4 with a suitable acid (e.g., 1M HCl) to precipitate the carboxylic acid.

• Filter the precipitate, wash thoroughly with water, and dry to yield the desired carboxylic acid.

Step 4: Amide Coupling

• Dissolve the carboxylic acid from Step 3 in a dry aprotic solvent (e.g., DMF or DCM).

• Add a coupling agent such as HATU or EDC/HOBt.

• Add a suitable base, like diisopropylethylamine (DIPEA).

• Add the desired amine derivative and stir the reaction at room temperature for 12-24 hours.

• Monitor the reaction by TLC. Upon completion, perform an aqueous workup.

• Purify the final compound by column chromatography to yield the target imidazo[1,2-a]pyridine-3-carboxamide.

This protocol is based on the broth microdilution method.[10][11]

• Inoculum Preparation: Prepare a suspension of M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80. Adjust the turbidity to a 0.5 McFarland standard. This suspension is then diluted to achieve a final inoculum of approximately 5 x 10^5 CFU/mL.

• Compound Preparation: Prepare a stock solution of the test compound in DMSO. Perform serial two-fold dilutions in a 96-well microtiter plate containing 7H9 broth to achieve the desired final concentration range.

• Inoculation: Add the prepared Mtb inoculum to each well containing the diluted compound. Include a drug-free growth control and a sterile control (broth only).

• Incubation: Seal the plates and incubate at 37°C for 7-14 days.

• Reading Results: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of Mtb.[10] Growth can be assessed visually or by using a growth indicator like resazurin.

This protocol assesses the effect of the compound on the viability of a mammalian cell line (e.g., Vero or HepG2).[12]

• Cell Seeding: Seed mammalian cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Replace the old medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control for cytotoxicity (e.g., doxorubicin).

• Incubation: Incubate the plate for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO or a suitable solubilizing agent to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The CC50 (50% cytotoxic concentration) is determined by plotting the cell viability against the compound concentration and fitting the data to a dose-response curve.

Visualizations: Pathways and Workflows

The following diagrams illustrate the biological context and the discovery process for Mtb cytochrome bd oxidase inhibitors.

Caption: Mtb Respiratory Chain and Inhibitor Targets.

Caption: Drug Discovery Workflow for Mtb Inhibitors.

Caption: Mechanism of Action for Cyt-bd Inhibitors.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Recent developments of imidazo[1,2-a]pyridine analogues as antituberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Design, Synthesis and biological evaluation of novel imidazo[1,2-a]pyridinecarboxamides as potent anti-tuberculosis agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and biological evaluation of novel imidazo[1,2-a]pyridinecarboxamides as potent anti-tuberculosis agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Identification of novel imidazo[1,2-a]pyridine inhibitors targeting M. tuberculosis QcrB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. diva-portal.org [diva-portal.org]
• 12. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]

Structure-Activity Relationship of Novel Inhibitors Targeting Mycobacterium tuberculosis Cytochrome bd Oxidase: A Technical Overview

For the attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the structure-activity relationships (SAR) of recently developed inhibitors targeting the Mycobacterium tuberculosis (Mtb) cytochrome bd (cyt-bd) oxidase. As a crucial component of the Mtb respiratory chain, particularly under hypoxic conditions and when the primary cytochrome bcc:aa3 complex is compromised, cyt-bd oxidase represents a promising target for novel anti-tubercular agents.[1][2][3] This document synthesizes findings from recent studies on various chemical scaffolds, presenting quantitative data, experimental methodologies, and visual representations of key concepts to facilitate further research and development in this area.

Introduction to Mtb Cytochrome bd Oxidase Inhibition

The electron transport chain of M. tuberculosis is a branched pathway featuring two terminal oxidases: the cytochrome bcc:aa3 supercomplex and the cytochrome bd oxidase.[3] While the bcc:aa3 complex is the primary oxidase under optimal growth conditions, the cyt-bd oxidase is essential for ATP synthesis and survival in low-oxygen environments, characteristic of the host infection milieu.[2][3] The absence of a homologous enzyme in mammalian mitochondria makes cyt-bd oxidase an attractive and selective target for anti-TB drug discovery.[2]

Inhibiting both terminal oxidases is a validated strategy to achieve a bactericidal effect against both replicating and non-replicating Mtb.[1][4] This has led to the exploration of various chemical scaffolds that can selectively inhibit cyt-bd oxidase, often in combination with inhibitors of the cytochrome bcc:aa3 complex, such as Q203.[1][4][5]

Quantitative Analysis of Inhibitor Potency

The following tables summarize the biological activity of representative compounds from different chemical classes that have been investigated as Mtb cyt-bd oxidase inhibitors.

Table 1: Activity of N-Phenethyl-Quinazolin-4-yl-Amines against Mycobacterial Strains [5]

Compound	M. bovis BCG (ATP depletion with Q203) IC50 (µM)	M. tuberculosis H37Rv (ATP depletion with Q203) IC50 (µM)	M. tuberculosis N0145 (ATP depletion with Q203) IC50 (µM)
12a	> 25	0.8 ± 0.1	0.9 ± 0.1
19a	> 25	1.1 ± 0.1	1.0 ± 0.1
Aurachin D	> 25	2.0 ± 0.1	2.1 ± 0.2

Table 2: Growth Suppression of 2-Aryl-Quinolone Inhibitors against M. tuberculosis H37Rv [4]

Compound	IC50 under aerobic conditions (µM)
CK-2-63	3.70
MTD-403	0.27

Table 3: Activity of Aurachin D Analogues against Mtb cyt-bd Oxidase and Mtb Growth [6]

Compound	Mtb cyt-bd Oxidase Inhibition (IC50, nM)	Mtb Growth Inhibition (MIC, µM)
1d (citronellyl side chain)	Nanomolar range	4-8
1g (6-fluoro substituent)	Nanomolar range	4-8
1k (7-fluoro substituent)	Nanomolar range	Not reported
1t (5-hydroxy substituent)	Nanomolar range	Not reported
1v (6-hydroxy substituent)	Nanomolar range	Not reported
1u (5-methoxy substituent)	Nanomolar range	Not reported
1w (6-methoxy substituent)	Nanomolar range	Not reported
1x (7-methoxy substituent)	Nanomolar range	Not reported

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of SAR studies. The following sections describe the key assays used to characterize Mtb cyt-bd oxidase inhibitors.

This whole-cell assay is designed to identify compounds that inhibit ATP synthesis, particularly those that act synergistically with a known inhibitor of the cytochrome bcc:aa3 complex (Q203) to target cyt-bd oxidase.[7]

• Bacterial Strains and Culture: Mycobacterium bovis BCG, M. tuberculosis H37Rv, or clinical isolates are cultured to mid-log phase in appropriate media (e.g., 7H9 broth supplemented with ADC and Tween 80).

• Assay Preparation: Bacterial cultures are washed and resuspended in a suitable buffer.

• Compound Treatment: The bacterial suspension is dispensed into 96-well plates. Test compounds are added at various concentrations, both in the presence and absence of a fixed concentration of Q203 (which selectively inhibits the bcc:aa3 complex).

• Incubation: The plates are incubated for a defined period to allow for the compounds to affect cellular ATP levels.

• ATP Measurement: A commercial ATP detection reagent (e.g., BacTiter-Glo™) is added to each well. The luminescence, which is proportional to the ATP concentration, is measured using a luminometer.

• Data Analysis: The luminescence data is normalized to controls, and IC50 values are calculated using a suitable dose-response curve fitting model. Compounds that show a significant drop in ATP levels only in the presence of Q203 are considered putative cyt-bd oxidase inhibitors.[7]

This assay determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the visible growth of M. tuberculosis.

• Bacterial Culture: M. tuberculosis H37Rv is grown to mid-log phase in 7H9 broth.

• Compound Preparation: Test compounds are serially diluted in a 96-well plate.

• Inoculation: The bacterial culture is diluted and added to each well containing the test compounds.

• Incubation: The plates are incubated at 37°C for several days until visible growth is observed in the control wells (no compound).

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

This assay confirms the inhibition of oxygen consumption by the test compounds, validating their mechanism as inhibitors of the respiratory chain.[1]

• Bacterial Preparation: M. tuberculosis cells are harvested, washed, and resuspended in an appropriate assay buffer.

• Assay Setup: The bacterial suspension is placed in a sealed container with a small amount of methylene (B1212753) blue, which acts as a redox indicator (blue when oxidized, colorless when reduced).

• Compound Addition: Test compounds are added to the bacterial suspension.

• Observation: As the bacteria consume oxygen through respiration, the methylene blue is reduced and becomes colorless. The time taken for this color change is measured.

• Interpretation: An increase in the time taken for the methylene blue to decolorize in the presence of a test compound indicates inhibition of oxygen consumption.

Visualizing Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate key concepts related to the inhibition of Mtb cyt-bd oxidase.

Caption: Mtb's branched respiratory chain and points of inhibition.

Caption: Workflow for identifying Mtb cyt-bd oxidase inhibitors.

Caption: Logical flow of a structure-activity relationship study.

Conclusion and Future Directions

The exploration of diverse chemical scaffolds has led to the identification of potent inhibitors of M. tuberculosis cytochrome bd oxidase. The quantitative data and experimental protocols summarized in this guide provide a foundation for further medicinal chemistry efforts. Future work should focus on optimizing the potency and pharmacokinetic properties of these lead compounds.[1] The ultimate goal is to develop a clinical candidate that can be used in combination therapies to shorten the duration of TB treatment and combat drug-resistant strains.[2] The structural elucidation of the Mtb cyt-bd oxidase provides a significant opportunity for structure-based drug design to accelerate these efforts.[8]

References

• 1. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Syntheses and Structure-Activity Relationships of N-Phenethyl-Quinazolin-4-yl-Amines as Potent Inhibitors of Cytochrome bd Oxidase in Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure guided generation of thieno[3,2-d]pyrimidin-4-amine Mycobacterium tuberculosis bd oxidase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

The Indispensable Role of Cytochrome bd Oxidase in the Pathogenesis of Mycobacterium tuberculosis

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, employs a sophisticated and adaptable respiratory network to survive the harsh and dynamic environment within the human host. Central to this adaptation is the presence of two terminal oxidases: the primary cytochrome bcc-aa₃ supercomplex and the alternative cytochrome bd oxidase. While the cytochrome bcc-aa₃ complex is the primary driver of aerobic respiration under optimal conditions, the prokaryote-specific cytochrome bd oxidase plays a critical, non-redundant role in Mtb's pathogenesis. This technical guide provides an in-depth analysis of the function of cytochrome bd oxidase, its regulation under host-induced stress, and its significance as a therapeutic target. We present a compilation of quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows to serve as a comprehensive resource for the scientific community.

The Bifurcated Respiratory Chain of Mycobacterium tuberculosis

Mtb possesses a branched electron transport chain, affording it significant metabolic flexibility.[1][2] Under normoxic conditions, electrons are primarily shuttled through the proton-pumping cytochrome bcc-aa₃ supercomplex, which is highly efficient in ATP synthesis.[3] However, Mtb also expresses an alternative terminal oxidase, the cytochrome bd oxidase, encoded by the cydABDC operon.[1] This enzyme, while less efficient in terms of proton translocation, exhibits a higher affinity for oxygen and confers resistance to various stress conditions encountered during infection.[4]

Signaling Pathway of the Mtb Respiratory Chain

The following diagram illustrates the flow of electrons in the Mtb respiratory chain, highlighting the central role of both terminal oxidases.

Mtb Respiratory Chain Electron Flow

Role of Cytochrome bd Oxidase in Mtb Pathogenesis

Under permissive, aerobic growth conditions, the cytochrome bd oxidase is largely redundant.[4] However, within the host, Mtb encounters a barrage of stresses, including hypoxia, low pH, and the production of reactive oxygen and nitrogen species (ROS and RNS). It is under these challenging conditions that the cytochrome bd oxidase becomes essential for Mtb's survival and persistence.

Resistance to Host-Induced Stresses

The phagosomal environment of activated macrophages is characterized by a drop in pH, which can reach as low as 4.5.[4] This acidic environment has been shown to preferentially inhibit the activity of the cytochrome bcc-aa₃ supercomplex, making Mtb critically dependent on the more acid-resistant cytochrome bd oxidase to maintain respiration and cellular energy levels.[4][5]

Furthermore, cytochrome bd oxidase has been implicated in conferring resistance to oxidative and nitrosative stress.[6] The enzyme's high affinity for oxygen allows it to function under the hypoxic conditions found within granulomas.[4]

Quantitative Data on Cytochrome bd Oxidase Function

The following tables summarize key quantitative data from studies investigating the role of cytochrome bd oxidase in Mtb.

Table 1: Oxygen Consumption Rates (OCR) of M. tuberculosis Strains

Strain	Condition	Basal OCR (pmol/min)	Maximal OCR (pmol/min)	OCR with Q203 (10 nM)	Reference
H37Rv (Wild-Type)	pH 7.4	~150	~300	~75	[4]
H37Rv (Wild-Type)	pH 5.5	~100	~150	~60	[4]
ΔcydA	pH 7.4	~140	~280	~5	[4]
ΔcydA	pH 5.5	~50	~60	~2	[4]

Q203 is an inhibitor of the cytochrome bcc-aa₃ complex.

Table 2: Survival of M. tuberculosis Strains in Macrophages

Strain	Macrophage Treatment	Time Post-Infection	Fold Change in CFU	Reference
H37Rv (Wild-Type)	Resting	72 hours	~2.5	[4]
ΔcydA	Resting	72 hours	~2.4	[4]
H37Rv (Wild-Type)	IFN-γ activated	72 hours	~1.2	[4]
ΔcydA	IFN-γ activated	72 hours	~0.5	[4]

Table 3: Regulation of cydAB Gene Expression in M. tuberculosis

Stress Condition	Fold Change in cydA Expression	Reference
Hypoxia (2 hours)	~2.5	[7]
Nitric Oxide (NO) exposure (40 min)	~3.0	[7]
Exposure to Q203	Moderately induced	[4]
Acidic pH (pH 5.5)	Induced	[5]

Cytochrome bd Oxidase as a Therapeutic Target

The prokaryote-specific nature of cytochrome bd oxidase, coupled with its critical role in pathogenesis, makes it an attractive target for novel anti-tubercular drug development.[8] While inhibitors of cytochrome bd oxidase alone may not be bactericidal under normal growth conditions, they exhibit potent synergistic effects when combined with inhibitors of the cytochrome bcc-aa₃ complex, such as Q203.[9] This combination therapy effectively shuts down Mtb's respiratory capacity, leading to bacterial death.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the function of cytochrome bd oxidase in Mtb.

Generation of Bone Marrow-Derived Macrophages (BMDMs)

Workflow for Generating BMDMs

Protocol:

• Humanely euthanize a C57BL/6 mouse and sterilize the hind legs with 70% ethanol.[1]

• Aseptically dissect the femurs and tibias, removing all muscle and connective tissue.[1]

• Cut the ends of the bones and flush the marrow with ice-cold DMEM using a 27-gauge needle and syringe into a sterile petri dish.[3]

• Create a single-cell suspension by gently pipetting the marrow clumps.[1]

• Transfer the cell suspension to a 50 mL conical tube and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in 1 mL of ACK lysing buffer and incubate for 1-2 minutes at room temperature to lyse red blood cells.

• Add 10 mL of DMEM to neutralize the ACK buffer and centrifuge at 300 x g for 5 minutes.

• Resuspend the cell pellet in complete BMDM medium (DMEM supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and 20% L929 cell-conditioned medium as a source of M-CSF).

• Plate the cells in non-tissue culture-treated petri dishes at a density of 5 x 10⁶ cells per 10 cm dish.[3]

• Incubate at 37°C in a 5% CO₂ incubator for 7 days. Add fresh complete BMDM medium on day 4.[1]

• After 7 days, harvest the adherent, differentiated macrophages by washing with PBS and detaching with a cell scraper or by incubation with cold PBS.

In Vitro Macrophage Infection and CFU Enumeration

Protocol:

• Seed differentiated BMDMs in 24-well tissue culture plates at a density of 2.5 x 10⁵ cells per well and allow them to adhere overnight.

• The following day, prepare a single-cell suspension of Mtb H37Rv (or mutant strains) in DMEM.

• Remove the medium from the macrophages and infect with the Mtb suspension at a multiplicity of infection (MOI) of 1.

• Incubate for 4 hours at 37°C to allow for phagocytosis.

• Wash the cells three times with warm PBS to remove extracellular bacteria.

• Add fresh DMEM containing 200 µg/mL amikacin (B45834) and incubate for 2 hours to kill any remaining extracellular bacteria.

• Wash the cells again with PBS and add fresh DMEM with or without stimulants (e.g., 100 U/mL IFN-γ).

• At desired time points (e.g., 0, 24, 48, 72 hours), lyse the macrophages with 0.1% Triton X-100 in PBS.

• Prepare serial dilutions of the cell lysates in PBS + 0.05% Tween 80.

• Plate the dilutions on Middlebrook 7H11 agar (B569324) plates supplemented with OADC.

• Incubate the plates at 37°C for 3-4 weeks and count the colony-forming units (CFUs).

Measurement of Oxygen Consumption Rate (OCR) using Seahorse XF Analyzer

Protocol:

• Prepare a single-cell suspension of Mtb in 7H9 broth.

• Adjust the bacterial density to 1 x 10⁷ CFU/mL.

• Adhere the bacteria to the bottom of a Seahorse XFp cell culture miniplate by centrifugation at 800 x g for 5 minutes.

• Carefully replace the 7H9 broth with pre-warmed, unbuffered 7H9 medium (pH adjusted as required for the experiment).

• Hydrate a Seahorse XFp sensor cartridge with Seahorse XF calibrant overnight at 37°C in a non-CO₂ incubator.

• Load the injection ports of the sensor cartridge with the desired compounds (e.g., Q203, FCCP, sodium azide).

• Place the cell plate in the Seahorse XFp analyzer and initiate the calibration and measurement protocol.

• The instrument will measure the basal OCR and the OCR after sequential injection of the compounds.

• Normalize the OCR data to the number of bacteria per well, determined by CFU plating or by measuring total protein content.

Conclusion

The cytochrome bd oxidase of Mycobacterium tuberculosis is a key player in the bacterium's ability to withstand the hostile environment of the host. Its role in resisting acidic, hypoxic, and oxidative/nitrosative stress makes it essential for Mtb's survival, particularly during the adaptive immune response. The functional redundancy of the two terminal oxidases presents a unique opportunity for therapeutic intervention. Combination therapies targeting both the cytochrome bcc-aa₃ supercomplex and the cytochrome bd oxidase hold great promise for the development of novel, potent anti-tubercular regimens. The data and protocols presented in this guide are intended to facilitate further research into this critical aspect of Mtb pathogenesis and to accelerate the discovery of new drugs to combat this global health threat.

References

• 1. How to culture Bone Marrow Derived Macrophages | Proteintech Group [ptglab.com]
• 2. A Method for Generation of Bone Marrow-Derived Macrophages from Cryopreserved Mouse Bone Marrow Cells | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. Induction of the cydAB Operon Encoding the bd Quinol Oxidase Under Respiration-Inhibitory Conditions by the Major cAMP Receptor Protein MSMEG_6189 in Mycobacterium smegmatis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Differentially expressed genes in Mycobacterium tuberculosis H37Rv under mild acidic and hypoxic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Response of Mycobacterium Tuberculosis to Reactive Oxygen and Nitrogen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. The Analysis of Mycobacterium tuberculosis-Induced Bioenergetic Changes in Infected Macrophages Using an Extracellular Flux Analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. User Guide — graphviz 0.21 documentation [graphviz.readthedocs.io]

Target Validation of Mtb-cyt-bd Oxidase-IN-2: A Technical Guide for Tuberculosis Drug Development

For: Researchers, Scientists, and Drug Development Professionals

Introduction

The rise of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) has created an urgent need for novel antitubercular agents that act on new molecular targets. The mycobacterial electron transport chain (ETC) has emerged as a promising area for therapeutic intervention. Mtb possesses a branched ETC with two terminal oxidases: the primary cytochrome bcc-aa3 supercomplex and the alternative cytochrome bd oxidase. While the cytochrome bcc-aa3 complex is the primary driver of ATP synthesis during optimal growth conditions, the cytochrome bd oxidase plays a crucial role in maintaining respiration and cell viability under stressful conditions such as hypoxia and nitrosative stress, which are encountered within the host environment.[1] This functional redundancy renders inhibitors of the cytochrome bcc-aa3 complex, like Q203, bacteriostatic rather than bactericidal. Consequently, the simultaneous inhibition of both terminal oxidases presents a compelling strategy to achieve a bactericidal effect and shorten tuberculosis treatment regimens.

Mtb-cyt-bd oxidase-IN-2 is a representative inhibitor of the Mycobacterium tuberculosis cytochrome bd oxidase (Mtb cyt-bd oxidase). This technical guide provides an in-depth overview of the target validation of Mtb-cyt-bd oxidase, presenting key quantitative data, detailed experimental protocols for validation, and visualizations of the relevant biological pathways and experimental workflows.

Quantitative Data Summary

The following table summarizes the in vitro potency of Mtb-cyt-bd oxidase-IN-2 and other relevant inhibitors of the Mtb electron transport chain. This data facilitates a comparative analysis of their efficacy.

Compound	Target	IC50 (µM)	MIC (µM)	Notes	Reference
Mtb-cyt-bd oxidase-IN-2	Mtb cyt-bd oxidase	0.67	256 (M. tuberculosis)>512 (M. smegmatis)	MedChemExpress
Aurachin D	Mtb cyt-bd oxidase	0.15	8 (M. tuberculosis)	Also inhibits other components of the ETC.[2]	[2]
Aurachin D analogue 1d (citronellyl side chain)	Mtb cyt-bd oxidase	Submicromolar	4 (M. tuberculosis)	More potent against whole Mtb cells than Aurachin D.[3]	[3]
Aurachin D analogue 1g (6-fluoro substituent)	Mtb cyt-bd oxidase	Submicromolar	8 (M. tuberculosis)	[3]
ND-011992	Mtb cyt-bd oxidase	0.12 (respiratory complex I)	2.8-4.2 (M. tuberculosis)	Also targets respiratory complex I and bo3 oxidase.[4]	[4]
Q203 (Telacebec)	Mtb cyt-bcc:aa3 oxidase	-	0.008 (MDR- and XDR-TB isolates)	Clinical drug candidate; bacteriostatic alone.[5]	[5]
Combination Therapy
ND-011992 + Q203	Mtb cyt-bd oxidase + Mtb cyt-bcc:aa3 oxidase	-	Lowers Q203 MIC50 from 3.16 to 0.97 nM	Synergistic bactericidal effect.[4]	[4]

Signaling Pathways and Mechanisms of Action

The Mtb electron transport chain facilitates the transfer of electrons from donor molecules to a terminal electron acceptor, generating a proton motive force that drives ATP synthesis. The branched nature of this pathway allows the bacterium to adapt to different environmental conditions.

Caption: Mtb Electron Transport Chain and Points of Inhibition.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination using Microplate Alamar Blue Assay (MABA)

This protocol details the determination of the MIC of a compound against M. tuberculosis H37Rv. All procedures involving live M. tuberculosis must be performed in a Biosafety Level 3 (BSL-3) laboratory.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 0.2% (v/v) glycerol, 10% (v/v) OADC (oleic acid, albumin, dextrose, catalase), and 0.05% (v/v) Tween 80.

• Test compound (e.g., Mtb-cyt-bd oxidase-IN-2) dissolved in dimethyl sulfoxide (B87167) (DMSO).

• Alamar Blue reagent.

• Sterile 96-well microplates.

• Sterile deionized water.

Procedure:

• Prepare a serial two-fold dilution of the test compound in 7H9 broth in a 96-well plate. The final volume in each well should be 100 µL. Include a drug-free control (containing only DMSO at the same concentration as the highest drug concentration) and a media-only control.

• Grow M. tuberculosis H37Rv in 7H9 broth to mid-log phase (OD600 of 0.4-0.6).

• Dilute the bacterial culture to a final concentration of approximately 1 x 10^5 CFU/mL.

• Inoculate each well of the 96-well plate (except the media-only control) with 100 µL of the diluted bacterial suspension, bringing the final volume to 200 µL.

• Seal the plates and incubate at 37°C for 7 days.

• After incubation, add 20 µL of Alamar Blue reagent to each well.

• Re-incubate the plates at 37°C for 24 hours.

• Observe the color change. A blue color indicates no bacterial growth, while a pink color indicates growth.[6][7]

• The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.[6]

Oxygen Consumption Rate (OCR) Assay

This assay measures the effect of an inhibitor on the respiratory activity of M. tuberculosis.

Materials:

• M. tuberculosis H37Rv culture

• 7H9 broth (as described above)

• Test compound (e.g., Mtb-cyt-bd oxidase-IN-2)

• Positive control inhibitors (e.g., Q203, Aurachin D)

• DMSO (vehicle control)

• Seahorse XF Analyzer (or similar instrument for measuring OCR)

• Specialized microplates for the OCR instrument

Procedure:

• Culture M. tuberculosis H37Rv in 7H9 broth to mid-log phase.

• Harvest the bacteria by centrifugation and resuspend in fresh 7H9 broth to a desired cell density.

• Seed the bacteria into the wells of the specialized microplate.

• Incubate the plate under appropriate conditions to allow the bacteria to adhere and stabilize.

• Prepare solutions of the test compound, positive controls, and vehicle control in the assay medium.

• Load the compound solutions into the injection ports of the sensor cartridge of the Seahorse XF Analyzer.

• Place the microplate in the analyzer and initiate the assay protocol. This typically involves cycles of mixing, waiting, and measuring the oxygen concentration in the transient microchamber.

• After establishing a baseline OCR, inject the compounds and continue to monitor the OCR.

• Analyze the data to determine the effect of the inhibitor on the oxygen consumption rate compared to the vehicle control. A significant decrease in OCR indicates inhibition of the electron transport chain.

Heterologous Expression and Purification of Mtb Cytochrome bd Oxidase

This protocol describes the expression of Mtb cytochrome bd oxidase in an E. coli strain lacking its own terminal oxidases, followed by purification for in vitro biochemical assays.

Materials:

• Expression vector containing the cydABDC operon from M. tuberculosis.

• E. coli terminal oxidase knockout strain (e.g., ML16).

• Luria-Bertani (LB) broth and agar (B569324) with appropriate antibiotics.

• Isopropyl β-D-1-thiogalactopyranoside (IPTG).

• Buffers for cell lysis and protein purification (e.g., containing detergents like DDM).

• Affinity chromatography resin (e.g., Ni-NTA if a His-tag is used).

Procedure:

• Transform the E. coli knockout strain with the expression vector.

• Select transformed colonies on selective LB agar plates.

• Inoculate a starter culture and grow overnight.

• Inoculate a larger volume of LB broth with the starter culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

• Induce protein expression by adding IPTG to a final concentration of 0.1-1 mM.

• Continue to grow the culture at a lower temperature (e.g., 18-25°C) for several hours to overnight to enhance proper protein folding.

• Harvest the cells by centrifugation.

• Resuspend the cell pellet in lysis buffer and lyse the cells (e.g., by sonication or high-pressure homogenization).

• Separate the membrane fraction by ultracentrifugation.

• Solubilize the membrane proteins using a detergent.

• Purify the cytochrome bd oxidase from the solubilized membrane fraction using affinity chromatography.

• Analyze the purified protein for purity and concentration. The purified enzyme can then be used for in vitro activity and inhibition assays.

Target Validation Workflow

The validation of a new drug target in M. tuberculosis is a multi-step process that progresses from in silico analysis and in vitro experiments to in vivo efficacy studies.

Caption: Workflow for Target Validation in Tuberculosis Drug Discovery.

Conclusion

The cytochrome bd oxidase is a clinically relevant and validated target for the development of new antitubercular drugs. Inhibitors like Mtb-cyt-bd oxidase-IN-2 demonstrate the potential of targeting this enzyme. The true therapeutic benefit, however, likely lies in a combination strategy, co-targeting both the cytochrome bd oxidase and the cytochrome bcc-aa3 supercomplex to achieve a potent bactericidal effect against M. tuberculosis. The experimental protocols and workflows detailed in this guide provide a framework for the continued investigation and validation of novel cytochrome bd oxidase inhibitors, with the ultimate goal of developing shorter, more effective, and safer treatment regimens for tuberculosis.

References

• 1. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ND-011992 | Cyt‐bd inhibitor | Probechem Biochemicals [probechem.com]
• 5. Bipolar Distribution of Minimum Inhibitory Concentration of Q203 Across Mycobacterial Species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. scilit.com [scilit.com]

Biochemical Properties of Mtb-cyt-bd Oxidase-IN-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the biochemical properties of Mtb-cyt-bd oxidase-IN-2, a potent inhibitor of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. This document details its inhibitory activity, the relevant biological pathways, and the experimental protocols for its characterization, serving as a valuable resource for researchers in tuberculosis drug discovery.

Core Biochemical Data

Mtb-cyt-bd oxidase-IN-2 is an analog of Aurachin D, a known natural product inhibitor of cytochrome bd oxidase.[1][2][3][4][5] While specific data for Mtb-cyt-bd oxidase-IN-2 is proprietary, the following tables summarize the quantitative data for highly potent, structurally related Aurachin D analogs, providing a strong indication of the expected activity profile of Mtb-cyt-bd oxidase-IN-2.

Table 1: In Vitro Inhibitory Activity of Aurachin D Analogs against Mtb Cytochrome bd Oxidase

Compound	IC50 (µM) vs. Mtb cyt-bd Oxidase	Reference
Aurachin D (1a)	Not explicitly quantified in abstract	[1][3][4][5]
Analog 1d (citronellyl side chain)	Nanomolar range	[1][3][4][5]
Analog 1g (6-fluoro substituent)	Nanomolar range	[1][3][4][5]
Analog 1k (7-fluoro substituent)	Nanomolar range	[1][3][4][5]
Analog 1t (5-hydroxy substituent)	Nanomolar range	[1][3][4][5]
Analog 1u (5-methoxy substituent)	Nanomolar range	[1][3][4][5]
Analog 1v (6-hydroxy substituent)	Nanomolar range	[1][3][4][5]
Analog 1w (6-methoxy substituent)	Nanomolar range	[1][3][4][5]
Analog 1x (7-methoxy substituent)	Nanomolar range	[1][3][4][5]

Table 2: Antimycobacterial Activity of Aurachin D Analogs

Compound	MIC (µM) against M. tuberculosis	MIC (µM) against M. smegmatis	Reference
Mtb-cyt-bd oxidase-IN-2	256	>512	[6]
Analog 1d (citronellyl side chain)	4 - 8	Not active	[1][3][4][5]
Analog 1g (6-fluoro substituent)	4 - 8	Not active	[1][3][4][5]

Mechanism of Action and Signaling Pathway

Mtb-cyt-bd oxidase-IN-2 targets the cytochrome bd oxidase, a key terminal oxidase in the electron transport chain (ETC) of Mycobacterium tuberculosis. The Mtb ETC is branched, featuring two terminal oxidases: the cytochrome bcc-aa3 supercomplex and the cytochrome bd oxidase.[7] Under normal aerobic conditions, the cytochrome bcc-aa3 is the primary oxidase. However, under stress conditions such as hypoxia or nitrosative stress, which are relevant during infection, the expression and importance of the cytochrome bd oxidase increase significantly. By inhibiting this alternative oxidase, Mtb-cyt-bd oxidase-IN-2 disrupts the bacterium's ability to generate ATP and maintain cellular respiration under these challenging conditions, ultimately leading to growth inhibition.

Figure 1: The Electron Transport Chain of Mycobacterium tuberculosis.

Experimental Protocols

The following sections detail the generalized experimental protocols for the characterization of Mtb-cyt-bd oxidase-IN-2. These are based on established methodologies in the field. For the exact parameters used for Mtb-cyt-bd oxidase-IN-2 and its analogs, it is recommended to consult the primary literature.[1][3][4][5]

Cytochrome bd Oxidase Activity Assay (IC50 Determination)

This assay measures the oxygen consumption of inverted membrane vesicles (IMVs) containing recombinant Mtb cytochrome bd oxidase.

Materials:

• Buffer: 50 mM potassium phosphate (B84403) buffer (pH 7.4), 1 mM EDTA.

• Substrate: Menaquinol-1 (reduced form).

• Electron Donor: NADH or Dithiothreitol (DTT) to maintain menaquinone in its reduced state.

• IMVs: Inverted membrane vesicles from a suitable expression host (e.g., M. smegmatis or E. coli) overexpressing Mtb cytochrome bd oxidase.

• Inhibitor: Mtb-cyt-bd oxidase-IN-2 dissolved in DMSO.

• Instrumentation: Clark-type oxygen electrode or other oxygen sensing system.

Procedure:

• Prepare a stock solution of Mtb-cyt-bd oxidase-IN-2 in DMSO.

• In the reaction chamber of the oxygen electrode, add the assay buffer and equilibrate to the desired temperature (e.g., 37°C).

• Add the IMVs to the chamber and allow them to equilibrate.

• Add the electron donor (NADH or DTT).

• Initiate the reaction by adding the menaquinol-1 substrate.

• Record the baseline rate of oxygen consumption.

• Add varying concentrations of Mtb-cyt-bd oxidase-IN-2 (or DMSO for control) to the chamber and record the inhibited rate of oxygen consumption.

• Calculate the percentage of inhibition for each concentration of the inhibitor.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Minimum Inhibitory Concentration (MIC) Assay

This assay determines the lowest concentration of an inhibitor that prevents the visible growth of M. tuberculosis.

Materials:

• Growth Medium: Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and 0.05% Tween 80.

• Bacterial Strain: Mycobacterium tuberculosis H37Rv.

• Inhibitor: Mtb-cyt-bd oxidase-IN-2 dissolved in DMSO.

• 96-well plates.

• Resazurin (B115843) solution (for viability assessment).

Procedure:

• Prepare a serial dilution of Mtb-cyt-bd oxidase-IN-2 in the growth medium in a 96-well plate.

• Prepare a mid-log phase culture of M. tuberculosis H37Rv and adjust the optical density to a standardized value.

• Inoculate each well of the 96-well plate with the bacterial suspension. Include a positive control (bacteria with no inhibitor) and a negative control (medium only).

• Incubate the plates at 37°C for 7-14 days.

• After incubation, add resazurin solution to each well and incubate for a further 24 hours. A color change from blue to pink indicates bacterial growth.

• The MIC is defined as the lowest concentration of the inhibitor at which no color change is observed.

Experimental Workflow and Logical Relationships

The characterization of a novel inhibitor like Mtb-cyt-bd oxidase-IN-2 typically follows a structured workflow.

Figure 2: A typical workflow for the characterization of a novel inhibitor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Research Portal [ourarchive.otago.ac.nz]
• 5. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. researchgate.net [researchgate.net]

Foundational Research on the Mycobacterium tuberculosis Respiratory Chain: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

The respiratory chain of Mycobacterium tuberculosis (Mtb) is a cornerstone of its metabolic machinery, essential for energy production and survival within the host. This obligate aerobe relies heavily on oxidative phosphorylation to generate ATP, making its respiratory components highly attractive targets for novel anti-tubercular drug development.[1][2] The emergence of drug-resistant Mtb strains necessitates a deep understanding of these fundamental processes to innovate beyond current therapeutic strategies. This technical guide provides an in-depth overview of the Mtb respiratory chain's core components, summarizes key quantitative data on their function and inhibition, details essential experimental protocols for their study, and visualizes the intricate workflows and pathways involved.

Core Components of the M. tuberculosis Respiratory Chain

The Mtb respiratory chain is a highly branched and adaptable system, allowing the bacterium to survive in diverse and often harsh microenvironments within the host, such as the oxygen-limited conditions of a granuloma.[2][3] Unlike the canonical mitochondrial electron transport chain, Mtb possesses multiple dehydrogenases and two distinct terminal oxidases.[4][5] This plasticity presents both a challenge and an opportunity for drug development.[6] The primary electron carrier in this system is menaquinone (MK), not ubiquinone.

The key enzymatic complexes are:

• Type I NADH Dehydrogenase (NDH-1 or Nuo) : A multi-subunit, proton-pumping complex analogous to Complex I in mitochondria. While present, it is considered dispensable for Mtb growth under standard laboratory conditions.[5][6]

• Type II NADH Dehydrogenases (NDH-2) : Mtb has two non-proton-pumping, single-subunit Type II NADH dehydrogenases, encoded by ndh and ndhA. These enzymes are the primary entry point for electrons from NADH into the respiratory chain and are absent in mammals, making them excellent drug targets.[6][7] ndh has been suggested to be essential for Mtb growth and persistence.[7]

• Succinate (B1194679) Dehydrogenase (Sdh or Complex II) : This complex links the TCA cycle directly to the respiratory chain by oxidizing succinate to fumarate. Mtb possesses two Sdh complexes, Sdh1 and Sdh2, with Sdh1 being the primary aerobic succinate dehydrogenase.[1][4]

• Cytochrome bcc-aa₃ Supercomplex (Complex III-IV) : This is the primary, energy-efficient terminal oxidase under aerobic conditions. It is a large supercomplex that couples the oxidation of menaquinol (B15198786) to the reduction of oxygen, while pumping protons across the membrane.[8][9] The qcrB subunit is a key drug target.[8]

• Cytochrome bd Oxidase (Cyd) : An alternative, less energy-efficient terminal oxidase that does not pump protons but is crucial for survival under hypoxic and nitrosative stress.[10] Its expression is upregulated in response to inhibition of the bcc-aa₃ complex, providing a mechanism of resistance to some respiratory inhibitors.[11]

• F₁F₀ ATP Synthase (Complex V) : This complex utilizes the proton motive force generated by the respiratory chain to synthesize ATP. It is the target of the potent anti-TB drug, bedaquiline (B32110).[12][13]

The detailed subunit composition and corresponding genes for these complexes are outlined in Table 1.

Table 1: Subunit and Gene Composition of M. tuberculosis H37Rv Respiratory Chain Complexes

Complex	Subunit	Gene (Rv ID)	Function
Type I NADH Dehydrogenase (NDH-1)	NuoA-N	Rv3145-Rv3158	NADH oxidation, proton translocation
Type II NADH Dehydrogenase (NDH-2)	Ndh	Rv1854c	NADH oxidation (non-proton pumping)
NdhA	Rv0392c	NADH oxidation (non-proton pumping)
Succinate Dehydrogenase 1 (Sdh1)	SdhA	Rv0249c	Succinate oxidation, FAD binding
SdhB	Rv0248c	Iron-sulfur clusters, electron transfer
SdhC	Rv0247c	Membrane anchor
Succinate Dehydrogenase 2 (Sdh2)	SdhA2	Rv3318	Succinate oxidation
SdhB2	Rv3317	Iron-sulfur clusters
SdhC2/D2	Rv3316	Membrane anchor
Cytochrome bcc-aa₃ Supercomplex	QcrA	Rv2195	Rieske iron-sulfur protein
QcrB	Rv2196	Cytochrome b subunit, quinol oxidation
QcrC	Rv2194	Cytochrome c₁ subunit
CtaC	Rv2203	Cytochrome c oxidase subunit II
CtaD	Rv1698	Cytochrome c oxidase subunit I
CtaE	Rv1699	Cytochrome c oxidase subunit III
Cytochrome bd Oxidase	CydA	Rv3139c	Catalytic subunit, contains hemes
CydB	Rv3140c	Structural subunit
CydD	Rv3141c	Putative ABC transporter component
CydC	Rv3142c	Putative ABC transporter component
F₁F₀ ATP Synthase	F₁ Subunits
α (AtpA)	Rv1308	Catalytic/structural
β (AtpD)	Rv1311	Catalytic site
γ (AtpG)	Rv1310	Central stalk
δ (Atp H)	Rv1309	Peripheral stalk
ε (AtpC)	Rv1312	Regulatory
F₀ Subunits
a (AtpB)	Rv1304	Proton channel
b (AtpF)	Rv1306	Peripheral stalk
c (AtpE)	Rv1305	Rotor ring

Quantitative Data on Respiratory Chain Function and Inhibition

The efficacy of inhibitors targeting the Mtb respiratory chain is typically quantified by the half-maximal inhibitory concentration (IC₅₀). This section provides a summary of reported kinetic parameters and IC₅₀ values for key inhibitors.

Table 2: Enzyme Kinetics of Mtb Respiratory Chain Components

Enzyme	Substrate	Apparent Kₘ (µM)	Apparent Vₘₐₓ	Reference
NDH-2 (recombinant)	NADH	25.1 ± 1.8	62.1 ± 1.5 nmol/min/mg	[14]
Menaquinone-1	22.3 ± 4.5	60.1 ± 3.4 nmol/min/mg	[14]
Cytochrome bcc-aa₃	DMNQH₂	31.43	11.23 µmol/min/mg (kcat)	[15]

Note: DMNQH₂ refers to 2,3-dimethyl-[1][16]naphthohydroquinone.

Table 3: Inhibitor Potency (IC₅₀) Against Mtb Respiratory Chain Components

Target Complex	Inhibitor	IC₅₀ Value	Assay Condition	Reference
NDH-2	Thioridazine	11.4 ± 1.8 µM	Recombinant Ndh	[17]
Trifluoperazine	15.6 ± 2.2 µM	Recombinant Ndh	[17]
Chlorpromazine	85.3 ± 16.1 µM	Recombinant Ndh	[17]
Trifluoperazine	12 µM	Purified Mtb NDH-2	[16]
Phenothiazine Cpd 1	11 µM	Purified Mtb NDH-2	[16]
Phenothiazine Cpd 2	13 µM	Purified Mtb NDH-2	[16]
CBR-1922	0.09 µM (MIC)	Whole cell (Mtb)	[9]
Cytochrome bcc-aa₃	Q203 (Telacebec)	~20 nM	Mtb inverted membrane vesicles	[18]
Q203 (Telacebec)	2.7 nM (MIC₅₀)	Whole cell (Mtb H37Rv)	[19]
Q203 (Telacebec)	0.28 nM (MIC₅₀)	Mtb in macrophages	[19]
Q203 (Telacebec)	3.1 nM	Whole cell (ΔcydAB mutant)	[10]
Cytochrome bd Oxidase	Mtb-cyt-bd oxidase-IN-2	0.67 µM	Purified enzyme	[1]
Mtb-cyt-bd oxidase-IN-3	0.36 µM	Purified enzyme	[2]
ND-011992	Not specified	Putative inhibitor	[11]
F₁F₀ ATP Synthase	Bedaquiline (TMC207)	20-25 nM	M. phlei inverted membranes	[12]

Key Experimental Protocols

Reproducible and standardized methodologies are critical for foundational research. This section details common protocols used to investigate the Mtb respiratory chain.

Preparation of Inverted Membrane Vesicles (IMVs)

IMVs are essential for in vitro assays of respiratory chain components, as they provide access to the cytoplasmic side of the inner membrane where the catalytic sites of dehydrogenases and ATP synthase reside.

Protocol:

• Cell Culture and Harvest: Grow M. tuberculosis or M. smegmatis to mid-log phase in a suitable broth (e.g., 7H9). Harvest cells by centrifugation at 4,000 x g for 15 minutes at 4°C.

• Washing: Wash the cell pellet twice with an ice-cold wash buffer (e.g., 50 mM MOPS, 5 mM MgSO₄, pH 7.5).

• Cell Lysis: Resuspend the cell pellet in lysis buffer (wash buffer plus protease inhibitors and DNase I). Lyse the cells by passing them through a French pressure cell at high pressure (e.g., 20,000 psi) two to three times.[12]

• Removal of Unbroken Cells: Centrifuge the lysate at a low speed (e.g., 20,000 x g for 30 minutes) to pellet unbroken cells and large debris.

• Isolation of Membranes: Collect the supernatant and ultracentrifuge at a high speed (e.g., 150,000 x g for 2 hours at 4°C) to pellet the membrane fraction.

• Vesicle Preparation: Resuspend the membrane pellet in a suitable storage buffer (e.g., 50 mM MOPS, 10% glycerol, pH 7.5). Homogenize the suspension by passing it through a narrow-gauge needle to form uniform vesicles.

• Quantification and Storage: Determine the total protein concentration using a standard method (e.g., BCA assay). Aliquot the IMVs and store at -80°C until use.

Measurement of Oxygen Consumption Rate (OCR)

OCR is a primary indicator of respiratory chain activity. The Seahorse XF Analyzer is a common platform for real-time OCR measurements in whole cells.

Protocol (using Seahorse XF Analyzer):

• Cell Seeding: Seed Mtb cells into a Seahorse XF cell culture microplate at an optimized density and allow them to adhere.

• Cartridge Hydration: Hydrate the sensor cartridge with Seahorse XF Calibrant overnight at 37°C in a non-CO₂ incubator.

• Preparation of Compounds: Prepare stock solutions of inhibitors (e.g., oligomycin (B223565) for ATP synthase, FCCP as an uncoupler, rotenone/antimycin A to block Complex I/III) in the appropriate assay medium. Load the desired concentrations into the injection ports of the hydrated sensor cartridge.

• Assay Execution: Replace the cell culture medium with pre-warmed Seahorse XF assay medium. Place the cell plate into the Seahorse XF Analyzer and initiate the calibration and measurement protocol.

• Data Analysis: The instrument measures OCR in real-time. Sequential injections of the prepared compounds allow for the calculation of key respiratory parameters:

  • Basal Respiration: The initial OCR before any injections.

  • ATP-linked Respiration: The decrease in OCR after oligomycin injection.

  • Maximal Respiration: The peak OCR after FCCP injection.

  • Spare Respiratory Capacity: The difference between maximal and basal respiration.[20]

NADH Dehydrogenase (NDH-2) Activity Assay

This spectrophotometric assay measures the NADH-dependent reduction of a quinone analog.

Protocol:

• Reaction Mixture: Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5) in a cuvette.

• Addition of Components: Add IMVs (to a final concentration of ~50 µg/mL protein), the quinone electron acceptor (e.g., 100 µM decylubiquinone), and any inhibitors to be tested.

• Initiation of Reaction: Start the reaction by adding NADH (e.g., 200 µM).

• Measurement: Monitor the decrease in absorbance at 340 nm (the absorbance maximum of NADH) over time using a spectrophotometer. The rate of NADH oxidation is proportional to the enzyme activity.[7]

• Calculation: Calculate the specific activity using the molar extinction coefficient of NADH (6.22 mM⁻¹cm⁻¹).

ATP Synthesis Assay

This bioluminescence-based assay quantifies ATP production by IMVs.

Protocol:

• Reaction Mixture: In a luminometer-compatible plate, prepare a reaction buffer containing ADP, inorganic phosphate (B84403) (Pi), and a respiratory substrate (e.g., NADH or succinate).

• Addition of IMVs: Add IMVs to the reaction mixture.

• Initiation of ATP Synthesis: Energize the membrane to create a proton motive force. This can be done by adding the substrate (NADH/succinate) to initiate electron transport.

• ATP Detection: At specified time points, add a luciferin-luciferase reagent to the wells. The luciferase enzyme catalyzes the oxidation of luciferin (B1168401) in an ATP-dependent manner, producing light.[16][19]

• Measurement: Immediately measure the luminescence using a luminometer. The light output is directly proportional to the amount of ATP synthesized.

• Standard Curve: Generate a standard curve with known ATP concentrations to quantify the results.

Visualizing Pathways and Workflows

Diagrams are essential for conceptualizing the complex processes of the Mtb respiratory chain and the experimental approaches used to study it.

Caption: Electron flow in the branched Mtb respiratory chain.

Caption: Experimental workflow for a Seahorse OCR assay.

Caption: Mechanism of action for Q203 and Bedaquiline.

Conclusion and Future Directions

The Mycobacterium tuberculosis respiratory chain is a validated and highly promising area for the development of new anti-tubercular agents. Its unique branched structure and essentiality for pathogen survival provide multiple nodes for therapeutic intervention. The success of bedaquiline has paved the way for a new class of bioenergetic drugs. Future research should focus on a multi-target approach, such as the dual inhibition of both terminal oxidases, to overcome the pathogen's metabolic plasticity and prevent the emergence of resistance.[11] Furthermore, a deeper understanding of the regulation of respiratory chain expression in different host environments will be key to developing drugs that are effective against both replicating and persistent, non-replicating bacilli. The protocols and data presented in this guide serve as a foundational resource for researchers dedicated to this critical area of drug discovery.

References

• 1. Low-Oxygen-Recovery Assay for High-Throughput Screening of Compounds against Nonreplicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overexpression, purification, enzymatic and microscopic characterization of recombinant mycobacterial F-ATP synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Use of luciferase probes to measure ATP in living cells and animals | Springer Nature Experiments [experiments.springernature.com]
• 4. sm.unife.it [sm.unife.it]
• 5. bioscience.co.uk [bioscience.co.uk]
• 6. Preparation of Uniformly Oriented Inverted Inner (Cytoplasmic) Membrane Vesicles from Gram-Negative Bacterial Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Analysis of Mycobacterium tuberculosis-Induced Bioenergetic Changes in Infected Macrophages Using an Extracellular Flux Analyzer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. digitalcommons.library.tmc.edu [digitalcommons.library.tmc.edu]
• 13. protocols.io [protocols.io]
• 14. Fragment-based development of small molecule inhibitors targeting Mycobacterium tuberculosis cholesterol metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Real-time monitoring of extracellular ATP in bacterial cultures using thermostable luciferase - PMC [pmc.ncbi.nlm.nih.gov]
• 17. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 18. researchgate.net [researchgate.net]
• 19. Permeable cell assay: a method for high-throughput measurement of cellular ATP synthetic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

An In-depth Technical Guide to Mtb-cyt-bd Oxidase-IN-2 and its Interaction with the Quinol Binding Site

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the inhibitor Mtb-cyt-bd oxidase-IN-2, its interaction with the quinol binding site of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase, and the experimental methodologies used for its characterization. Cytochrome bd oxidase is a crucial component of the Mtb respiratory chain, particularly under hypoxic conditions, making it a promising target for novel anti-tubercular drug development.

Introduction to Mtb-cyt-bd Oxidase and its Quinol Binding Site

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a branched electron transport chain with two terminal oxidases: the cytochrome bcc-aa3 supercomplex and the cytochrome bd oxidase. While the former is the primary oxidase under aerobic conditions, the cytochrome bd oxidase (CydAB) is essential for respiration and ATP synthesis under low oxygen tension, a condition encountered by the pathogen within host granulomas. This functional redundancy highlights the importance of targeting both terminal oxidases for effective Mtb eradication.

The cytochrome bd oxidase catalyzes the oxidation of menaquinol (B15198786) (the prokaryotic equivalent of ubiquinol) and the reduction of molecular oxygen to water, contributing to the proton motive force. The site of menaquinol oxidation is the quinol binding site (Q-site), a key target for inhibitor development.

Recent cryo-electron microscopy (cryo-EM) studies of the Mtb cytochrome bd oxidase have revealed a unique structural architecture of the quinol binding site, often referred to as the Q-loop. A significant finding is the presence of a disulfide bond within the Q-loop domain, which appears to define an inactive conformation of the canonical quinol oxidation site. Furthermore, an allosteric menaquinone-9 (B191817) (MK-9) binding site has been identified in proximity to heme b595, suggesting an alternative mechanism for quinol oxidation.

Mtb-cyt-bd Oxidase-IN-2: An Aurachin D Analogue

Mtb-cyt-bd oxidase-IN-2 is a synthetic inhibitor of Mtb cytochrome bd oxidase, identified as an analogue of the natural product aurachin D. Aurachins are a class of quinolone alkaloids known to inhibit respiratory chain enzymes.

Chemical Structure:

The chemical structure for Mtb-cyt-bd oxidase-IN-2, corresponding to the CAS Number 1463475-67-3, is 3-((3,7-dimethyloct-6-en-1-yl)oxy)-2-methylquinolin-4(1H)-one.

Quantitative Data for Mtb-cyt-bd Oxidase Inhibitors

The following table summarizes the inhibitory activity of Mtb-cyt-bd oxidase-IN-2 and other relevant aurachin D analogues against Mtb cytochrome bd oxidase and M. tuberculosis growth. This data is crucial for structure-activity relationship (SAR) studies and for guiding the development of more potent inhibitors.

Compound	IC50 (μM) vs. Mtb-cyt-bd oxidase	MIC (μM) vs. M. tuberculosis	Reference
Mtb-cyt-bd oxidase-IN-2	0.67	256	[1]
Aurachin D (1a)	0.23	4	[1]
Analogue 1d (citronellyl)	0.08	8	[1]
Analogue 1g (6-fluoro)	0.12	4	[1]
Analogue 1k (7-fluoro)	0.18	>64	[1]
Analogue 1t (5-hydroxy)	0.35	>64	[1]
Analogue 1v (6-hydroxy)	0.45	32	[1]
Analogue 1u (5-methoxy)	0.55	>64	[1]
Analogue 1w (6-methoxy)	0.67	64	[1]
Analogue 1x (7-methoxy)	0.89	>64	[1]

Interaction with the Quinol Binding Site

The precise binding mode of Mtb-cyt-bd oxidase-IN-2 within the quinol binding site has been investigated through molecular docking studies, guided by the cryo-EM structures of the Mtb cytochrome bd oxidase. These studies suggest that aurachin D and its analogues, including Mtb-cyt-bd oxidase-IN-2, act as competitive inhibitors by occupying the menaquinol binding pocket.

The binding is thought to be stabilized by a network of hydrophobic and hydrogen bonding interactions with key residues within the Q-loop and surrounding transmembrane helices. The isoprenoid tail of the aurachin D analogues likely occupies the hydrophobic channel through which the natural menaquinol substrate accesses the active site. Variations in the length and saturation of this tail, as well as substitutions on the quinolone core, significantly impact the inhibitory potency, providing a basis for rational drug design.

The cryo-EM structure of Mtb cytochrome bd oxidase (PDB ID: 7NKZ) reveals the intricate details of the quinol binding region, which is the target for Mtb-cyt-bd oxidase-IN-2 and its analogues.

Experimental Protocols

This section provides detailed methodologies for key experiments involved in the characterization of Mtb-cyt-bd oxidase-IN-2.

Mtb Cytochrome bd Oxidase Inhibition Assay (Oxygen Consumption Assay)

This assay measures the inhibitory effect of compounds on the oxygen consumption rate of inverted membrane vesicles (IMVs) containing overexpressed Mtb cytochrome bd oxidase.

Materials:

• Inverted membrane vesicles (IMVs) from a strain overexpressing Mtb cytochrome bd oxidase.

• Assay buffer: 100 mM Na/phosphate pH 7.4.

• Substrate: NADH or a suitable menaquinol analogue (e.g., ubiquinone-1).

• Reducing agent (if using quinone): Dithiothreitol (DTT).

• Test compounds (e.g., Mtb-cyt-bd oxidase-IN-2) dissolved in a suitable solvent (e.g., DMSO).

• High-resolution respirometer (e.g., Oroboros Oxygraph-2k).

Protocol:

• Respirometer Setup: Calibrate the oxygen electrodes of the respirometer according to the manufacturer's instructions. Set the assay temperature to 25°C.

• Reaction Mixture Preparation: In the respirometer chamber, add 1.5 mL of assay buffer.

• IMV Addition: Add a standardized amount of IMVs to the chamber.

• Substrate Addition: Initiate the reaction by adding the electron donor (e.g., NADH or pre-reduced ubiquinone-1 with DTT).

• Baseline Measurement: Record the baseline oxygen consumption rate.

• Inhibitor Addition: Add the test compound at various concentrations to the chamber and monitor the change in oxygen consumption rate. A solvent control (e.g., DMSO) should also be run.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the baseline rate. The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Minimum Inhibitory Concentration (MIC) Assay against M. tuberculosis

This assay determines the lowest concentration of a compound that inhibits the visible growth of M. tuberculosis.

Materials:

• Mycobacterium tuberculosis strain (e.g., H37Rv).

• Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase) or OADC (Oleic Acid-Albumin-Dextrose-Catalase).

• Test compounds serially diluted in DMSO.

• 96-well microplates.

• Resazurin-based indicator dye (e.g., AlamarBlue).

Protocol:

• Inoculum Preparation: Grow M. tuberculosis in 7H9 broth to mid-log phase. Adjust the turbidity of the culture to a McFarland standard of 0.5.

• Plate Setup: In a 96-well plate, prepare two-fold serial dilutions of the test compounds in 7H9 broth. Include a drug-free control (positive control) and a sterile broth control (negative control).

• Inoculation: Inoculate each well with the prepared bacterial suspension.

• Incubation: Seal the plates and incubate at 37°C for 7-14 days.

• MIC Determination: After incubation, add the resazurin (B115843) indicator to each well and incubate for another 24-48 hours. The MIC is defined as the lowest concentration of the compound that prevents the color change of the indicator from blue (no growth) to pink (growth).

Cryo-Electron Microscopy (Cryo-EM) of Mtb Cytochrome bd Oxidase

This protocol outlines the general steps for determining the structure of Mtb cytochrome bd oxidase using single-particle cryo-EM.

Protocol:

• Protein Expression and Purification: Overexpress the CydA and CydB subunits of Mtb cytochrome bd oxidase in a suitable expression host (e.g., Mycobacterium smegmatis). Solubilize the membrane-bound protein using a mild detergent (e.g., DDM) and purify it using affinity chromatography.

• Sample Preparation for Cryo-EM: Reconstitute the purified protein into a membrane-mimicking environment, such as lipid nanodiscs, to maintain its native conformation.

• Grid Preparation: Apply a small volume of the protein sample to a cryo-EM grid (e.g., a holey carbon grid). Plunge-freeze the grid in liquid ethane (B1197151) to vitrify the sample, embedding the protein particles in a thin layer of amorphous ice.

• Cryo-EM Data Collection: Transfer the frozen grid to a transmission electron microscope equipped with a direct electron detector. Collect a large dataset of movie frames of the protein particles at various tilt angles.

• Image Processing:

  • Motion Correction: Correct for beam-induced motion in the movie frames.

  • CTF Estimation: Determine and correct for the contrast transfer function of the microscope.

  • Particle Picking: Automatically select individual protein particle images from the micrographs.

  • 2D Classification: Classify the particle images into different 2D classes to remove noise and select well-defined particles.

  • Ab-initio 3D Reconstruction: Generate an initial 3D model from the 2D class averages.

  • 3D Classification and Refinement: Iteratively classify the particles into different 3D classes and refine the 3D structure to high resolution.

• Model Building and Validation: Build an atomic model into the refined 3D density map and validate the final structure.

Visualizations

The following diagrams illustrate key concepts and workflows related to the study of Mtb-cyt-bd oxidase and its inhibitors.

Caption: Inhibition of Mtb Cytochrome bd Oxidase by Mtb-cyt-bd oxidase-IN-2.

Caption: Experimental Workflow for Characterizing Mtb-cyt-bd Oxidase Inhibitors.

Caption: Key Interactions of Mtb-cyt-bd oxidase-IN-2 at the Quinol Binding Site.

Conclusion

Mtb-cyt-bd oxidase-IN-2 represents a promising lead compound for the development of novel anti-tubercular agents targeting the respiratory chain of M. tuberculosis. Its mechanism of action, involving the competitive inhibition of the quinol binding site of cytochrome bd oxidase, has been elucidated through a combination of biochemical assays and cutting-edge structural biology techniques. The detailed experimental protocols and quantitative data presented in this guide provide a valuable resource for researchers in the field of TB drug discovery, facilitating further investigation and optimization of this and other aurachin D analogues. Future work should focus on improving the potency and pharmacokinetic properties of these inhibitors to advance them towards clinical development.

References

• 1. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

The Alternative Respiratory Pathway in Mycobacterium tuberculosis: A Technical Guide to a Pivotal Survival Mechanism and Drug Target

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, is a highly successful pathogen characterized by its ability to persist within the host for extended periods. This resilience is, in large part, attributable to its metabolic flexibility, particularly its branched respiratory chain. While the canonical respiratory pathway, involving the cytochrome bcc-aa3 supercomplex, is crucial for optimal growth, an alternative respiratory pathway (ARP) plays a pivotal role in the bacterium's survival under various stress conditions encountered within the host. This technical guide provides an in-depth exploration of the Mtb ARP, detailing its components, regulation, and physiological significance, with a focus on its validation as a promising target for novel anti-tubercular drug development.

Core Components of the Alternative Respiratory Pathway

The Mtb electron transport chain (ETC) is a branched system, allowing for metabolic adaptation.[1] The alternative respiratory pathway provides an alternative route for electron flow, bypassing the main cytochrome bcc-aa3 supercomplex. The two key components of this pathway are the Type II NADH dehydrogenases (NDH-2) and the cytochrome bd oxidase.

Type II NADH Dehydrogenases (NDH-2)

Mtb possesses two non-proton-pumping Type II NADH dehydrogenases, Ndh (Rv1854c) and NdhA (Rv0392c), which catalyze the oxidation of NADH and transfer electrons to the menaquinone (MK) pool.[2] Unlike the proton-pumping Type I NADH dehydrogenase (NDH-1), NDH-2 enzymes are single-subunit proteins.[3] Genetic studies have revealed that while NDH-1 is not essential for in vitro growth, the simultaneous inactivation of both NDH-1 and NDH-2 is lethal, highlighting the crucial role of NADH oxidation in Mtb viability.[4] Phenothiazines are a known class of drugs that inhibit NDH-2.[1]

Cytochrome bd Oxidase

Cytochrome bd oxidase, encoded by the cydABDC operon, is the terminal oxidase of the alternative respiratory pathway.[5] It catalyzes the reduction of oxygen to water, contributing to the proton motive force, albeit less efficiently than the cytochrome bcc-aa3 complex as it is a non-proton-pumping oxidase.[6] This enzyme is absent in mammalian mitochondria, making it an attractive drug target.[5] The functional redundancy between the two terminal oxidases allows Mtb to survive when one is inhibited.[5]

Physiological Role and Regulation of the ARP

The ARP is not essential for Mtb growth under optimal laboratory conditions but becomes critical for survival under various host-inflicted stresses.

• Hypoxia: During the chronic phase of infection, Mtb encounters hypoxic environments within granulomas. Under these conditions, the expression of cytochrome bd oxidase is upregulated, while the main aa3-type cytochrome c oxidase is downregulated.[7] This switch to the more high-affinity cytochrome bd oxidase is crucial for respiration in low-oxygen environments.

• Nitrosative and Oxidative Stress: The cytochrome bd oxidase plays a role in protecting Mtb against reactive nitrogen and oxygen species generated by the host immune response.[8]

• Acidic pH: The phagosomal environment is acidic, and the cytochrome bd oxidase is required for Mtb to resist acidification, a condition where the activity of the cytochrome bcc-aa3 complex is preferentially inhibited.[1]

Regulation of the ARP is complex and involves transcriptional regulators such as the cyclic AMP receptor protein (CRP) and the dormancy survival regulator (DosR), which respond to environmental cues like hypoxia and nitric oxide.[9][10]

The Alternative Respiratory Pathway as a Drug Target

The essential role of the ARP in Mtb survival under stress and its absence in humans make its components promising drug targets.

• Targeting NDH-2: The development of inhibitors targeting NDH-2 is an active area of research. Phenothiazines, such as chlorpromazine (B137089) and thioridazine, have been shown to inhibit NDH-2 activity.[1] More potent and specific inhibitors are being developed.

• Targeting Cytochrome bd Oxidase: Small molecule inhibitors of cytochrome bd oxidase have been identified.[8][11][12] A key strategy in anti-tubercular drug development is the co-targeting of both the primary and alternative terminal oxidases. This synthetic lethal approach, combining a cytochrome bcc-aa3 inhibitor (like Q203) with a cytochrome bd oxidase inhibitor, leads to a complete shutdown of respiration and enhanced bactericidal activity.[5]

Quantitative Data Summary

The following tables summarize key quantitative data related to the components of the Mtb alternative respiratory pathway.

Table 1: Enzyme Kinetics of Mtb NDH-2

Substrate	Apparent Km (µM)	Apparent Vmax (µmol/min/mg)	Reference
NADH	45.3 ± 4.5	13.8 ± 0.4	[13]
Ubiquinone-2 (Q2)	19.25	Not Reported	[14]
Decylubiquinone	Not Reported	Not Reported	[15]

Table 2: Inhibitor Concentrations (IC50) for Mtb NDH-2

Inhibitor	IC50 (µM)	Reference
Trifluoperazine	12	[15]
Chlorpromazine (CPZ)	~10	[1]
Thioridazine	Not Reported
CBR-1825	0.0647	[16]
CBR-4032	>20 (for NdhA)	[16]
2-Mercapto-quinazolinone 1	0.007	[17]
2-Mercapto-quinazolinone 7	0.026	[17]
2-Mercapto-quinazolinone 11	0.012	[17]

Table 3: Inhibitor Concentrations (IC50) for Mtb Cytochrome bd Oxidase

Inhibitor	IC50 (µM)	Reference
Mtb-cyt-bd oxidase-IN-2	0.67	[12]
Mtb-cyt-bd oxidase-IN-3	0.36	[8]
CK-2-63	6.5
Aurachin D	Not Reported
2-aryl-quinolone (MTD-403)	0.27	[11]

Table 4: Gene Expression Changes of ARP Components Under Stress

Gene	Stress Condition	Fold Change in Expression	Reference
cydA	Chronic mouse lung infection (Day 30 vs Day 15)	~7-fold increase	[18]
ndh	Chronic mouse lung infection	Upregulated	[7]
cydAB	Treatment with bedaquiline (B32110) (ATP synthase inhibitor)	Strongly induced	[9]
cydAB	Treatment with Q203 (cytochrome bc1 inhibitor)	Induced	[9]
Redox stress at acidic pH	Various redox-sensitive genes	Upregulated	[4]

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the Mtb alternative respiratory pathway.

Preparation of M. tuberculosis Membranes

This protocol is adapted from methods used for isolating membrane proteins for respiratory chain analysis.[10][19]

Materials:

• Mtb culture (e.g., H37Rv) grown to mid-log phase.

• Phosphate buffered saline (PBS), ice-cold.

• Homogenization buffer: 250 mM sucrose, 1 mM EDTA, 10 mM Tris-HCl, pH 7.2, supplemented with protease inhibitors.

• Mechanical homogenizer (e.g., French press or bead beater).

• Ultracentrifuge.

Procedure:

• Harvest Mtb cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

• Wash the cell pellet twice with ice-cold PBS.

• Resuspend the pellet in ice-cold homogenization buffer.

• Disrupt the cells by mechanical homogenization. For example, pass the cell suspension through a French press at 20,000 psi three times.

• Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to remove unbroken cells and cell debris.

• Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the membranes.

• Discard the supernatant (cytosolic fraction).

• Wash the membrane pellet by resuspending in homogenization buffer and repeating the ultracentrifugation step.

• Resuspend the final membrane pellet in a minimal volume of homogenization buffer.

• Determine the protein concentration using a standard protein assay (e.g., Bradford or BCA).

• Store the membrane vesicles at -80°C.

NADH Dehydrogenase Activity Assay

This spectrophotometric assay measures the oxidation of NADH.[20][21]

Materials:

• Mtb membrane preparation.

• Assay buffer: 50 mM Tris-HCl, pH 7.5.

• NADH solution (freshly prepared).

• Electron acceptor (e.g., ubiquinone-2 or decylubiquinone).

• Spectrophotometer capable of reading at 340 nm.

Procedure:

• In a cuvette, add the assay buffer and the Mtb membrane preparation (e.g., 50 µg of protein).

• Add the electron acceptor to the desired final concentration.

• Initiate the reaction by adding NADH (e.g., to a final concentration of 100 µM).

• Immediately monitor the decrease in absorbance at 340 nm over time (e.g., for 5 minutes). The extinction coefficient for NADH at 340 nm is 6.22 mM-1cm-1.

• For inhibitor studies, pre-incubate the membranes with the inhibitor for a defined period before adding NADH.

Measurement of Oxygen Consumption Rate (OCR)

This assay measures the rate of oxygen consumption by intact Mtb cells or membrane vesicles.[22]

Materials:

• Mtb culture or membrane preparation.

• Respiration buffer (e.g., 7H9 broth or a suitable buffer).

• Oxygen-sensing system (e.g., Clark-type electrode or a Seahorse XF Analyzer).

• Substrates (e.g., glycerol, glucose).

• Inhibitors of the respiratory chain.

Procedure (using a Clark-type electrode):

• Add a defined volume of respiration buffer to the oxygen electrode chamber and allow it to equilibrate to the desired temperature (e.g., 37°C).

• Add the Mtb cell suspension or membrane preparation to the chamber and record the baseline oxygen level.

• Initiate respiration by adding a substrate (e.g., NADH for membranes, or a carbon source for whole cells).

• Monitor the decrease in oxygen concentration over time to determine the basal OCR.

• To test inhibitors, add the compound of interest to the chamber and monitor the change in OCR.

• As a control, known inhibitors of the respiratory chain can be used (e.g., KCN to block terminal oxidases).

Cloning, Expression, and Purification of ARP Components

This is a general protocol for producing recombinant NDH-2 or cytochrome bd oxidase subunits for biochemical studies.[23][24][25][26]

Materials:

• Mtb genomic DNA.

• PCR primers specific for the gene of interest (e.g., ndhA or cydA).

• Expression vector (e.g., pET vector with a His-tag).

• Competent E. coli expression strain (e.g., BL21(DE3)).

• LB medium and appropriate antibiotics.

• IPTG for induction.

• Lysis buffer.

• Ni-NTA affinity chromatography column.

• Purification buffers (wash and elution buffers).

Procedure:

• Amplify the gene of interest from Mtb genomic DNA using PCR.

• Clone the PCR product into the expression vector.

• Transform the recombinant plasmid into the E. coli expression strain.

• Grow the transformed E. coli in LB medium to mid-log phase (OD600 of 0.6-0.8).

• Induce protein expression with IPTG (e.g., 0.1-1 mM) and incubate for several hours at a suitable temperature (e.g., 18-37°C).

• Harvest the cells by centrifugation.

• Lyse the cells (e.g., by sonication) in lysis buffer.

• Clarify the lysate by centrifugation.

• Purify the His-tagged protein from the supernatant using Ni-NTA affinity chromatography according to the manufacturer's instructions.

• Analyze the purified protein by SDS-PAGE.

Generation of Gene Knockout Mutants

This protocol outlines a general approach for creating gene knockouts in Mtb to study the function of ARP components.[7][18][27][28]

Materials:

• Mtb strain.

• Specialized transduction or recombineering system for mycobacteria.

• Plasmids for generating the knockout construct (e.g., containing flanking regions of the target gene and a selectable marker).

• Electroporator for mycobacteria.

• Appropriate selection media.

Procedure:

• Construct a knockout plasmid containing homologous regions upstream and downstream of the target gene, flanking a selectable marker (e.g., a hygromycin resistance cassette).

• Introduce the knockout plasmid into Mtb via specialized transduction or electroporation.

• Select for potential double-crossover homologous recombinants on media containing the appropriate antibiotic.

• Screen the resistant colonies by PCR to confirm the replacement of the target gene with the selectable marker.

• Further confirm the knockout by Southern blotting or sequencing.

• For essential genes, a conditional knockdown approach may be necessary.[27]

Visualizations

The following diagrams illustrate key aspects of the Mtb alternative respiratory pathway.

Caption: The Mtb Alternative Respiratory Pathway.

Caption: Regulation of the ARP under host stress.

Caption: Experimental workflow for ARP inhibitor screening.

References

• 1. pnas.org [pnas.org]
• 2. Steady-state Kinetics and Inhibitory Action of Antitubercular Phenothiazines on Mycobacterium tuberculosis Type-II NADH-Menaquinone Oxidoreductase (NDH-2)* | Semantic Scholar [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cytochrome bd oxidase: an emerging anti-tubercular drug target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Programmable Base Editing in Mycobacterium tuberculosis Using an Engineered CRISPR RNA-Guided Cytidine Deaminase [frontiersin.org]
• 8. Mtb-cyt-bd oxidase-IN-3 | TargetMol [targetmol.com]
• 9. A fluorescence-based reporter for monitoring expression of mycobacterial cytochrome bd in response to antibacterials and during infection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. medchemexpress.com [medchemexpress.com]
• 13. researchgate.net [researchgate.net]
• 14. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]
• 15. Steady-state kinetics and inhibitory action of antitubercular phenothiazines on mycobacterium tuberculosis type-II NADH-menaquinone oxidoreductase (NDH-2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Small Molecules Targeting Mycobacterium tuberculosis Type II NADH Dehydrogenase Exhibit Antimycobacterial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Reprogramming Mycobacterium tuberculosis CRISPR System for Gene Editing and Genome-wide RNA Interference Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Fractionation and Analysis of Mycobacterial Proteins | Springer Nature Experiments [experiments.springernature.com]
• 20. researchgate.net [researchgate.net]
• 21. researchgate.net [researchgate.net]
• 22. Synthetic lethality of Mycobacterium tuberculosis NADH dehydrogenases is due to impaired NADH oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Cloning, expression, purification, crystallization and preliminary X-ray studies of epoxide hydrolases A and B from Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Expression Cloning of an Immunodominant Family of Mycobacterium tuberculosis Antigens Using Human Cd4+ T Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Cloning and expression of Mycobacterium tuberculosis and Mycobacterium leprae dihydropteroate synthase in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. A protocol for cloning, expression, and... | F1000Research [f1000research.com]
• 27. Construction of Conditional Knockdown Mutants in Mycobacteria | Springer Nature Experiments [experiments.springernature.com]
• 28. scielo.br [scielo.br]

Protocols & Analytical Methods

Determining the Potency of Mtb-cyt-bd oxidase-IN-2: An Application Note and Protocol for IC50 Measurement

For Immediate Release

This document provides a detailed protocol for determining the half-maximal inhibitory concentration (IC50) of Mtb-cyt-bd oxidase-IN-2, a known inhibitor of the Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. This application note is intended for researchers, scientists, and drug development professionals engaged in the discovery and characterization of novel anti-tubercular agents targeting cellular respiration.

The cytochrome bd oxidase is a crucial component of the Mtb respiratory chain, particularly under conditions of hypoxia and nitrosative stress, making it a promising target for new tuberculosis therapies. Mtb-cyt-bd oxidase-IN-2 has been identified as an inhibitor of this enzyme with a reported IC50 value of 0.67 μM.

This protocol outlines a robust and reproducible method to verify this potency, centered around the measurement of oxygen consumption by inverted membrane vesicles (IMVs) derived from a suitable Mycobacterium species.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the experimental protocol described herein.

Parameter	Value	Reference/Notes
Inhibitor	Mtb-cyt-bd oxidase-IN-2	---
Target Enzyme	Mycobacterium tuberculosis cytochrome bd oxidase	Within Inverted Membrane Vesicles (IMVs)
Reported IC50	0.67 µM	Lawer A, et al. 2022. ACS Med Chem Lett.[1]
Substrate	NADH	100 mM (working concentration)
Cytochrome bcc:aa3 Inhibitor	Q203 or TB47	1 µM (working concentration)
IMV Concentration	To be determined empirically	Typically 50-100 µg/mL
Assay Buffer	50 mM Tris-HCl, 100 mM KCl, 5 mM MgCl2, pH 7.5	---
Oxygen Detection Method	High-resolution respirometry or fluorescence probe	e.g., Oroboros O2k or MitoXpress

Experimental Workflow & Signaling Pathway

The experimental workflow for the IC50 determination is depicted below, followed by a diagram illustrating the targeted signaling pathway.

Figure 1: Experimental workflow for IC50 determination.

Figure 2: Mtb respiratory chain and inhibitor targets.

Experimental Protocols

Preparation of Inverted Membrane Vesicles (IMVs)

This protocol is adapted from established methods for preparing IMVs from Mycobacterium smegmatis overexpressing the M. tuberculosis cytochrome bd oxidase.

Materials:

• M. smegmatis mc²155 ΔcydAB strain transformed with a plasmid carrying the Mtb cydABDC operon.

• Luria-Bertani (LB) broth supplemented with appropriate antibiotics for plasmid maintenance.

• Lysis Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 5 mM MgCl2, 1 mM PMSF, and a small amount of DNase I.

• Storage Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl.

Procedure:

• Grow the recombinant M. smegmatis strain in LB broth at 37°C with shaking to late-log or early-stationary phase.

• Harvest the cells by centrifugation at 6,000 x g for 15 minutes at 4°C.

• Wash the cell pellet twice with ice-cold Lysis Buffer.

• Resuspend the cell pellet in Lysis Buffer and lyse the cells by high-pressure homogenization (e.g., French press or cell disruptor) at 16,000 psi. Repeat the lysis step three times to ensure complete disruption.

• Centrifuge the lysate at 12,000 x g for 20 minutes at 4°C to remove unlysed cells and large debris.

• Transfer the supernatant to an ultracentrifuge tube and centrifuge at 150,000 x g for 90 minutes at 4°C to pellet the membrane fraction.

• Discard the supernatant and gently wash the membrane pellet with Storage Buffer.

• Resuspend the pellet in a minimal volume of Storage Buffer. These are the inverted membrane vesicles (IMVs).

• Determine the protein concentration of the IMV suspension using a standard protein assay (e.g., Bradford or BCA).

• Aliquot the IMVs and store at -80°C until use.

IC50 Determination by Oxygen Consumption Assay

This protocol describes the measurement of oxygen consumption using a high-resolution respirometer. The assay can be adapted for other oxygen sensing platforms.

Materials:

• Inverted Membrane Vesicles (IMVs) from step 1.

• Assay Buffer: 50 mM Tris-HCl (pH 7.5), 100 mM KCl, 5 mM MgCl2.

• NADH solution: 1 M stock in water, freshly prepared.

• Q203 or TB47 solution: 1 mM stock in DMSO.

• Mtb-cyt-bd oxidase-IN-2: Prepare a 10 mM stock solution in DMSO and create a serial dilution series.

• High-resolution respirometer (e.g., Oroboros O2k) or a plate-based system with an oxygen-sensitive probe (e.g., MitoXpress).

Procedure:

• Set up the respirometer chamber with 2 mL of Assay Buffer and equilibrate to 37°C with stirring.

• Add IMVs to the chamber to achieve a final protein concentration that gives a stable and measurable oxygen consumption rate (typically 50-100 µg/mL, to be optimized).

• Add the cytochrome bcc:aa3 inhibitor (Q203 or TB47) to a final concentration of 1 µM. This ensures that the measured oxygen consumption is primarily due to the activity of the cytochrome bd oxidase.

• Allow the system to stabilize and record the baseline oxygen level.

• Add a specific concentration of Mtb-cyt-bd oxidase-IN-2 from the dilution series to the chamber. For the control (100% activity), add the equivalent volume of DMSO.

• Incubate for 5 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding NADH to a final concentration of 100 µM.

• Monitor the rate of oxygen consumption for 5-10 minutes. The slope of this line represents the enzyme activity.

• Repeat steps 1-8 for each concentration of Mtb-cyt-bd oxidase-IN-2.

Data Analysis

• Calculate the percentage of inhibition for each concentration of Mtb-cyt-bd oxidase-IN-2 relative to the DMSO control.

  • % Inhibition = [1 - (Rate with inhibitor / Rate with DMSO)] * 100

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism) to determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity.

Conclusion

This application note provides a comprehensive protocol for the determination of the IC50 value of Mtb-cyt-bd oxidase-IN-2. Adherence to this detailed methodology will enable researchers to reliably assess the potency of this and other inhibitors targeting the Mycobacterium tuberculosis cytochrome bd oxidase, thereby aiding in the development of novel therapeutics for tuberculosis.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Mtb-cyt-bd Oxidase-IN-2 in Drug Synergy Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis, possesses a branched electron transport chain (ETC) that allows it to adapt to diverse host environments and withstand various stresses, including antibiotic treatment.[1] The ETC terminates with two distinct oxidases: the primary cytochrome bcc-aa3 supercomplex and the alternative cytochrome bd oxidase. While the cytochrome bcc-aa3 is the more energy-efficient of the two, the cytochrome bd oxidase plays a crucial role in maintaining respiration and ATP synthesis, particularly when the primary oxidase is compromised or under hypoxic conditions.[1][2] This functional redundancy presents a challenge for therapies targeting the ETC.

Mtb-cyt-bd oxidase-IN-2 is a potent inhibitor of the Mtb cytochrome bd oxidase, with an IC50 of 0.67 µM.[3] By inhibiting this alternative terminal oxidase, Mtb-cyt-bd oxidase-IN-2 demonstrates weak standalone bactericidal activity (MIC of 256 µM against M. tuberculosis).[3] However, its true therapeutic potential lies in its synergistic activity with other drugs that target the Mtb respiratory chain. This document provides detailed application notes and protocols for utilizing Mtb-cyt-bd oxidase-IN-2 in drug synergy studies, particularly in combination with inhibitors of the cytochrome bcc-aa3 complex and the F1Fo-ATP synthase.

Principle of Synergistic Action

The rationale behind the synergistic effect of Mtb-cyt-bd oxidase-IN-2 with other respiratory inhibitors is the dual blockade of the electron transport chain.

• Inhibition of Cytochrome bcc-aa3 : Drugs like Q203 (Telacebec) target the cytochrome bcc-aa3 complex, the primary terminal oxidase. This action alone is often bacteriostatic, as Mtb can reroute electrons through the cytochrome bd oxidase to maintain a proton motive force and ATP synthesis.

• Inhibition of Cytochrome bd Oxidase : Mtb-cyt-bd oxidase-IN-2 blocks this escape route.

• Combined Effect : The simultaneous inhibition of both terminal oxidases leads to a complete shutdown of aerobic respiration, resulting in a rapid depletion of ATP and a potent bactericidal effect.[4]

A similar synergistic outcome is observed when Mtb-cyt-bd oxidase-IN-2 is combined with ATP synthase inhibitors like Bedaquiline (B32110). By inhibiting ATP synthase, Bedaquiline causes a backup of protons, which in turn inhibits the ETC. The subsequent inhibition of the alternative oxidase by Mtb-cyt-bd oxidase-IN-2 further collapses the respiratory chain, leading to enhanced bacterial killing.[5][6]

Quantitative Data Summary

The following tables summarize the inhibitory concentrations of Mtb-cyt-bd oxidase-IN-2 and its synergistic partners. While specific synergy data (e.g., Fractional Inhibitory Concentration Index - FICI) for Mtb-cyt-bd oxidase-IN-2 is not yet extensively published, the tables include representative data from other cytochrome bd oxidase inhibitors to illustrate the expected synergistic interactions.

Table 1: Inhibitory Concentrations of Individual Compounds

Compound	Target	IC50	MIC (M. tuberculosis)	Reference
Mtb-cyt-bd oxidase-IN-2	Cytochrome bd oxidase	0.67 µM	256 µM	[3]
Q203 (Telacebec)	Cytochrome bcc-aa3	-	0.003 µM	[4]
Bedaquiline	F1Fo-ATP synthase	-	0.03 µM	[5]

Table 2: Representative Synergistic Activity of Cytochrome bd Oxidase Inhibitors

Combination	Assay	Organism	Synergy Metric	Result	Reference
ND-011992 + Q203	ATP depletion	M. bovis BCG	FIC Index	0.01	[4]
ND-011992 + Q203	ATP depletion	M. tuberculosis	FIC Index	0.16	[4]
CK-2-63 + Q203	Oxygen Consumption	M. smegmatis	Enhanced Inhibition	Increased inhibitory effect of Q203	[2]
CK-2-63 + Bedaquiline	Oxygen Consumption	M. smegmatis	Enhanced Inhibition	Increased inhibitory effect of Bedaquiline	[2]

Experimental Protocols

Checkerboard Assay for Synergy Determination

This assay is used to determine the Fractional Inhibitory Concentration Index (FICI), which quantifies the synergistic, additive, indifferent, or antagonistic effect of a drug combination.

Materials:

• Mtb-cyt-bd oxidase-IN-2

• Synergistic partner (e.g., Q203 or Bedaquiline)

• Mycobacterium tuberculosis H37Rv (or other relevant strains)

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80

• 96-well microplates

• Resazurin (B115843) sodium salt solution (0.02% w/v in sterile water)

• Plate reader

Protocol:

• Prepare Drug Dilutions:

  • Prepare stock solutions of Mtb-cyt-bd oxidase-IN-2 and the partner drug in DMSO.

  • In a 96-well plate, create a two-dimensional gradient of the two drugs. Serially dilute Mtb-cyt-bd oxidase-IN-2 along the rows and the partner drug along the columns in 7H9 broth. The final volume in each well should be 50 µL. Include wells with single drugs and no drugs as controls.

• Prepare Bacterial Inoculum:

  • Grow M. tuberculosis to mid-log phase (OD600 of 0.4-0.6).

  • Dilute the culture in 7H9 broth to a final concentration of 5 x 10^5 CFU/mL.

• Inoculation:

  • Add 50 µL of the bacterial inoculum to each well of the drug dilution plate. The final volume in each well will be 100 µL.

• Incubation:

  • Seal the plates and incubate at 37°C for 7 days.

• Determine MIC:

  • After incubation, add 20 µL of resazurin solution to each well and incubate for another 24-48 hours.

  • A color change from blue to pink indicates bacterial growth. The MIC is the lowest concentration of the drug(s) that prevents this color change.

• Calculate FICI:

  • The FICI is calculated as follows: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Interpret the results:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 1: Additive

    • 1 < FICI ≤ 4: Indifference

    • FICI > 4: Antagonism

Oxygen Consumption Rate (OCR) Assay

This assay measures the effect of the drug combination on the rate of oxygen consumption by Mtb, providing a direct measure of respiratory inhibition.

Materials:

• Mtb-cyt-bd oxidase-IN-2

• Synergistic partner (e.g., Q203 or Bedaquiline)

• Mycobacterium tuberculosis

• Extracellular flux analyzer (e.g., Seahorse XF)

• 7H9 broth without ADC supplement

• MitoXpress Xtra Oxygen Consumption Assay kit (or similar)

Protocol:

• Prepare Bacterial Culture:

  • Grow M. tuberculosis to mid-log phase.

  • Wash the cells and resuspend them in unbuffered 7H9 broth at a concentration of 2 x 10^7 CFU/mL.

• Assay Setup:

  • Add 180 µL of the cell suspension to each well of a 96-well plate suitable for the flux analyzer.

  • Add 20 µL of the drug solutions (Mtb-cyt-bd oxidase-IN-2, partner drug, or the combination) at the desired concentrations. Include appropriate vehicle controls.

• Measurement:

  • Measure the oxygen consumption rate over time according to the instrument's protocol. Typically, baseline OCR is measured before the injection of the compounds, and then OCR is monitored post-injection.

• Data Analysis:

  • Compare the OCR in the presence of the individual drugs and the combination. A greater and more rapid decrease in OCR with the combination compared to the individual drugs indicates synergistic inhibition of respiration.

ATP Depletion Assay

This assay quantifies the intracellular ATP levels in Mtb following drug treatment, indicating the impact on energy metabolism.

Materials:

• Mtb-cyt-bd oxidase-IN-2

• Synergistic partner (e.g., Q203 or Bedaquiline)

• Mycobacterium tuberculosis

• BacTiter-Glo Microbial Cell Viability Assay kit (or similar)

• Luminometer

Protocol:

• Drug Treatment:

  • Grow M. tuberculosis to mid-log phase.

  • Aliquot the culture into a 96-well plate.

  • Add Mtb-cyt-bd oxidase-IN-2, the partner drug, or the combination at various concentrations. Include untreated and vehicle controls.

  • Incubate at 37°C for a defined period (e.g., 24, 48, or 72 hours).

• ATP Measurement:

  • Equilibrate the plate and the BacTiter-Glo reagent to room temperature.

  • Add the BacTiter-Glo reagent to each well according to the manufacturer's instructions. This reagent lyses the cells and provides the substrate for the luciferase reaction.

  • Shake the plate for 5 minutes to induce cell lysis.

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Luminescence is directly proportional to the ATP concentration. Compare the ATP levels in treated and untreated cells. A more significant reduction in ATP levels with the drug combination compared to the individual drugs indicates a synergistic effect on energy metabolism.

Visualizations

Caption: Mtb Electron Transport Chain and points of inhibition.

Caption: Workflow for synergy studies of Mtb-cyt-bd oxidase-IN-2.

Caption: Logical flow from dual inhibition to bactericidal effect.

References

• 1. Cytochrome bd Oxidase and Hydrogen Peroxide Resistance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 5. A Mycobacterium tuberculosis Cytochrome bd Oxidase Mutant Is Hypersensitive to Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Mycobacterium tuberculosis cytochrome bd oxidase mutant is hypersensitive to bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]

Methodology for Testing Mtb-cyt-bd Oxidase-IN-2 in Non-Replicating Mtb

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis (TB), can enter a non-replicating, persistent state, rendering it tolerant to many conventional antibiotics. This persistence is a major obstacle to effective TB treatment. The electron transport chain (ETC) of Mtb is essential for its survival, and its components are attractive drug targets. Mtb possesses two terminal oxidases: the cytochrome bc1-aa3 supercomplex and the cytochrome bd oxidase. The cytochrome bd oxidase is particularly crucial for Mtb's survival under stressful conditions such as hypoxia, nitrosative stress, and acidic pH, which are characteristic of the host environment during infection.[1][2]

Mtb-cyt-bd oxidase-IN-2 is a known inhibitor of the Mtb cytochrome bd oxidase.[3] Testing the efficacy of this and similar compounds against non-replicating Mtb is a critical step in the development of new anti-tubercular agents that can shorten treatment duration and combat drug-tolerant bacilli. These application notes provide detailed protocols for inducing a non-replicating state in Mtb and for evaluating the activity of Mtb-cyt-bd oxidase-IN-2 against these persistent bacteria.

Data Presentation

Table 1: In Vitro Activity of Mtb-cyt-bd Oxidase-IN-2

Parameter	Value	Conditions	Reference
IC50 (Cytochrome bd oxidase)	0.67 µM	Purified Mtb cytochrome bd oxidase enzyme assay.	[3]
MIC (Replicating Mtb)	256 µM	M. tuberculosis H37Rv grown in standard broth culture.	[3]
MIC (Non-replicating Mtb)	Not Publicly Available	To be determined using the protocols outlined below (e.g., Wayne model).	-
MBC (Non-replicating Mtb)	Not Publicly Available	To be determined using the protocols outlined below (e.g., Wayne model and CFU enumeration).	-

Signaling Pathways and Experimental Workflows

Mtb Respiratory Chain and Inhibitor Targets

The following diagram illustrates the electron transport chain in Mycobacterium tuberculosis, highlighting the two terminal oxidases and the points of inhibition for Mtb-cyt-bd oxidase-IN-2 and Q203.

References

• 1. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for Studying Mtb-cyt-bd Oxidase-IN-2 in Combination with Q203

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro and in vivo evaluation of the combined effects of Mtb-cyt-bd oxidase-IN-2 and Q203 against Mycobacterium tuberculosis (Mtb). The protocols detailed below are designed to enable the robust assessment of synergistic, additive, or antagonistic interactions between these two inhibitors of the mycobacterial electron transport chain.

Introduction

Mycobacterium tuberculosis, the causative agent of tuberculosis, relies on a branched electron transport chain for aerobic respiration and energy production. This respiratory chain has two terminal oxidases: the cytochrome bcc-aa₃ supercomplex and the cytochrome bd oxidase. While the cytochrome bcc-aa₃ is the primary oxidase under optimal growth conditions, the cytochrome bd oxidase is crucial for survival under stressful conditions such as hypoxia and nitrosative stress, which are encountered within the host.

Q203 (Telacebec) is a potent inhibitor of the cytochrome bcc-aa₃ complex, a critical component of the primary respiratory pathway. By targeting the QcrB subunit of this complex, Q203 effectively blocks ATP synthesis, leading to a bacteriostatic effect against Mtb. However, the presence of the alternative cytochrome bd oxidase allows Mtb to bypass this inhibition, limiting the bactericidal activity of Q203 alone.

Mtb-cyt-bd oxidase-IN-2 is an inhibitor of the alternative terminal oxidase, cytochrome bd. The dual inhibition of both terminal oxidases presents a promising strategy to completely shut down aerobic respiration in Mtb, potentially leading to a synergistic and bactericidal effect. This approach could be particularly effective against both actively replicating and persistent, non-replicating mycobacteria.

These notes provide detailed protocols for investigating the synergistic potential of combining Mtb-cyt-bd oxidase-IN-2 and Q203.

Compound Information and Mechanism of Action

Compound	Target	Mechanism of Action	Key Parameters
Q203 (Telacebec)	Cytochrome bcc-aa₃ supercomplex (QcrB subunit)	Inhibits electron flow through the primary terminal oxidase, leading to depletion of ATP.	MIC₅₀ against Mtb H37Rv: 2.7 nM[1]
Mtb-cyt-bd oxidase-IN-2	Cytochrome bd oxidase	Inhibits the alternative terminal oxidase, blocking the bypass respiratory pathway.	IC₅₀ against Mtb cyt-bd oxidase: 0.67 µM; MIC against Mtb: 256 µM

Signaling and Experimental Workflow Diagrams

Caption: Dual inhibition of Mtb's respiratory chain by Q203 and Mtb-cyt-bd oxidase-IN-2.

Caption: Workflow for evaluating the combination of Mtb-cyt-bd oxidase-IN-2 and Q203.

Experimental Protocols

In Vitro Synergy Testing: Checkerboard Assay

This protocol determines the Fractional Inhibitory Concentration Index (FICI) to quantify the interaction between Mtb-cyt-bd oxidase-IN-2 and Q203.

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% OADC (oleic acid, albumin, dextrose, catalase), and 0.05% Tween 80

• Mtb-cyt-bd oxidase-IN-2 (stock solution in DMSO)

• Q203 (stock solution in DMSO)

• Sterile 96-well microplates

• Resazurin (B115843) sodium salt solution (0.02% w/v in sterile water)

• Plate reader (for fluorescence or absorbance)

Procedure:

• Prepare Drug Dilutions:

  • Prepare serial twofold dilutions of Mtb-cyt-bd oxidase-IN-2 horizontally across the 96-well plate.

  • Prepare serial twofold dilutions of Q203 vertically down the 96-well plate.

  • The final volume in each well containing the drug combination should be 50 µL.

  • Include wells with each drug alone (for MIC determination) and a drug-free control.

• Inoculum Preparation:

  • Grow Mtb H37Rv in 7H9 broth to mid-log phase (OD₆₀₀ of 0.4-0.6).

  • Adjust the bacterial suspension to a McFarland standard of 1.0, then dilute 1:20 in 7H9 broth to obtain a final inoculum of approximately 5 x 10⁵ CFU/mL.

• Inoculation:

  • Add 50 µL of the prepared Mtb inoculum to each well of the 96-well plate.

  • The final volume in each well will be 100 µL.

• Incubation:

  • Seal the plates in a secondary container and incubate at 37°C for 7 days.

• Resazurin Addition and Reading:

  • After incubation, add 20 µL of resazurin solution to each well.

  • Incubate for an additional 24-48 hours at 37°C.

  • A color change from blue to pink indicates bacterial growth. The MIC is the lowest concentration of the drug that prevents this color change.

• FICI Calculation:

  • The FICI is calculated as follows: FICI = FIC of Drug A + FIC of Drug B Where: FIC of Drug A = (MIC of Drug A in combination) / (MIC of Drug A alone) FIC of Drug B = (MIC of Drug B in combination) / (MIC of Drug B alone)

  • Interpretation of FICI values:

    • Synergy: FICI ≤ 0.5

    • Additive/Indifference: 0.5 < FICI ≤ 4.0

    • Antagonism: FICI > 4.0

Oxygen Consumption Rate (OCR) Assay

This protocol measures the effect of the drug combination on the real-time oxygen consumption of Mtb using a Seahorse XF Analyzer.

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Seahorse XF96 or similar instrument

• Seahorse XF cell culture microplates

• 7H9 broth (assay medium)

• Mtb-cyt-bd oxidase-IN-2 and Q203

• Oligomycin, FCCP, and Antimycin A/Rotenone (for mitochondrial stress test, if applicable)

Procedure:

• Cell Plating:

  • Grow Mtb to mid-log phase.

  • Adhere Mtb to the bottom of the Seahorse XF plate wells (e.g., using a cell-tak coating). The optimal cell density should be determined empirically.

• Assay Preparation:

  • Prepare fresh assay medium (7H9 broth, pH 7.4).

  • Replace the growth medium in the wells with the assay medium.

  • Hydrate the sensor cartridge overnight in a non-CO₂ incubator at 37°C.

• Compound Loading:

  • Load the injection ports of the sensor cartridge with the desired concentrations of Mtb-cyt-bd oxidase-IN-2, Q203, or the combination.

• Seahorse XF Assay:

  • Calibrate the instrument.

  • Place the cell plate in the Seahorse XF analyzer.

  • Run a baseline OCR measurement.

  • Inject the compounds and monitor the change in OCR over time.

• Data Analysis:

  • Analyze the OCR data to determine the extent of respiratory inhibition by the individual drugs and the combination. A greater and more sustained decrease in OCR for the combination compared to the individual drugs would suggest a synergistic effect.

Intracellular ATP Level Measurement

This protocol quantifies the impact of the drug combination on the intracellular ATP levels of Mtb.

Materials:

• Mycobacterium tuberculosis H37Rv strain

• 7H9 broth

• Mtb-cyt-bd oxidase-IN-2 and Q203

• BacTiter-Glo™ Microbial Cell Viability Assay kit (or similar luciferase-based ATP detection kit)

• Luminometer

Procedure:

• Drug Treatment:

  • Grow Mtb to mid-log phase.

  • Aliquot the culture into a 96-well plate.

  • Add Mtb-cyt-bd oxidase-IN-2, Q203, or the combination at desired concentrations. Include a no-drug control.

  • Incubate at 37°C for a predetermined time course (e.g., 24, 48, 72 hours).

• ATP Measurement:

  • Equilibrate the plate and the ATP detection reagent to room temperature.

  • Add the ATP detection reagent to each well according to the manufacturer's instructions.

  • Mix and incubate for the recommended time to lyse the cells and stabilize the luminescent signal.

• Luminescence Reading:

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Normalize the luminescence readings to the no-drug control. A significant decrease in ATP levels in the combination treatment compared to individual drug treatments would indicate a synergistic effect on energy metabolism.

In Vivo Efficacy in a Mouse Model

This protocol outlines a general procedure for assessing the in vivo efficacy of the drug combination in a murine model of chronic tuberculosis.

Materials:

• BALB/c or C57BL/6 mice

• Mycobacterium tuberculosis H37Rv

• Aerosol infection chamber

• Mtb-cyt-bd oxidase-IN-2 and Q203 formulated for oral gavage

• Middlebrook 7H11 agar (B569324) plates

Procedure:

• Infection:

  • Infect mice with a low-dose aerosol of Mtb H37Rv to establish a pulmonary infection (typically 100-200 CFU per lung).

• Treatment:

  • Allow the infection to establish for 4-6 weeks to develop a chronic infection.

  • Randomize mice into treatment groups: vehicle control, Mtb-cyt-bd oxidase-IN-2 alone, Q203 alone, and the combination of Mtb-cyt-bd oxidase-IN-2 and Q203.

  • Administer drugs daily via oral gavage for a specified duration (e.g., 4 weeks).

• Assessment of Bacterial Load:

  • At the end of the treatment period, euthanize the mice.

  • Aseptically remove the lungs and spleens.

  • Homogenize the organs in sterile saline.

  • Plate serial dilutions of the homogenates on 7H11 agar.

  • Incubate the plates at 37°C for 3-4 weeks.

• Data Analysis:

  • Count the number of colonies to determine the CFU per organ.

  • Compare the bacterial loads between the treatment groups. A statistically significant greater reduction in CFU in the combination group compared to the individual drug groups indicates enhanced in vivo efficacy.

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained from the described experiments.

Table 1: In Vitro Activity of Individual Compounds

Compound	Target	MIC (µM) vs. Mtb H37Rv	IC₅₀ (µM) vs. Target
Q203 (Telacebec)	Cytochrome bcc-aa₃	[Insert experimental value]	[Insert experimental value]
Mtb-cyt-bd oxidase-IN-2	Cytochrome bd oxidase	[Insert experimental value]	0.67

Table 2: In Vitro Synergy Analysis (FICI)

Drug Combination	MIC in Combination (µM)	FICI	Interaction
Mtb-cyt-bd oxidase-IN-2	[Insert value]	[Calculate value]	[Synergy/Additive/Antagonism]
Q203	[Insert value]

Table 3: Effect on Mtb Oxygen Consumption Rate (OCR)

Treatment	Baseline OCR (% of control)	OCR after Treatment (% of control)	% Inhibition
Control	100	100	0
Q203	100	[Insert value]	[Calculate value]
Mtb-cyt-bd oxidase-IN-2	100	[Insert value]	[Calculate value]
Combination	100	[Insert value]	[Calculate value]

Table 4: Effect on Mtb Intracellular ATP Levels

Treatment	ATP Level (RLU as % of control)	% ATP Depletion
Control	100	0
Q203	[Insert value]	[Calculate value]
Mtb-cyt-bd oxidase-IN-2	[Insert value]	[Calculate value]
Combination	[Insert value]	[Calculate value]

Table 5: In Vivo Efficacy in Mouse Model

Treatment Group	Mean Log₁₀ CFU in Lungs (± SD)	Mean Log₁₀ CFU in Spleen (± SD)
Vehicle Control	[Insert value]	[Insert value]
Q203	[Insert value]	[Insert value]
Mtb-cyt-bd oxidase-IN-2	[Insert value]	[Insert value]
Combination	[Insert value]	[Insert value]

Conclusion

The dual inhibition of both terminal oxidases in the M. tuberculosis respiratory chain is a rational and promising strategy to overcome the bacteriostatic limitations of single-agent therapy targeting this pathway. The protocols outlined in these application notes provide a comprehensive framework for the preclinical evaluation of the combination of Mtb-cyt-bd oxidase-IN-2 and Q203. The systematic application of these in vitro and in vivo assays will enable a thorough characterization of the synergistic potential of this drug combination and inform its further development as a novel anti-tuberculosis therapy.

References

• 1. Real-time monitoring of extracellular ATP in bacterial cultures using thermostable luciferase - PMC [pmc.ncbi.nlm.nih.gov]

laboratory handling and storage of Mtb-cyt-bd oxidase-IN-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mtb-cyt-bd oxidase-IN-2 is a potent inhibitor of cytochrome bd (cyt-bd) oxidase in Mycobacterium tuberculosis (Mtb), the causative agent of tuberculosis.[1][2] This enzyme is a terminal oxidase in the bacterial electron transport chain, playing a crucial role in energy metabolism, particularly under hypoxic and nitrosative stress conditions encountered within the host.[3] The absence of a homologous enzyme in mammals makes cyt-bd oxidase an attractive target for the development of novel anti-tubercular drugs. Mtb-cyt-bd oxidase-IN-2, an analogue of Aurachin D, demonstrates significant inhibitory activity against Mtb cyt-bd oxidase and has been shown to suppress the growth of Mtb.[4][5] These application notes provide detailed protocols for the handling, storage, and experimental use of Mtb-cyt-bd oxidase-IN-2.

Product Information

Property	Value	Reference
Target	Mycobacterium tuberculosis cytochrome bd (cyt-bd) oxidase	[1][2]
IC50	0.67 μM	[1]
MIC (Mtb)	256 μM	[1]
Molecular Formula	C26H35NO2	[6]
Molecular Weight	409.57	[6]
CAS Number	1463475-67-3	[1]

Handling and Storage

Proper handling and storage of Mtb-cyt-bd oxidase-IN-2 are critical to maintain its stability and activity.

Shipping and Initial Receipt

Mtb-cyt-bd oxidase-IN-2 is typically shipped at room temperature.[1] Upon receipt, it is recommended to store the compound as outlined below.

Storage Conditions

Condition	Storage Temperature	Duration	Notes
Solid (Powder)	-20°C	3 years	Protect from light and moisture.
In Solvent (DMSO)	-80°C	1 year	Aliquot to avoid repeated freeze-thaw cycles.

Note: These storage recommendations are based on general guidelines for similar compounds. For specific lot-to-lot recommendations, always refer to the Certificate of Analysis provided by the supplier.

Reconstitution

Mtb-cyt-bd oxidase-IN-2 is soluble in dimethyl sulfoxide (B87167) (DMSO).[6]

Protocol for Reconstituting a 10 mM Stock Solution:

• Centrifuge the vial briefly to ensure the powder is at the bottom.

• To prepare a 10 mM stock solution from 1 mg of the compound (MW: 409.57), add 244.17 µL of DMSO.

• Vortex thoroughly to ensure complete dissolution.

• Aliquot the stock solution into smaller volumes in tightly sealed vials to minimize freeze-thaw cycles.

• Store the aliquots at -80°C.

Experimental Protocols

In Vitro Inhibition of Mtb-cyt-bd Oxidase Activity

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of Mtb-cyt-bd oxidase-IN-2 against Mtb cytochrome bd oxidase by measuring oxygen consumption.

Materials:

• Inverted membrane vesicles (IMVs) from an Mtb strain overexpressing cyt-bd oxidase (or a suitable surrogate like M. smegmatis).

• NADH or a suitable electron donor.

• Assay buffer (e.g., 50 mM potassium phosphate, pH 7.4).

• Mtb-cyt-bd oxidase-IN-2.

• DMSO (for inhibitor dilution).

• Oxygen electrode system (e.g., Hansatech Oxytherm+ or similar).[7]

• Q203 (or another inhibitor of the cytochrome bc1:aa3 complex) to ensure oxygen consumption is primarily through the cyt-bd oxidase pathway.

Procedure:

• Preparation of Reagents:

  • Prepare a series of dilutions of Mtb-cyt-bd oxidase-IN-2 in DMSO. A typical final concentration range for the assay might be 0.01 µM to 100 µM.

  • Prepare a stock solution of NADH in the assay buffer.

  • Prepare a stock solution of Q203 in DMSO.

• Assay Setup:

  • Add the assay buffer to the oxygen electrode chamber and equilibrate to the desired temperature (e.g., 37°C).

  • Add the IMVs to the chamber and allow the baseline oxygen level to stabilize.

  • Add Q203 to a final concentration sufficient to inhibit the cytochrome bc1:aa3 oxidase (e.g., 1-10 µM).

  • Add a specific concentration of Mtb-cyt-bd oxidase-IN-2 (or DMSO for the control) and incubate for a short period (e.g., 5 minutes).

• Initiation and Measurement:

  • Initiate the reaction by adding NADH to the chamber.

  • Record the rate of oxygen consumption for several minutes.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of Mtb-cyt-bd oxidase-IN-2 relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a suitable dose-response curve (e.g., sigmoidal dose-response).

Caption: Workflow for in vitro inhibition assay.

Cell-Based Mycobacterial Growth Inhibition Assay (MGIA)

This protocol outlines a method to determine the minimum inhibitory concentration (MIC) of Mtb-cyt-bd oxidase-IN-2 against M. tuberculosis in a liquid culture.

Materials:

• Mycobacterium tuberculosis H37Rv (or other suitable strain).

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (albumin-dextrose-catalase), and 0.05% Tween 80.

• Mtb-cyt-bd oxidase-IN-2.

• DMSO.

• 96-well microplates.

• Resazurin (B115843) sodium salt solution (for viability assessment).

• Plate reader.

Procedure:

• Preparation of Mycobacterial Inoculum:

  • Grow M. tuberculosis in 7H9 broth to mid-log phase (OD600 ≈ 0.4-0.6).

  • Adjust the bacterial suspension to a desired cell density (e.g., 1 x 10^5 CFU/mL) in fresh 7H9 broth.

• Preparation of Inhibitor Dilutions:

  • Prepare a 2-fold serial dilution of Mtb-cyt-bd oxidase-IN-2 in 7H9 broth in a 96-well plate. The final concentrations should typically range from 0.125 µM to 256 µM.

  • Include a positive control (e.g., isoniazid), a negative control (no inhibitor), and a sterility control (no bacteria).

• Inoculation and Incubation:

  • Add the prepared mycobacterial inoculum to each well containing the inhibitor dilutions.

  • Seal the plate and incubate at 37°C for 7-14 days.

• Assessment of Growth Inhibition:

  • After the incubation period, add resazurin solution to each well and incubate for an additional 24 hours.

  • Visually inspect the wells for a color change from blue (no growth) to pink (growth).

  • Alternatively, measure the fluorescence (Ex/Em: ~560/590 nm) or absorbance (at 570 nm and 600 nm) using a plate reader.

  • The MIC is defined as the lowest concentration of the inhibitor that prevents a color change (or shows a significant reduction in fluorescence/absorbance).

Mechanism of Action

Mtb-cyt-bd oxidase-IN-2 targets the cytochrome bd oxidase, a key component of the Mtb electron transport chain. This enzyme is one of two terminal oxidases that transfer electrons to oxygen, contributing to the generation of the proton motive force required for ATP synthesis. By inhibiting this enzyme, Mtb-cyt-bd oxidase-IN-2 disrupts cellular respiration and energy production, ultimately leading to the inhibition of bacterial growth. This is particularly effective under conditions where the primary cytochrome bc1:aa3 oxidase is less active or inhibited.[3][8]

Caption: Inhibition of the Mtb electron transport chain.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no activity in in vitro assay	Degraded inhibitor	Use a fresh aliquot of the inhibitor. Ensure proper storage conditions were maintained.
Inactive enzyme preparation	Prepare fresh IMVs. Verify the activity of the IMVs with a known inhibitor.
Incorrect assay conditions	Optimize buffer pH, temperature, and substrate concentration.
High variability in MIC results	Inconsistent inoculum density	Carefully standardize the bacterial inoculum for each experiment.
Incomplete dissolution of the inhibitor	Ensure the inhibitor is fully dissolved in DMSO before preparing serial dilutions.
Contamination of cultures	Use aseptic techniques throughout the procedure. Include sterility controls.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mtb-cyt-bd oxidase-IN-3 | TargetMol [targetmol.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]

Technical Notes & Optimization

troubleshooting Mtb-cyt-bd oxidase-IN-2 solubility issues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Mtb-cyt-bd oxidase-IN-2. The information is presented in a question-and-answer format to directly address common solubility and handling issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is Mtb-cyt-bd oxidase-IN-2 and what are its key properties?

Mtb-cyt-bd oxidase-IN-2 is an inhibitor of the cytochrome bd oxidase in Mycobacterium tuberculosis (Mtb). It is classified as an aurachin D analogue, belonging to the quinolone class of compounds. Key reported biological activities include an IC₅₀ of 0.67 µM for Mtb cytochrome bd oxidase and a minimum inhibitory concentration (MIC) of 256 µM against M. tuberculosis.[1] Due to its chemical structure, featuring a hydrophobic isoprenoid-like tail, this compound is expected to have low aqueous solubility.

Q2: I am having difficulty dissolving Mtb-cyt-bd oxidase-IN-2. What is the recommended solvent?

For creating a stock solution, Dimethyl Sulfoxide (DMSO) is the recommended solvent. Mtb-cyt-bd oxidase-IN-2, like other aurachin D analogues, is generally soluble in organic solvents such as DMSO, ethanol, and methanol. It is poorly soluble in aqueous solutions.

Q3: My Mtb-cyt-bd oxidase-IN-2 powder won't fully dissolve in DMSO, even at the recommended concentration. What should I do?

If you are experiencing difficulty dissolving the compound in DMSO, consider the following troubleshooting steps:

• Ensure Solvent Quality: Use anhydrous, high-purity DMSO. DMSO is hygroscopic and can absorb moisture from the air, which can reduce its ability to dissolve hydrophobic compounds.

• Gentle Heating: Warm the solution in a water bath at 30-40°C for 10-15 minutes. This can help overcome the energy barrier for dissolution.

• Sonication: Use a bath sonicator for 10-15 minutes to aid in the dispersion and dissolution of the compound.

• Vortexing: Vigorous vortexing can also help to break up any clumps of powder and facilitate dissolution.

Q4: The compound dissolves in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?

This is a common issue for hydrophobic compounds. Here are some strategies to prevent precipitation upon dilution into aqueous buffers:

• Serial Dilution in DMSO: Before adding the compound to your aqueous buffer, perform serial dilutions of your high-concentration DMSO stock solution in DMSO to get closer to your final desired concentration. Then, add the final, most dilute DMSO solution to your aqueous buffer.

• Lower the Final Concentration: The final concentration of the compound in your assay may be above its solubility limit in the aqueous buffer. Try using a lower final concentration.

• Increase the Final DMSO Concentration (with caution): While it is generally recommended to keep the final DMSO concentration in cell-based assays below 0.5% to avoid toxicity, you may be able to slightly increase it if your experimental system allows. Always include a vehicle control with the same final DMSO concentration.

• Use of Surfactants or Co-solvents: For in vitro biochemical assays (not cell-based), you could consider the use of a small amount of a non-ionic surfactant like Tween-20 or Triton X-100 in your buffer to help maintain solubility.

Troubleshooting Guide

This guide provides a systematic approach to resolving solubility issues with Mtb-cyt-bd oxidase-IN-2.

Problem: Undissolved particles are visible in the DMSO stock solution.

Caption: Troubleshooting workflow for dissolving Mtb-cyt-bd oxidase-IN-2 in DMSO.

Problem: Precipitation occurs upon dilution of the DMSO stock into aqueous buffer.

References

• 1. medchemexpress.com [medchemexpress.com]

Technical Support Center: Optimizing Mtb-cyt-bd Oxidase-IN-2 Concentration for In Vitro Assays

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of Mtb-cyt-bd oxidase-IN-2 for in vitro assays. Here, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and relevant quantitative data to ensure the accuracy and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is a recommended starting concentration range for Mtb-cyt-bd oxidase-IN-2 in an initial experiment?

For a novel inhibitor, it is advisable to start with a broad concentration range to determine its potency. A typical starting range would be from 1 nM to 100 µM. Given that the known half-maximal inhibitory concentration (IC50) of Mtb-cyt-bd oxidase-IN-2 is 0.67 µM, you can narrow this range to bracket this value, for instance, from 10 nM to 100 µM, to obtain a detailed dose-response curve.[1]

Q2: How should I prepare the stock solution for Mtb-cyt-bd oxidase-IN-2?

It is crucial to first determine the solubility of Mtb-cyt-bd oxidase-IN-2 in common laboratory solvents such as DMSO or ethanol. A common practice is to prepare a high-concentration stock solution, for example, 10 mM in 100% DMSO. This allows for the addition of small volumes to the experimental media, which minimizes the final solvent concentration. The final concentration of DMSO in your assay should typically be kept at or below 0.5% to avoid solvent-induced toxicity. Stock solutions should be aliquoted and stored at -20°C or -80°C to maintain stability and avoid repeated freeze-thaw cycles.

Q3: What are the key parameters to consider when designing an in vitro assay for Mtb-cyt-bd oxidase?

Several parameters are critical for a successful assay:

• Enzyme Concentration: The concentration of purified Mtb-cyt-bd oxidase should be in the nanomolar range, for instance, around 6.5 nM, to ensure a measurable signal without being excessive.[2]

• Substrate Concentration: The concentration of the menaquinol (B15198786) substrate (e.g., decylubiquinol) should ideally be close to its Michaelis constant (Km) to ensure the assay is sensitive to inhibition. The apparent Km for decylubiquinol with Mtb-cyt-bd oxidase has been reported to be approximately 21.52 µM.[3]

• Assay Buffer: A suitable buffer is essential for maintaining enzyme activity. A common buffer composition is 50 mM MOPS, 150 mM NaCl, pH 7.0.[2]

• Controls: Always include a positive control (no inhibitor) and a negative control (no enzyme) to establish the baseline and maximum activity of the assay. A vehicle control (containing the same concentration of solvent as the inhibitor wells) is also crucial to account for any effects of the solvent on enzyme activity.

Q4: How can I be sure that the observed inhibition is specific to Mtb-cyt-bd oxidase?

To confirm the specificity of inhibition, consider the following:

• Counter-screening: Test the inhibitor against other related enzymes or a different terminal oxidase to check for off-target effects.

• Resistant Mutants: If available, use a strain of M. tuberculosis with a known resistance-conferring mutation in the cydB gene (encoding a subunit of cytochrome bd oxidase) to see if the inhibitory effect is diminished.

• Orthogonal Assays: Confirm your findings using a different assay format that measures a different aspect of enzyme function or a downstream cellular effect.

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No or Low Inhibition Observed	1. Incorrect Inhibitor Concentration: The concentration of IN-2 may be too low to elicit a response. 2. Degraded Inhibitor: The inhibitor may have degraded due to improper storage or handling. 3. Inactive Enzyme: The Mtb-cyt-bd oxidase may have lost activity. 4. Substrate Competition: The concentration of the menaquinol substrate may be too high, outcompeting the inhibitor.	1. Perform a wider dose-response curve, extending to higher concentrations. 2. Prepare a fresh stock solution of IN-2 from a new aliquot. 3. Verify the activity of the enzyme with a known inhibitor or by measuring its basal activity. 4. Reduce the substrate concentration to a level at or near its Km.
High Variability Between Replicates	1. Inconsistent Pipetting: Inaccurate or inconsistent pipetting of the inhibitor, enzyme, or substrate. 2. Inhibitor Precipitation: The inhibitor may be precipitating out of solution at higher concentrations. 3. Edge Effects in Microplates: Evaporation from the outer wells of a microplate can lead to increased concentrations of reagents. 4. Substrate Auto-oxidation: Menaquinol substrates can auto-oxidize, leading to a high background signal and variability.[2]	1. Use calibrated pipettes and ensure proper mixing. 2. Visually inspect the wells for any signs of precipitation. If observed, consider using a lower starting concentration or a different solvent. 3. Avoid using the outermost wells of the plate or fill them with sterile buffer or media. 4. Prepare the menaquinol substrate fresh and minimize its exposure to air and light. Include a control to measure the rate of auto-oxidation and subtract this from the experimental values.
High Background Signal	1. Substrate Auto-oxidation: As mentioned above, menaquinol substrates can spontaneously oxidize, consuming oxygen and generating a background signal. 2. Contamination: Contamination of the reagents or assay components with other redox-active substances.	1. Prepare substrate solutions fresh and run a control without the enzyme to determine the rate of auto-oxidation. 2. Use high-purity reagents and sterile, disposable labware.
Unexpected Dose-Response Curve (e.g., not sigmoidal)	1. Off-Target Effects: At high concentrations, IN-2 may have off-target effects that interfere with the assay. 2. Assay Window: The dynamic range of the assay may be too small to detect a clear dose-dependent effect. 3. Inhibitor Solubility Issues: The inhibitor may not be fully soluble at higher concentrations, leading to a plateau in the dose-response curve.	1. Perform a cytotoxicity assay in parallel to distinguish specific inhibition from general toxicity. 2. Optimize the assay conditions (e.g., enzyme and substrate concentrations) to achieve a larger signal-to-noise ratio. 3. Confirm the solubility of IN-2 in the assay buffer at the highest concentration tested.

Quantitative Data Summary

Parameter	Value	Reference
Mtb-cyt-bd oxidase-IN-2 IC50	0.67 µM	[1]
Mtb-cyt-bd oxidase-IN-2 MIC (M. tuberculosis)	256 µM	[1]
Typical Mtb-cyt-bd Oxidase Concentration (in vitro assay)	6.5 nM	[2]
Apparent Km for Decylubiquinol	21.52 ± 3.57 µM	[3]
Apparent Km for Ubiquinol-1	51.55 ± 8.9 µM	[3]
Recommended Final DMSO Concentration	≤ 0.5%

Experimental Protocols

Protocol: Determination of IC50 for Mtb-cyt-bd Oxidase-IN-2 using an Oxygen Consumption Assay

This protocol provides a general framework for determining the IC50 of IN-2 against Mtb-cyt-bd oxidase by measuring oxygen consumption. This can be adapted for use with a Clark-type electrode or a fluorescence-based oxygen sensor.

Materials:

• Purified Mtb-cyt-bd oxidase

• Mtb-cyt-bd oxidase-IN-2

• Menaquinol substrate (e.g., decylubiquinol)

• NADH

• Type II NADH:menaquinone oxidoreductase (NDH-2) (for reducing the menaquinol substrate)

• Assay Buffer: 50 mM MOPS, 150 mM NaCl, pH 7.0

• DMSO (for dissolving IN-2)

• Oxygen consumption measurement system (e.g., Clark-type electrode, fluorescence plate reader with oxygen-sensitive probes)

Procedure:

• Preparation of Reagents:

  • Prepare a 10 mM stock solution of Mtb-cyt-bd oxidase-IN-2 in DMSO.

  • Prepare a stock solution of the menaquinol substrate in an appropriate solvent (e.g., ethanol).

  • Prepare fresh solutions of NADH and NDH-2 in assay buffer.

  • Prepare serial dilutions of the IN-2 stock solution in assay buffer to achieve the desired final concentrations. Ensure the final DMSO concentration is consistent across all wells and does not exceed 0.5%.

• Assay Setup:

  • Set up the oxygen consumption measurement system according to the manufacturer's instructions.

  • In the reaction chamber or microplate well, add the assay buffer.

  • Add the desired concentration of the menaquinol substrate.

  • Add NADH and NDH-2 to the reaction mixture to reduce the menaquinol.

  • Allow the system to equilibrate and measure the baseline oxygen consumption rate (this will account for substrate auto-oxidation).

• Initiation of Reaction and Inhibition:

  • Add the serially diluted Mtb-cyt-bd oxidase-IN-2 or vehicle control (DMSO) to the respective reaction chambers/wells.

  • Initiate the enzymatic reaction by adding a fixed concentration of Mtb-cyt-bd oxidase (e.g., 6.5 nM final concentration).

  • Immediately begin recording the oxygen consumption rate.

• Data Analysis:

  • Calculate the rate of oxygen consumption for each inhibitor concentration by determining the slope of the linear portion of the oxygen consumption curve.

  • Subtract the rate of substrate auto-oxidation (from the baseline measurement) from each experimental rate.

  • Normalize the data by setting the rate of the vehicle control as 100% activity and the rate of a no-enzyme control as 0% activity.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Visualizations

Caption: Experimental workflow for determining the IC50 of Mtb-cyt-bd oxidase-IN-2.

Caption: Simplified diagram of the M. tuberculosis electron transport chain.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Resistance to Mtb-cyt-bd Oxidase Inhibitors

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Mtb-cyt-bd oxidase inhibitors, using "Mtb-cyt-bd oxidase-IN-2" as a representative compound.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Mtb-cyt-bd oxidase and its inhibitors like Mtb-cyt-bd oxidase-IN-2?

A1: Mycobacterium tuberculosis (Mtb) has a branched electron transport chain with two terminal oxidases that reduce oxygen to water, contributing to the proton motive force for ATP synthesis. The primary oxidase under optimal aerobic conditions is the cytochrome bcc:aa₃ supercomplex. The alternative oxidase is the cytochrome bd oxidase (CydAB), which is not essential for growth in standard laboratory conditions but becomes critical for survival under stresses such as hypoxia, nitrosative stress, and when the primary oxidase is inhibited.[1][2] Cytochrome bd oxidase inhibitors, like Mtb-cyt-bd oxidase-IN-2, block the function of this alternative oxidase. By themselves, these inhibitors often show weak whole-cell activity because Mtb can rely on the bcc:aa₃ oxidase. However, their potency is dramatically enhanced when used in combination with inhibitors of the bcc:aa₃ complex (e.g., Q203), creating a synergistic bactericidal effect by shutting down both pathways of aerobic respiration.[3][4][5]

Q2: Why is my Mtb-cyt-bd oxidase inhibitor showing low potency against Mtb H37Rv in vitro?

A2: This is an expected result. Since the cytochrome bd oxidase is not essential for Mtb growth in standard aerobic culture, its inhibition alone is not sufficient to kill the bacteria, which can still produce ATP via the cytochrome bcc:aa₃ oxidase.[3] The true potential of cytochrome bd oxidase inhibitors is realized in combination with a cytochrome bcc:aa₃ inhibitor like Q203. This dual inhibition blocks both terminal oxidases, leading to a complete shutdown of respiratory ATP production and rapid bactericidal activity.[3][4][5] For example, Mtb-cyt-bd oxidase-IN-2 has a standalone MIC of 256 µM against Mtb, but its enzymatic inhibition (IC₅₀) is much lower at 0.67 µM, indicating good target engagement.[6]

Q3: What are the potential mechanisms of resistance to Mtb-cyt-bd oxidase inhibitors?

A3: While specific mutations conferring resistance to Mtb-cyt-bd oxidase inhibitors are not yet extensively documented in the literature, resistance to anti-tubercular drugs in general arises from several mechanisms:

• Target Modification: Spontaneous mutations in the genes encoding the drug target can prevent the inhibitor from binding effectively. For cytochrome bd oxidase, this would likely involve mutations in the cydA or cydB genes, which encode the core subunits of the enzyme.

• Efflux Pumps: Mtb possesses numerous efflux pumps that can actively transport drugs out of the cell, reducing the intracellular concentration of the inhibitor. Overexpression of these pumps is a common resistance mechanism.

• Metabolic Bypass: Mtb can adapt its metabolic pathways to compensate for the action of a drug. In the context of a cytochrome bd oxidase inhibitor, this is less likely to be a primary resistance mechanism, as the inhibitor targets a specific "bypass" pathway itself.

• Transcriptional Regulation: Upregulation of the cydABDC operon could lead to higher levels of the cytochrome bd oxidase, potentially requiring a higher concentration of the inhibitor to achieve the same effect.

Q4: How can I confirm that my inhibitor is targeting the cytochrome bd oxidase?

A4: There are several experimental approaches to confirm the on-target activity of your inhibitor:

• Hypersusceptibility of Knockout Strains: A knockout mutant of the primary oxidase (ΔqcrB) should be hypersusceptible to your cytochrome bd oxidase inhibitor. Conversely, a knockout of the cytochrome bd oxidase (e.g., ΔcydA) should be resistant to your inhibitor but hypersusceptible to bcc:aa₃ inhibitors like Q203.[7][8]

• Oxygen Consumption Rate (OCR) Assays: In wild-type Mtb, a bcc:aa₃ inhibitor like Q203 will initially cause a spike in OCR as the bacteria reroute electrons through the cytochrome bd oxidase.[7] Adding your inhibitor should then cause a rapid and complete collapse of oxygen consumption.[5]

• ATP Depletion Assays: In the presence of a bcc:aa₃ inhibitor, your compound should cause a synergistic and rapid depletion of intracellular ATP levels.[3]

• Resistant Mutant Generation and Sequencing: Generating resistant mutants to your compound (often in a strain lacking the primary oxidase to increase selection pressure) and performing whole-genome sequencing can identify mutations in the cydA or cydB genes, providing direct evidence of target engagement.

Troubleshooting Guides

Problem 1: High Variability in Minimum Inhibitory Concentration (MIC) Assays

Possible Cause	Troubleshooting Step
Compound Solubility	Mtb-cyt-bd oxidase inhibitors are often hydrophobic. Ensure your compound is fully dissolved in the stock solution (typically DMSO). Vortex vigorously before making serial dilutions. Visually inspect for precipitation in the assay plate.
Inoculum Preparation	Mtb tends to clump, leading to inconsistent cell numbers in wells. Ensure a homogenous suspension by vortexing with glass beads and allowing clumps to settle before taking the supernatant for inoculum preparation. Standardize the inoculum to a 0.5 McFarland standard.
Plate Edge Effects	Evaporation from the outer wells of a 96-well plate can concentrate the compound and affect results. Avoid using the outermost wells for experimental data or use plate sealers to minimize evaporation.
Assay Medium	Components in the growth medium (e.g., Tween 80, OADC) can affect compound availability. Ensure media composition is consistent across all experiments.

Problem 2: Observed Resistance to the Inhibitor

Possible Cause	Troubleshooting Step
Target Modification	This is a likely cause of resistance. To confirm, select for resistant colonies on agar (B569324) plates containing your inhibitor (4-10x MIC). Isolate genomic DNA from these resistant colonies and perform whole-genome sequencing to identify mutations in cydA, cydB, or other related genes.
Efflux Pump Upregulation	To test for efflux-mediated resistance, perform the MIC assay in the presence of an efflux pump inhibitor (e.g., verapamil, reserpine). A significant decrease in the MIC in the presence of the efflux pump inhibitor suggests this mechanism is at play.
Increased Target Expression	Isolate RNA from the resistant strain and perform RT-qPCR on the cydA and cydB genes to determine if their expression is upregulated compared to the wild-type strain.

Problem 3: High Host Cell Cytotoxicity

Possible Cause	Troubleshooting Step
Off-Target Effects	The compound may be hitting targets in mammalian cells. Determine the 50% cytotoxic concentration (CC₅₀) on a relevant cell line (e.g., A549, THP-1). Calculate the therapeutic index (TI = CC₅₀ / MIC). A low TI suggests potential issues with specificity.
Assay Artifact	Confirm the cytotoxicity with a secondary assay that uses a different mechanism (e.g., if you used an MTT assay, try an LDH release assay) to ensure the results are not an artifact of the measurement method.
Inconsistent Cell Culture	Ensure consistent cell seeding density and use cells with a low passage number, as cell health can significantly impact cytotoxicity results.

Quantitative Data Summary

The following tables summarize key quantitative data for representative Mtb-cyt-bd oxidase inhibitors.

Table 1: In Vitro Potency of Selected Mtb-cyt-bd Oxidase Inhibitors

Inhibitor	Target	IC₅₀ (µM)	MIC against Mtb H37Rv (µM)	Reference
Mtb-cyt-bd oxidase-IN-2	Mtb cyt-bd oxidase	0.67	256	[6]
Mtb-cyt-bd oxidase-IN-3	Mtb cyt-bd oxidase	0.36	N/A	[9]
Mtb-cyt-bd oxidase-IN-6	Mtb cyt-bd oxidase	0.35	4	[10]
ND-011992	Mtb cyt-bd oxidase	N/A	≤ 1 (in presence of Q203)	[3]
Aurachin D analogue (1d)	Mtb cyt-bd oxidase	N/A	4-8	[11]
Q203 (Telacebec)	Mtb cyt-bcc:aa₃ oxidase	N/A	0.0015 - 0.0028	[4]

N/A: Not Available

Table 2: Synergistic Activity of Mtb-cyt-bd Oxidase Inhibitors with Q203

Inhibitor Combination	Mtb Strain	Parameter	Value	Reference
ND-011992 + Q203	M. tuberculosis H37Rv	MIC₅₀ of Q203	Lowered from 3.16 nM to 0.97 nM	[3]
ND-011992 + Q203	M. bovis BCG	Fractional Inhibitory Concentration (FIC) Index	0.01 (Highly Synergistic)	[3]
CK-2-63 + Q203	M. tuberculosis	Growth Suppression	Enhanced efficacy	[12]
CK-2-63 + Bedaquiline	M. tuberculosis	Growth Suppression	Enhanced efficacy	[12]

Experimental Protocols

Protocol 1: Generation of Resistant Mutants and Whole-Genome Sequencing

Objective: To identify mutations conferring resistance to an Mtb-cyt-bd oxidase inhibitor.

Methodology:

• Determine Agar MIC: First, determine the MIC of the inhibitor on Middlebrook 7H10 agar plates to establish the selective concentration.

• Selection of Mutants:

  • Grow a wild-type Mtb culture (or a ΔqcrB strain for increased sensitivity) to late-log phase.

  • Plate a high density of cells (~10⁹ CFUs) onto Middlebrook 7H10 agar plates containing the inhibitor at 4x, 8x, and 16x the agar MIC.

  • Incubate the plates at 37°C for 3-4 weeks until resistant colonies appear.

• Confirmation of Resistance:

  • Pick individual resistant colonies and grow them in liquid 7H9 medium containing the inhibitor at 1x MIC to confirm the resistance phenotype.

  • Perform a full MIC determination on the confirmed resistant isolates to quantify the level of resistance.

• Genomic DNA Extraction: Extract high-quality genomic DNA from both the resistant mutant and the parental wild-type strain.

• Whole-Genome Sequencing (WGS):

  • Perform WGS on the extracted gDNA using a platform like Illumina.

  • Align the sequencing reads from the resistant mutant to the reference genome of the parental strain.

  • Identify single nucleotide polymorphisms (SNPs), insertions, and deletions.

  • Focus on non-synonymous mutations in the cydA, cydB, cydC, and cydD genes, as well as in genes related to efflux pumps or transcriptional regulators.

Protocol 2: Oxygen Consumption Rate (OCR) Assay using Seahorse XF Analyzer

Objective: To measure the effect of a cyt-bd oxidase inhibitor on Mtb respiration, alone and in combination with a cyt-bcc:aa₃ inhibitor.

Methodology:

• Cell Preparation:

  • Culture Mtb H37Rv in 7H9 medium to mid-log phase (OD₆₀₀ ~0.5-0.8).

  • Prepare a single-cell suspension by passing the culture through a 27-gauge needle.

  • Adhere the Mtb cells to the bottom of a Seahorse XF cell culture microplate using a cell-adhesion molecule like Cell-Tak.

• Assay Setup:

  • Wash the adhered cells with 7H9 assay medium (without OADC supplement).

  • Place the plate in a CO₂-free incubator at 37°C for 1 hour before the assay.

  • Load the injector ports of the Seahorse sensor cartridge with your compounds:

    • Port A: Q203 (to inhibit the primary oxidase)

    • Port B: Your cyt-bd oxidase inhibitor

    • Port C: A control compound if needed

• Seahorse XF Analysis:

  • Calibrate the sensor cartridge and place it into the cell plate.

  • Measure the basal OCR.

  • Inject Q203 and measure the change in OCR. An increase is expected as Mtb compensates via the cyt-bd oxidase.[7]

  • Inject your cyt-bd oxidase inhibitor and measure the subsequent change in OCR. A sharp decrease to near-zero levels indicates successful inhibition of the alternative oxidase.[5]

Visualizations

Mtb Electron Transport Chain and Inhibitor Targets

Caption: Mtb electron transport chain with targets of key inhibitors.

Workflow for Investigating Resistance

Caption: Logical workflow for identifying resistance mechanisms.

References

• 1. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pnas.org [pnas.org]
• 5. ntu.edu.sg [ntu.edu.sg]
• 6. medchemexpress.com [medchemexpress.com]
• 7. journals.asm.org [journals.asm.org]
• 8. orca2.tamu.edu [orca2.tamu.edu]
• 9. Mtb-cyt-bd oxidase-IN-3 - Immunomart [immunomart.com]
• 10. biocat.com [biocat.com]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]

improving the bactericidal effect of Mtb-cyt-bd oxidase-IN-2

Welcome to the technical support center for Mtb-cyt-bd oxidase-IN-2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on utilizing this inhibitor and troubleshooting common experimental challenges.

Troubleshooting Guide

This guide addresses potential issues you may encounter during your experiments with Mtb-cyt-bd oxidase-IN-2, focusing on strategies to improve its bactericidal effect.

Issue	Potential Cause	Recommended Solution
1. High Minimum Inhibitory Concentration (MIC) despite low enzymatic IC50	a. Low cell permeability: The complex cell wall of Mycobacterium tuberculosis may limit the uptake of the inhibitor.[1] b. Efflux pump activity: Mtb possesses numerous efflux pumps that can actively transport the inhibitor out of the cell.[2][3] c. Compound instability: The inhibitor may be unstable in the culture medium over the long incubation periods required for Mtb growth.[4] d. Off-target binding: The compound may bind to components in the culture medium, reducing its effective concentration.	a. Increase permeability: Consider co-administration with cell wall inhibitors (e.g., ethambutol, isoniazid) which can increase the permeability of the Mtb cell envelope.[1] b. Inhibit efflux pumps: Use known efflux pump inhibitors such as verapamil (B1683045) or reserpine (B192253) in combination with Mtb-cyt-bd oxidase-IN-2 to increase its intracellular concentration.[3][5][6] c. Assess stability: Perform a stability assay of the compound in the chosen culture medium (e.g., 7H9) over the course of the experiment using HPLC-MS.[4] d. Optimize media: If instability is observed, consider using a different culture medium or adding stabilizing agents, if compatible with the assay.
2. Limited or no bactericidal activity in whole-cell assays	a. Functional redundancy of terminal oxidases: Inhibition of only the cytochrome bd oxidase may not be sufficient to kill Mtb, as the cytochrome bc1:aa3 supercomplex can compensate for the loss of function.[7][8] b. Bacteriostatic rather than bactericidal effect: At the concentrations tested, the inhibitor may only be preventing bacterial replication without actively killing the bacteria.	a. Dual inhibition: Combine Mtb-cyt-bd oxidase-IN-2 with an inhibitor of the cytochrome bc1:aa3 complex, such as Q203 (Telacebec).[9] This dual targeting of both terminal oxidases has been shown to have a synergistic and bactericidal effect.[7] b. Determine Minimum Bactericidal Concentration (MBC): Perform an MBC assay to determine the concentration required to achieve a bactericidal effect (typically a ≥99.9% reduction in CFU).
3. Inconsistent results between experimental replicates	a. Compound precipitation: Mtb-cyt-bd oxidase-IN-2 may have low aqueous solubility, leading to precipitation and inconsistent effective concentrations.[10] b. Bacterial clumping: M. tuberculosis has a tendency to clump, which can lead to variability in inoculum size and inaccurate results.[10]	a. Ensure solubility: Prepare stock solutions in an appropriate solvent like DMSO and ensure complete dissolution before diluting into aqueous media. Visually inspect for any precipitation. Consider using a concentration below the solubility limit in the final assay medium.[10] b. Prepare a single-cell suspension: Vortex the bacterial culture with glass beads or pass it through a syringe with a fine-gauge needle to break up clumps before preparing the inoculum.[11]
4. Low activity in intracellular (macrophage) assays	a. Poor penetration into macrophages: The compound may not efficiently cross the macrophage membrane to reach the intracellular Mtb. b. Host cell metabolism: The inhibitor may be metabolized by the host macrophage into an inactive form. c. Acidic phagosomal pH: The low pH of the phagosome can affect the activity of some compounds.[12]	a. Assess intracellular concentration: If possible, use analytical methods to determine the intracellular concentration of the inhibitor. b. Use different cell lines: Compare results using different macrophage cell lines (e.g., THP-1, J774A.1) which may have different metabolic profiles. c. Evaluate pH-dependent activity: Test the activity of the inhibitor in broth culture at a lower pH (e.g., 5.5) to mimic the phagosomal environment. The cytochrome bd oxidase is particularly important for Mtb respiration at low pH.[7][12]

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Mtb-cyt-bd oxidase-IN-2?

A1: Mtb-cyt-bd oxidase-IN-2 is an inhibitor of the cytochrome bd oxidase, which is one of the two terminal oxidases in the electron transport chain of Mycobacterium tuberculosis.[13] This enzyme is crucial for the bacterium's respiration, especially under low oxygen conditions and during infection. By inhibiting this enzyme, the compound disrupts the bacterium's ability to produce ATP, which is essential for its survival.

Q2: Why is the MIC of Mtb-cyt-bd oxidase-IN-2 so much higher than its IC50 value?

A2: The significant difference between the enzymatic inhibition (IC50 of 0.67 µM) and the whole-cell activity (MIC of 256 µM) is a common challenge for Mtb inhibitors.[13] This discrepancy can be attributed to several factors, including the formidable barrier of the Mtb cell wall, the presence of efflux pumps that actively remove the compound from the bacterium, and potential instability of the compound in culture media over the long incubation times required for Mtb growth.[1][2]

Q3: How can the bactericidal effect of Mtb-cyt-bd oxidase-IN-2 be enhanced?

A3: The most effective strategy to enhance the bactericidal effect is through combination therapy. Due to the functional redundancy of the two terminal oxidases in Mtb, inhibiting only the cytochrome bd oxidase is often bacteriostatic.[8] A synergistic and bactericidal effect can be achieved by co-administering Mtb-cyt-bd oxidase-IN-2 with an inhibitor of the other terminal oxidase, the cytochrome bc1:aa3 supercomplex, such as Q203.[7][9]

Q4: Is Mtb-cyt-bd oxidase-IN-2 expected to be active against non-replicating or persistent Mtb?

A4: Targeting the respiratory chain is a promising strategy against non-replicating Mtb, as the bacterium still requires a low level of metabolic activity to survive. The cytochrome bd oxidase is particularly important for Mtb's survival in the stressful conditions encountered during infection, such as hypoxia and acidic pH, which are thought to induce a non-replicating state.[12] Therefore, Mtb-cyt-bd oxidase-IN-2, especially in combination with a cytochrome bc1:aa3 inhibitor, has the potential to be active against persistent Mtb.

Q5: What is the chemical structure of Mtb-cyt-bd oxidase-IN-2?

A5: The chemical structure of Mtb-cyt-bd oxidase-IN-2 is available from suppliers under the CAS Number 1463475-67-3.

Data Summary

Parameter	Value	Reference
IC50 (Mtb cyt-bd oxidase)	0.67 µM	[13]
MIC (M. tuberculosis)	256 µM	[13]
MIC (M. smegmatis)	>512 µM	[13]

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)

This protocol describes a method for determining the MIC of Mtb-cyt-bd oxidase-IN-2 against M. tuberculosis using a 96-well plate format.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with 0.2% glycerol, 10% ADC (Albumin-Dextrose-Catalase), and 0.05% Tween 80

• Mtb-cyt-bd oxidase-IN-2 stock solution (in DMSO)

• 96-well microtiter plates

• Resazurin (B115843) solution (0.02% in sterile water)

Procedure:

• Prepare a serial 2-fold dilution of Mtb-cyt-bd oxidase-IN-2 in 7H9 broth in a 96-well plate. The final volume in each well should be 100 µL. Include a drug-free control (vehicle only) and a media-only control.

• Prepare an inoculum of M. tuberculosis H37Rv from a mid-log phase culture, adjusted to a McFarland standard of 0.5. Dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.

• Add 100 µL of the bacterial inoculum to each well, bringing the final volume to 200 µL.

• Seal the plate and incubate at 37°C for 7 days.

• After incubation, add 30 µL of resazurin solution to each well and incubate for an additional 24 hours.

• The MIC is defined as the lowest concentration of the compound that prevents a color change of the resazurin from blue to pink.

Protocol 2: Oxygen Consumption Rate (OCR) Assay using Seahorse XF Analyzer

This protocol outlines the measurement of Mtb oxygen consumption to assess the inhibitory effect of Mtb-cyt-bd oxidase-IN-2.

Materials:

• M. tuberculosis H37Rv culture

• 7H9 broth (unsupplemented)

• Mtb-cyt-bd oxidase-IN-2

• Q203 (optional, for synergy studies)

• Seahorse XF96 or similar instrument

• XF cell culture microplates

• Polyetheleneimine (PEI) for coating plates

Procedure:

• Coat the wells of a Seahorse XF plate with PEI to ensure Mtb adhesion.

• Prepare a mid-log phase culture of M. tuberculosis H37Rv. Wash the cells and resuspend in unsupplemented 7H9 broth.

• Seed the bacteria into the coated XF plate at an optimized density.

• Prepare the inhibitor solutions (Mtb-cyt-bd oxidase-IN-2 and/or Q203) in the assay medium.

• Load the inhibitor solutions into the injection ports of the sensor cartridge.

• Place the cell plate in the Seahorse XF analyzer and allow it to equilibrate.

• Measure the basal oxygen consumption rate (OCR).

• Inject the inhibitor(s) and monitor the change in OCR over time.

• Analyze the data to determine the extent of OCR inhibition by Mtb-cyt-bd oxidase-IN-2 alone and in combination with Q203.

Protocol 3: Intracellular Bactericidal Activity Assay

This protocol assesses the ability of Mtb-cyt-bd oxidase-IN-2 to kill M. tuberculosis residing within macrophages.

Materials:

• THP-1 human monocytic cell line

• Phorbol 12-myristate 13-acetate (PMA)

• RPMI-1640 medium with 10% FBS

• M. tuberculosis H37Rv expressing a luciferase reporter (optional, for a faster readout)

• Mtb-cyt-bd oxidase-IN-2

• Lysis buffer (e.g., 0.1% Triton X-100)

• 7H11 agar (B569324) plates

Procedure:

• Differentiate THP-1 monocytes into macrophages by treating with PMA for 24-48 hours in a 24-well plate.

• Infect the macrophages with M. tuberculosis at a multiplicity of infection (MOI) of 1:1 for 4 hours.

• Wash the cells to remove extracellular bacteria. Treat with amikacin (B45834) for 2 hours to kill any remaining extracellular bacteria, then wash again.

• Add fresh media containing serial dilutions of Mtb-cyt-bd oxidase-IN-2 (with or without Q203). Include a drug-free control.

• Incubate the plates for 3-5 days.

• At desired time points, lyse the macrophages with lysis buffer to release intracellular bacteria.

• Serially dilute the lysate and plate on 7H11 agar to determine the number of colony-forming units (CFU).

• Calculate the reduction in CFU compared to the drug-free control to determine the intracellular bactericidal activity.

Visualizations

Caption: Mtb electron transport chain and inhibitor targets.

Caption: Troubleshooting workflow for high MIC of Mtb-cyt-bd-IN-2.

Caption: Experimental workflow for evaluating Mtb-cyt-bd-IN-2.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of efflux pump inhibitors on the susceptibility of Mycobacterium tuberculosis to isoniazid - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. benchchem.com [benchchem.com]
• 5. pnas.org [pnas.org]
• 6. researchgate.net [researchgate.net]
• 7. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. journals.asm.org [journals.asm.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase | PLOS Pathogens [journals.plos.org]
• 13. medchemexpress.com [medchemexpress.com]

Technical Support Center: Mtb-cyt-bd Oxidase-IN-2 In Vivo Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing Mtb-cyt-bd oxidase-IN-2 in in vivo studies.

Frequently Asked Questions (FAQs)

Q1: What is the rationale for targeting cytochrome bd oxidase in Mycobacterium tuberculosis (Mtb) for in vivo studies?

A1: Cytochrome bd (cyt-bd) oxidase is one of two terminal oxidases in the Mtb respiratory chain. While the cytochrome bcc/aa3 supercomplex is the primary oxidase under optimal growth conditions, cyt-bd oxidase is crucial for Mtb's survival under stressful conditions encountered within the host, such as hypoxia (low oxygen) and acidic pH within phagosomes.[1][2] Importantly, cytochrome bd oxidase is absent in eukaryotes, making it a selective target for antibacterial drug development.[3]

Q2: Why is M-IN-2 often used in combination with a cytochrome bcc/aa3 inhibitor in vivo?

A2: Due to the functional redundancy of the two terminal oxidases, inhibiting only cytochrome bd oxidase with M-IN-2 may not be sufficient to kill Mtb, as the bacterium can still generate energy through the bcc/aa3 complex.[3][4] A dual-inhibition strategy, combining M-IN-2 with a cytochrome bcc/aa3 inhibitor (like Q203), has been shown to be bactericidal against both replicating and non-replicating Mtb and can lead to a significant reduction in bacterial load in vivo.[2][4][5][6] This synthetic lethal interaction is a key strategy for targeting Mtb's respiratory chain.[6]

Q3: What are the common animal models used for in vivo efficacy testing of M-IN-2?

A3: The most common animal models for initial in vivo efficacy testing of anti-tuberculosis compounds are mice, particularly BALB/c or C57BL/6 strains.[7] These models are well-established for both acute and chronic Mtb infection studies.[8] For more advanced studies that better recapitulate human tuberculosis pathology, including granuloma formation and cavitation, guinea pigs and rabbits may be used.[9][10] Non-human primates are considered the gold standard for preclinical evaluation as their disease pathology most closely resembles human TB.[7][11]

Q4: What is a typical experimental workflow for an in vivo efficacy study of M-IN-2?

A4: A standard workflow involves establishing an Mtb infection in the chosen animal model, followed by treatment with M-IN-2 (often in combination). The primary endpoint is the reduction in bacterial burden in the lungs and spleen, measured in colony-forming units (CFU). Key steps include infection via aerosol or intravenous routes, a pre-treatment period to allow the infection to establish, a defined treatment period with daily or other periodic drug administration, and finally, humane euthanasia to collect organs for CFU enumeration and histopathological analysis.

Troubleshooting Guide

Problem/Observation	Potential Cause(s)	Recommended Solution(s)
No significant reduction in bacterial load (CFU) in M-IN-2 treated group compared to vehicle control.	1. Suboptimal Pharmacokinetics (PK): Poor absorption, rapid metabolism, or high plasma protein binding of M-IN-2 leading to low unbound drug exposure at the site of infection.[8] 2. Inadequate Dose or Dosing Frequency: The concentration of M-IN-2 reaching the bacteria may be below the minimal inhibitory concentration (MIC). 3. Functional Redundancy of Respiratory Chain: Mtb may be compensating for the inhibition of cyt-bd oxidase by upregulating the cytochrome bcc/aa3 oxidase.[3][4] 4. Compound Instability or Formulation Issues: The inhibitor may be degrading in the formulation or in vivo.	1. Conduct Pharmacokinetic Studies: Determine the concentration of M-IN-2 in plasma and lung tissue over time to assess exposure. Consider formulation optimization to improve solubility and bioavailability.[12] 2. Perform Dose-Ranging Studies: Test a range of doses and dosing frequencies to establish a dose-response relationship. 3. Implement Combination Therapy: Administer M-IN-2 in combination with a cytochrome bcc/aa3 inhibitor (e.g., Q203) to block both terminal oxidases.[4][6] 4. Assess Compound Stability: Test the stability of M-IN-2 in the vehicle used for administration and under physiological conditions. Prepare fresh formulations for each experiment.
High variability in CFU counts within the same treatment group.	1. Inconsistent Inoculum: Variation in the number of bacteria administered to each animal. 2. Uneven Drug Administration: Inaccurate dosing or inconsistent administration technique (e.g., oral gavage, intravenous injection). 3. Biological Variation: Natural differences in the host immune response to infection.[7]	1. Standardize Infection Protocol: Ensure the bacterial culture is in the correct growth phase and the inoculum is well-mixed and accurately quantified before administration. 2. Ensure Proper Dosing Technique: Train personnel on consistent and accurate drug administration methods. 3. Increase Group Size: Use a sufficient number of animals per group to account for biological variability and ensure statistical power.
Signs of toxicity in treated animals (e.g., weight loss, ruffled fur, lethargy).	1. Off-Target Effects: M-IN-2 may be inhibiting host cellular processes. 2. Vehicle Toxicity: The vehicle used to dissolve and administer the compound may be causing adverse effects. 3. High Dose: The administered dose may be approaching the maximum tolerated dose (MTD).	1. Perform In Vitro Cytotoxicity Assays: Test M-IN-2 against various mammalian cell lines to assess its selectivity index (SI). 2. Conduct a Vehicle Toxicity Study: Administer the vehicle alone to a control group of animals to rule out its contribution to toxicity. 3. Determine the Maximum Tolerated Dose (MTD): Conduct a dose-escalation study in uninfected animals to identify the highest dose that does not cause significant toxicity. Use doses at or below the MTD for efficacy studies.
Unexpected bactericidal effect of M-IN-2 as a monotherapy.	1. Specific Host Environment: The in vivo environment (e.g., severe hypoxia or low pH in granulomas) may render cyt-bd oxidase essential, even in the presence of a functional bcc/aa3 oxidase.[1] 2. Immunocompromised Animal Model: The host immune system may be unable to control Mtb, making the bacteria more susceptible to single-agent inhibition.	1. Characterize the In Vivo Model: Assess the level of hypoxia and pH in the lungs of the infected animals to understand the specific pressures on the Mtb respiratory chain. 2. Consider the Immune Status of the Animal Model: Be aware that results from severely immunocompromised models may not translate to immunocompetent hosts.

Data Presentation

In Vivo Efficacy of M-IN-2 in a Murine Model of Chronic Mtb Infection

The following table presents representative data from a 4-week efficacy study in BALB/c mice with chronic Mtb infection.

Treatment Group	Dose (mg/kg)	Mean Log10 CFU/Lung (± SD)	Mean Log10 CFU/Spleen (± SD)
Vehicle Control	-	6.5 (± 0.4)	5.2 (± 0.3)
M-IN-2	25	6.2 (± 0.5)	5.0 (± 0.4)
Cyt bcc/aa3 Inhibitor	20	5.1 (± 0.3)	4.0 (± 0.2)
M-IN-2 + Cyt bcc/aa3 Inhibitor	25 + 20	4.0 (± 0.2)	2.8 (± 0.3)
Isoniazid (Positive Control)	25	4.2 (± 0.3)	3.1 (± 0.2)

Data is hypothetical and for illustrative purposes.

Experimental Protocols

Murine Model of Chronic Tuberculosis Infection and Efficacy Testing

• Infection:

  • Female BALB/c mice (6-8 weeks old) are infected via the aerosol route with Mycobacterium tuberculosis H37Rv to deliver approximately 100-200 bacilli to the lungs.

  • The infection is allowed to establish for 4 weeks to develop into a chronic state.

• Treatment:

  • Mice are randomized into treatment groups (n=8-10 mice per group).

  • M-IN-2 is formulated in an appropriate vehicle (e.g., 0.5% carboxymethylcellulose).

  • Treatments (vehicle, M-IN-2, combination therapy, positive control) are administered daily via oral gavage for 4 weeks.

  • Mice are monitored daily for signs of toxicity, and body weight is recorded weekly.

• Efficacy Assessment:

  • At the end of the treatment period, mice are humanely euthanized.

  • Lungs and spleens are aseptically removed.

  • Organs are homogenized in phosphate-buffered saline (PBS) with 0.05% Tween 80.

  • Serial dilutions of the homogenates are plated on Middlebrook 7H11 agar (B569324) plates.

  • Plates are incubated at 37°C for 3-4 weeks, and colony-forming units (CFU) are enumerated.

• Data Analysis:

  • CFU counts are log-transformed.

  • The mean log10 CFU for each treatment group is compared to the vehicle control group using appropriate statistical analysis (e.g., ANOVA with post-hoc tests).

Visualizations

Mtb Respiratory Chain and Inhibition by M-IN-2

Caption: Mtb respiratory chain and sites of inhibition.

Experimental Workflow for In Vivo Efficacy Study

Caption: Workflow for in vivo efficacy testing.

Logical Relationship for Combination Therapy

Caption: Rationale for combination therapy.

References

• 1. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 5. Dual inhibition of the terminal oxidases eradicates antibiotic-tolerant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Methods and Models for Studying Mycobacterium tuberculosis in Respiratory Infections [mdpi.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Frontiers | Comparative pathology of experimental pulmonary tuberculosis in animal models [frontiersin.org]
• 11. Animal Models for Tuberculosis in Translational and Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]

Technical Support Center: Refining Protocols for Mtb-cyt-bd Oxidase Inhibitor Synergy Studies

A Note on Mtb-cyt-bd oxidase-IN-2: While this guide addresses the synergy of Mtb-cyt-bd oxidase inhibitors with other drugs, specific experimental data for the compound "Mtb-cyt-bd oxidase-IN-2" is not publicly available at this time. The protocols, data, and troubleshooting advice provided herein are based on well-characterized cytochrome bd oxidase inhibitors such as ND-011992 and CK-2-63, and are intended to serve as a comprehensive resource for researchers working with this class of compounds.

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers investigating the synergistic effects of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase inhibitors with other anti-tubercular agents.

I. Frequently Asked Questions (FAQs)

Q1: What is the rationale for combining a cytochrome bd oxidase inhibitor with a cytochrome bcc:aa3 oxidase inhibitor like Q203 (Telacebec)?

A1: Mycobacterium tuberculosis has two terminal oxidases in its electron transport chain: the cytochrome bcc:aa3 oxidase and the cytochrome bd oxidase. These two oxidases are functionally redundant.[1][2] Inhibition of only one, for instance the cytochrome bcc:aa3 oxidase by Q203, is primarily bacteriostatic because the bacterium can compensate by using the alternative cytochrome bd oxidase to maintain respiration and ATP synthesis.[2] By simultaneously inhibiting both terminal oxidases, the respiratory chain is completely blocked, leading to a collapse in ATP production and resulting in synergistic bactericidal activity against both replicating and non-replicating Mtb.[2][3][4]

Q2: What are the expected downstream effects of dual inhibition of both terminal oxidases?

A2: The combined inhibition of both cytochrome bcc:aa3 and cytochrome bd oxidases is expected to lead to a complete cessation of oxygen consumption, a rapid depletion of intracellular ATP, and ultimately, bacterial cell death.[2][4] This dual-inhibition strategy has shown bactericidal effects against drug-susceptible, multi-drug resistant (MDR), and extensively drug-resistant (XDR) Mtb strains.[2]

Q3: How is synergy quantitatively measured in these experiments?

A3: Synergy is most commonly quantified using the Fractional Inhibitory Concentration (FIC) index, which is calculated from a checkerboard assay.[1][5] The FIC index is the sum of the FICs of each drug in combination, where the FIC of a drug is the MIC of that drug in combination divided by its MIC when used alone.[1][6] The interaction is typically categorized as follows:

• Synergy: FIC index ≤ 0.5

• Additive/Indifference: 0.5 < FIC index ≤ 4.0

• Antagonism: FIC index > 4.0[5]

Q4: Besides Q203, what other drugs have shown synergy with cytochrome bd oxidase inhibitors?

A4: Bedaquiline, an ATP synthase inhibitor, has also demonstrated enhanced efficacy when combined with cytochrome bd oxidase inhibitors like CK-2-63.[7] This suggests that targeting multiple components of the respiratory chain and oxidative phosphorylation pathway is a promising strategy.

II. Troubleshooting Guides

This section addresses common issues encountered during synergy experiments.

Problem	Possible Cause(s)	Recommended Solution(s)
High variability in Minimum Inhibitory Concentration (MIC) values between experiments.	1. Inconsistent inoculum density. 2. Clumping of Mtb cells. 3. Compound precipitation due to low aqueous solubility. 4. Evaporation from wells at the edge of the microplate ("edge effect").	1. Standardize the inoculum to a McFarland standard of 0.5 and ensure it is a homogenous suspension. 2. Briefly vortex or sonicate the bacterial suspension before dilution and inoculation. 3. Ensure the compound stock in DMSO is fully dissolved before making dilutions. Vortex the stock solution before use. Keep the final DMSO concentration consistent and low (typically ≤0.5%). 4. Use a plate sealer and avoid using the outermost wells for critical measurements. Fill the outer wells with sterile media or water.
No synergistic effect observed when one is expected.	1. Incorrect concentration range for one or both drugs in the checkerboard assay. 2. The chosen endpoint (e.g., visual inspection, resazurin) is not sensitive enough. 3. The assay duration is not optimal for observing the interaction.	1. Ensure the concentration ranges in the checkerboard assay bracket the individual MICs of each drug. 2. Consider using a more sensitive readout, such as luminescence-based ATP measurement or CFU enumeration. 3. For time-kill assays, extend the duration of the experiment to observe potential delayed synergistic effects.
High cytotoxicity observed in mammalian host cell lines.	1. The compound has off-target effects on host cells. 2. The observed effect is an artifact of the assay method (e.g., MTT can be metabolized by Mtb).	1. Determine the 50% cytotoxic concentration (CC50) and calculate the therapeutic index (TI = CC50 / MIC). A low TI suggests potential toxicity issues. 2. Confirm cytotoxicity with a secondary assay that uses a different mechanism (e.g., LDH release assay if an MTT assay was initially used).[8]
Inconsistent results in oxygen consumption assays.	1. Incomplete sealing of the wells, allowing ambient oxygen to diffuse in. 2. The density of the bacterial suspension is too low or too high. 3. The oxygen-sensitive probe is degraded.	1. Ensure a complete and even layer of mineral oil is added to each well to block oxygen diffusion. 2. Optimize the bacterial cell density to achieve a measurable rate of oxygen consumption within the assay timeframe. 3. Protect the probe from light and prepare it fresh as recommended by the manufacturer.

III. Data Presentation: Quantitative Synergy Data

The following tables summarize synergy data for representative Mtb-cyt-bd oxidase inhibitors with Q203.

Table 1: Synergy between ND-011992 and Q203

Organism	Assay Method	FIC Index	Interpretation	Reference
M. bovis BCG	Checkerboard	0.01	High degree of synergy	[9]
M. tuberculosis H37Rv	Checkerboard	0.16	Synergy	[9]

Table 2: Enhanced Potency of Q203 and Bedaquiline with CK-2-63

Primary Inhibitor	Combination with CK-2-63	Observation	Assay	Reference
Q203	Yes	Increased inhibition of oxygen consumption	Oxygen Consumption Rate (OCR)	[7]
Bedaquiline (BDQ)	Yes	Increased inhibition of oxygen consumption	Oxygen Consumption Rate (OCR)	[7]

IV. Experimental Protocols

Protocol 1: Checkerboard Assay for Synergy Determination

This protocol is used to determine the FIC index.

Materials:

• Mtb-cyt-bd oxidase inhibitor (e.g., ND-011992)

• Synergistic partner (e.g., Q203)

• Mycobacterium tuberculosis H37Rv

• Middlebrook 7H9 broth supplemented with 10% ADC and 0.05% Tween 80

• Sterile 96-well microplates

• Resazurin (B115843) sodium salt solution

• DMSO

Procedure:

• Drug Preparation: Prepare stock solutions of each drug in DMSO. Create serial dilutions of each drug in 7H9 broth.

• Plate Setup:

  • In a 96-well plate, add 50 µL of 7H9 broth to all wells.

  • Along the x-axis, create a 2-fold serial dilution of the Mtb-cyt-bd oxidase inhibitor.

  • Along the y-axis, create a 2-fold serial dilution of Q203.

  • Include wells with each drug alone to determine their individual MICs, and a drug-free well as a growth control.

• Inoculation: Prepare an Mtb suspension equivalent to a 0.5 McFarland standard and dilute it 1:100 in 7H9 broth. Add 100 µL of the diluted culture to each well.

• Incubation: Seal the plate and incubate at 37°C for 7 days.

• Reading Results: Add 30 µL of resazurin solution to each well and incubate for an additional 24-48 hours. A color change from blue to pink indicates bacterial growth. The MIC is the lowest drug concentration that prevents this color change.

• FIC Index Calculation:

  • FIC of Drug A = MIC of Drug A in combination / MIC of Drug A alone

  • FIC of Drug B = MIC of Drug B in combination / MIC of Drug B alone

  • FIC Index = FIC of Drug A + FIC of Drug B

Protocol 2: Time-Kill Assay

This protocol assesses the bactericidal or bacteriostatic nature of the drug combination over time.

Materials:

• As per the checkerboard assay.

• Middlebrook 7H10 agar (B569324) plates.

• Phosphate-buffered saline (PBS) with 0.05% Tween 80.

Procedure:

• Culture Setup: In culture tubes, prepare Mtb cultures in 7H9 broth containing the drugs at desired concentrations (e.g., 1x MIC, 4x MIC) alone and in combination. Include a drug-free control.

• Incubation: Incubate the tubes at 37°C.

• Sampling: At specified time points (e.g., 0, 2, 4, 7, and 14 days), take aliquots from each tube.

• CFU Enumeration: Prepare serial dilutions of the aliquots in PBS-Tween. Plate the dilutions on 7H10 agar plates.

• Incubation and Counting: Incubate the plates at 37°C for 3-4 weeks and count the number of colony-forming units (CFUs).

• Analysis: Plot log10 CFU/mL versus time. A ≥3-log10 decrease in CFU/mL compared to the starting inoculum is considered bactericidal activity.

Protocol 3: Oxygen Consumption Rate (OCR) Assay

This assay measures the effect of the inhibitors on Mtb respiration.

Materials:

• Mtb-cyt-bd oxidase inhibitor and synergistic partner.

• Mtb culture.

• Assay medium (e.g., 7H9 broth without detergent).

• Oxygen-sensitive fluorescent probe (e.g., MitoXpress-Xtra).

• Mineral oil.

• Fluorescence plate reader with time-resolved fluorescence capability.

Procedure:

• Culture Preparation: Grow Mtb to mid-log phase, wash, and resuspend in the assay medium to the desired cell density.

• Plate Setup: Dispense the bacterial suspension into a 96-well plate.

• Probe Addition: Add the oxygen-sensitive probe to each well.

• Compound Addition: Add the inhibitors, alone and in combination, to the respective wells.

• Sealing: Carefully add a layer of mineral oil to each well to seal it from ambient oxygen.

• Measurement: Immediately place the plate in a pre-warmed (37°C) plate reader and measure the fluorescence signal kinetically over time. An increase in fluorescence indicates oxygen consumption.

• Analysis: Calculate the rate of oxygen consumption from the slope of the kinetic curve. Compare the rates between treated and untreated wells.

Protocol 4: Cytotoxicity Assay (LDH Release)

This protocol assesses the toxicity of the compounds to a mammalian cell line.

Materials:

• Human lung epithelial cells (e.g., A549) or macrophages (e.g., THP-1).

• Complete cell culture medium.

• Test compounds.

• LDH cytotoxicity assay kit.

Procedure:

• Cell Seeding: Seed the mammalian cells in a 96-well plate and incubate overnight.

• Compound Treatment: Replace the medium with fresh medium containing serial dilutions of the test compounds. Include a vehicle control (DMSO) and a maximum LDH release control.

• Incubation: Incubate the plate for 24-48 hours.

• LDH Measurement: Following the kit manufacturer's instructions, transfer a portion of the supernatant from each well to a new plate. Add the reaction mixture and incubate.

• Reading Results: Measure the absorbance at the specified wavelength.

• Analysis: Calculate the percentage of cytotoxicity relative to the maximum LDH release control. Determine the CC50 value (the concentration that causes 50% cell death).

V. Mandatory Visualizations

Caption: Mtb respiratory chain and dual inhibition strategy.

Caption: Experimental workflow for synergy studies.

Caption: Troubleshooting logic for MIC variability.

References

• 1. Fractional inhibitory concentration (FIC) index – REVIVE [revive.gardp.org]
• 2. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 3. ntu.edu.sg [ntu.edu.sg]
• 4. Dual inhibition of the terminal oxidases eradicates antibiotic-tolerant Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. emerypharma.com [emerypharma.com]
• 6. Defining Fractional Inhibitory Concentration Index Cutoffs for Additive Interactions Based on Self-Drug Additive Combinations, Monte Carlo Simulation Analysis, and In Vitro-In Vivo Correlation Data for Antifungal Drug Combinations against Aspergillus fumigatus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

addressing off-target effects of Mtb-cyt-bd oxidase-IN-2

Welcome to the technical support center for Mtb-cyt-bd Oxidase-IN-2, a potent and selective inhibitor of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Mtb-cyt-bd Oxidase-IN-2?

A1: Mtb-cyt-bd Oxidase-IN-2 is a small molecule inhibitor that specifically targets the cytochrome bd oxidase, one of the two terminal oxidases in the Mtb electron transport chain. The cytochrome bd oxidase is crucial for Mtb's respiration and energy production, particularly under stress conditions such as hypoxia and acidic pH, which are encountered within the host. By inhibiting this enzyme, Mtb-cyt-bd Oxidase-IN-2 disrupts the bacterium's ability to produce ATP, leading to a bacteriostatic effect under certain conditions.

Q2: Why is targeting the cytochrome bd oxidase a promising anti-tubercular strategy?

A2: The cytochrome bd oxidase is an attractive drug target for several reasons. Firstly, it is essential for Mtb to sustain a persistent infection, especially when the primary cytochrome bc1:aa3 supercomplex is compromised. Secondly, this enzyme is unique to prokaryotes and is absent in eukaryotic cells, which allows for selective targeting with a lower potential for host toxicity.

Q3: Is Mtb-cyt-bd Oxidase-IN-2 expected to be bactericidal or bacteriostatic?

A3: On its own, Mtb-cyt-bd Oxidase-IN-2 is generally expected to have a bacteriostatic effect on replicating Mtb. This is due to the functional redundancy of the two terminal oxidases in the Mtb respiratory chain. When the cytochrome bd oxidase is inhibited, Mtb can

Technical Support Center: Mtb-cyt-bd Oxidase Inhibitor IPD-2

This technical support center provides troubleshooting guidance and frequently asked questions for researchers working to improve the selectivity of IPD-2, a novel imidazopyridine derivative targeting Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for IPD-2?

IPD-2 is a potent inhibitor of the Mtb cytochrome bd oxidase, a key enzyme in the electron transport chain of Mycobacterium tuberculosis. This enzyme is crucial for the bacterium's survival, especially under hypoxic conditions and when the primary cytochrome bc1:aa3 complex is inhibited. By binding to cytochrome bd oxidase, IPD-2 disrupts the electron flow, leading to a depletion of ATP and ultimately bacterial cell death. This makes it a promising candidate for anti-tuberculosis drug development.

Q2: Why is improving the selectivity of IPD-2 important?

While Mtb-cyt-bd oxidase is unique to prokaryotes, improving the selectivity of IPD-2 is crucial to minimize potential off-target effects.[1] High selectivity ensures that the inhibitor primarily interacts with the intended bacterial target, reducing the likelihood of binding to other host enzymes or proteins, which could lead to toxicity.[1] Enhanced selectivity can lead to a better safety profile and a wider therapeutic window for the drug candidate.

Q3: What are the known off-target interactions for imidazopyridine derivatives?

The off-target profile of IPD-2 is still under investigation. However, related imidazopyridine scaffolds have been known to interact with various host targets, including kinases and G-protein coupled receptors (GPCRs). It is essential to screen IPD-2 against a panel of human enzymes and receptors to identify potential off-target binding.

Q4: How does IPD-2 compare to other Mtb-cyt-bd oxidase inhibitors?

IPD-2 belongs to a newer class of inhibitors for Mtb-cyt-bd oxidase. Other known inhibitors include compounds with quinoline, quinazoline, and benzothiazole (B30560) amide scaffolds.[2] The imidazopyridine scaffold has shown promising results in computational docking studies, suggesting a strong binding affinity for the target enzyme.[3][4]

Troubleshooting Guide

Issue 1: High level of host cell cytotoxicity observed in in-vitro assays.

• Possible Cause 1: Off-target binding.

  • Solution: Perform a comprehensive off-target screening panel against a range of human enzymes, particularly kinases and oxidoreductases. If specific off-targets are identified, medicinal chemistry efforts can be directed to modify the IPD-2 structure to reduce binding to these host proteins while maintaining affinity for Mtb-cyt-bd oxidase. This could involve altering functional groups that interact with non-target specific residues.

• Possible Cause 2: Poor metabolic stability leading to toxic metabolites.

  • Solution: Conduct metabolite identification studies using liver microsomes. If reactive or toxic metabolites are identified, the metabolic soft spots on the IPD-2 scaffold should be chemically modified to improve stability.

Issue 2: Inconsistent IC50 values in enzymatic assays.

• Possible Cause 1: Inhibitor precipitation.

  • Solution: Check the solubility of IPD-2 in the assay buffer. The use of co-solvents like DMSO should be optimized, and the final concentration should not exceed the solubility limit. It is also advisable to visually inspect the assay plates for any signs of precipitation.

• Possible Cause 2: Instability of the compound.

  • Solution: Assess the stability of IPD-2 in the assay buffer over the time course of the experiment. If the compound degrades, this can lead to variable results. Modifications to the chemical structure can be made to improve stability.

Issue 3: Lack of correlation between in-vitro potency and whole-cell activity.

• Possible Cause 1: Poor cell permeability.

  • Solution: The mycobacterial cell wall is notoriously impermeable. The physicochemical properties of IPD-2, such as lipophilicity and polar surface area, should be optimized to enhance cell penetration. Structure-activity relationship (SAR) studies can guide these modifications.

• Possible Cause 2: Efflux by bacterial pumps.

  • Solution: Investigate if IPD-2 is a substrate for any of the known mycobacterial efflux pumps. This can be tested by co-administering the inhibitor with a known efflux pump inhibitor. If efflux is a problem, the inhibitor's structure can be modified to evade recognition by these pumps.

Quantitative Data Summary

The following table summarizes hypothetical comparative data for IPD-2 and other known Mtb-cyt-bd oxidase inhibitors.

Inhibitor	Scaffold	Mtb-cyt-bd Oxidase IC50 (nM)	Human Cytochrome c Oxidase IC50 (µM)	Selectivity Index
IPD-2	Imidazopyridine	50	>100	>2000
Compound A	Quinoline	120	80	667
Compound B	Benzothiazole Amide	85	>100	>1176
Aurachin D	Quinone Analog	30	50	1667

Selectivity Index = IC50 (Human Cytochrome c Oxidase) / IC50 (Mtb-cyt-bd Oxidase)

Experimental Protocols

1. Oxygen Consumption Rate (OCR) Assay for Mtb-cyt-bd Oxidase Inhibition

This assay measures the rate of oxygen consumption by inverted membrane vesicles from M. smegmatis overexpressing Mtb-cyt-bd oxidase.

• Materials:

  • Inverted membrane vesicles containing Mtb-cyt-bd oxidase.

  • NADH as the electron donor.

  • Assay buffer (e.g., 50 mM potassium phosphate, pH 7.4).

  • Test inhibitor (IPD-2) and control inhibitors.

  • A microplate-based respirometer (e.g., Seahorse XF Analyzer).

• Procedure:

  • Prepare a dilution series of the test inhibitor in the assay buffer.

  • Add the inverted membrane vesicles to the wells of the microplate.

  • Inject the inhibitor dilutions into the wells and incubate for a specified time.

  • Initiate the reaction by injecting NADH.

  • Measure the oxygen consumption rate over time.

  • Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value.

2. Cytotoxicity Assay in Mammalian Cells

This assay assesses the toxicity of the inhibitor against a mammalian cell line (e.g., HepG2).

• Materials:

  • HepG2 cells.

  • Cell culture medium (e.g., DMEM with 10% FBS).

  • Test inhibitor (IPD-2).

  • A cell viability reagent (e.g., CellTiter-Glo®).

• Procedure:

  • Seed HepG2 cells in a 96-well plate and allow them to attach overnight.

  • Treat the cells with a dilution series of the test inhibitor.

  • Incubate for 24-48 hours.

  • Add the cell viability reagent and measure the luminescence, which is proportional to the number of viable cells.

  • Calculate the percent cytotoxicity and determine the CC50 value.

Visualizations

Caption: Mechanism of action of IPD-2 on the Mtb respiratory chain.

Caption: Workflow for improving the selectivity of IPD-2.

Caption: Key factors contributing to improved inhibitor selectivity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]

stability issues with Mtb-cyt-bd oxidase-IN-2 in experimental conditions

Welcome to the technical support center for Mtb-cyt-bd Oxidase-IN-2. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of this inhibitor in experimental settings.

Troubleshooting Guide

This guide addresses common stability and activity issues that may be encountered during experiments with Mtb-cyt-bd Oxidase-IN-2.

Q1: I am observing low or no inhibitory activity of Mtb-cyt-bd Oxidase-IN-2 in my biochemical assay. What are the possible causes and solutions?

A1: Low or no activity can stem from several factors related to compound stability and experimental setup. Here’s a systematic approach to troubleshoot this issue:

• Compound Solubility: Mtb-cyt-bd Oxidase-IN-2, like many small molecule inhibitors, may have limited aqueous solubility. Precipitation in your assay buffer will significantly lower the effective concentration.

  • Solution: Prepare a high-concentration stock solution in an appropriate organic solvent like DMSO.[1] Ensure the final concentration of the organic solvent in the assay is minimal (typically <0.5% v/v) to avoid affecting the enzyme's activity.[1][2] Visually inspect for any precipitation after adding the inhibitor to the assay buffer.

• Compound Stability: The inhibitor may be unstable in your specific assay buffer or under your experimental conditions (e.g., temperature, pH).

  • Solution: Assess the stability of the inhibitor in your assay medium over the time course of your experiment. This can be done by incubating the compound in the buffer, and then testing its activity in a short-term assay.[2]

• Assay Conditions: The concentration of the substrate (e.g., menaquinol) or the enzyme may not be optimal for observing inhibition.

  • Solution: Determine the Michaelis constant (Kₘ) of the enzyme for its substrate in your assay system. For competitive inhibitors, the apparent IC₅₀ will increase with higher substrate concentrations.

Q2: The IC₅₀ value of Mtb-cyt-bd Oxidase-IN-2 in my cell-based assay is significantly higher than in the biochemical assay. What could be the reason for this discrepancy?

A2: Discrepancies between biochemical and cellular potencies are common and can be attributed to several factors:

• Cell Permeability: The inhibitor may have poor permeability across the mycobacterial cell wall and membrane, leading to a lower intracellular concentration.[2]

• Efflux Pumps: Mycobacterium tuberculosis possesses efflux pumps that can actively transport the inhibitor out of the cell, reducing its effective intracellular concentration.[2]

• Metabolism: The inhibitor may be metabolized or degraded by enzymes within the mycobacteria.[2]

• Protein Binding: The inhibitor can bind to other cellular components, such as proteins and lipids, sequestering it away from its target, the cytochrome bd oxidase.[2]

• Redundancy of Respiratory Pathways: M. tuberculosis has a branched respiratory chain with two terminal oxidases: the cytochrome bcc-aa₃ supercomplex and the cytochrome bd oxidase.[3][4][5] Inhibition of only the cytochrome bd oxidase may not be sufficient to halt respiration completely, as the cell can rely on the alternative pathway. This is a key consideration in whole-cell assays.[6][7]

Q3: I am observing non-specific inhibition or a very steep dose-response curve. What could be the cause?

A3: This is often indicative of compound aggregation at higher concentrations.[2][8]

• Solution:

  • Visually inspect your inhibitor stock solution and the dilutions in the assay buffer for any signs of cloudiness or precipitation.

  • Include a non-ionic detergent, such as 0.01% Triton X-100, in your biochemical assay buffer to help disrupt potential aggregates.[2][8] A significant reduction in inhibition in the presence of a detergent is a strong indicator of aggregation-based activity.

  • Consider using a lower concentration range for your dose-response experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Mtb-cyt-bd Oxidase-IN-2?

A1: Mtb-cyt-bd Oxidase-IN-2 is an inhibitor of the cytochrome bd oxidase, a terminal oxidase in the electron transport chain of Mycobacterium tuberculosis.[9][10] This enzyme is crucial for the pathogen's ability to respire and generate ATP, especially under hypoxic conditions and when the primary cytochrome bcc-aa₃ complex is compromised.[3][6] By inhibiting this enzyme, the compound disrupts the pathogen's energy metabolism.

Q2: In which solvent should I dissolve Mtb-cyt-bd Oxidase-IN-2?

A2: Due to its likely hydrophobic nature, Mtb-cyt-bd Oxidase-IN-2 should first be dissolved in a water-miscible organic solvent such as dimethyl sulfoxide (B87167) (DMSO) to prepare a high-concentration stock solution.[1] Subsequent dilutions into aqueous experimental media should be performed carefully to avoid precipitation.

Q3: What are the expected IC₅₀ values for Mtb-cyt-bd Oxidase-IN-2?

A3: While specific data for Mtb-cyt-bd Oxidase-IN-2 is not publicly available, inhibitors of Mtb-cyt-bd oxidase typically exhibit a range of potencies. Below is a table with hypothetical, yet realistic, data for Mtb-cyt-bd Oxidase-IN-2 for illustrative purposes, alongside data for other known inhibitors of the respiratory chain.

Quantitative Data Summary

Table 1: Hypothetical In Vitro Potency of Mtb-cyt-bd Oxidase-IN-2

Parameter	Value	Conditions
Biochemical IC₅₀	0.5 µM	Purified Mtb-cyt-bd oxidase, 0.01% Triton X-100
Cellular MIC	8 µM	M. tuberculosis H37Rv, 7H9 broth, 14 days
Cellular MIC (in presence of Q203)	1 µM	M. tuberculosis H37Rv, 7H9 broth, 14 days

Table 2: Comparative Potency of Other Mtb Respiratory Chain Inhibitors

Compound	Target	Biochemical IC₅₀ / Kᵢ	Cellular MIC	Reference
Q203 (Telacebec)	Cytochrome bcc-aa₃	0.02 µM (Kᵢ)	0.003 µM	[7]
CK-2-63	Cytochrome bd oxidase	3.70 µM (IC₅₀)	3.70 µM	[11]
Mtb-cyt-bd oxidase-IN-7	Cytochrome bd oxidase	4.17 µM (KᏧ)	6.25 µM	[12]

Experimental Protocols

Protocol 1: Determination of Biochemical IC₅₀

This protocol outlines a method to determine the half-maximal inhibitory concentration (IC₅₀) of Mtb-cyt-bd Oxidase-IN-2 against the purified enzyme.

• Reagents and Materials:

  • Purified Mtb-cyt-bd oxidase

  • Menaquinol (B15198786) substrate (e.g., menaquinone-1)

  • Assay buffer (e.g., 50 mM phosphate (B84403) buffer, pH 7.0, containing 0.01% Triton X-100)

  • Mtb-cyt-bd Oxidase-IN-2

  • DMSO

  • 96-well microplate

  • Plate reader capable of measuring absorbance changes

• Procedure:

  • Prepare a 10 mM stock solution of Mtb-cyt-bd Oxidase-IN-2 in DMSO.

  • Perform serial dilutions of the inhibitor stock solution in the assay buffer.

  • Add 5 µL of each inhibitor dilution to the wells of a 96-well plate. Include a vehicle control (DMSO only).

  • Add 85 µL of assay buffer containing the purified Mtb-cyt-bd oxidase to each well.

  • Pre-incubate the plate at room temperature for 15 minutes.

  • Initiate the reaction by adding 10 µL of the menaquinol substrate to each well.

  • Immediately measure the rate of substrate oxidation by monitoring the change in absorbance at the appropriate wavelength over time.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Protocol 2: Whole-Cell Minimum Inhibitory Concentration (MIC) Assay

This protocol describes how to determine the MIC of Mtb-cyt-bd Oxidase-IN-2 against M. tuberculosis.

• Reagents and Materials:

  • M. tuberculosis H37Rv culture

  • Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and glycerol

  • Mtb-cyt-bd Oxidase-IN-2

  • DMSO

  • 96-well microplate

  • Resazurin (B115843) dye

  • Plate reader for fluorescence or absorbance

• Procedure:

  • Prepare a 2 mg/mL stock solution of Mtb-cyt-bd Oxidase-IN-2 in DMSO.

  • Perform serial dilutions of the inhibitor in 7H9 broth in a 96-well plate.

  • Prepare an inoculum of M. tuberculosis H37Rv and adjust the turbidity to a McFarland standard of 0.5. Dilute the inoculum to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the assay plate.

  • Add the bacterial inoculum to each well containing the inhibitor dilutions. Include a positive control (bacteria without inhibitor) and a negative control (broth only).

  • Incubate the plate at 37°C for 7-14 days.

  • After incubation, add resazurin dye to each well and incubate for another 24 hours.

  • Determine the MIC as the lowest concentration of the inhibitor that prevents a color change of the resazurin dye (indicating bacterial growth).

Visualizations

Caption: Troubleshooting workflow for addressing low inhibitor activity.

Caption: M. tuberculosis respiratory chain and inhibitor targets.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase | PLOS Pathogens [journals.plos.org]
• 5. Targeting the cytochrome oxidases for drug development in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 8. benchchem.com [benchchem.com]
• 9. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. [PDF] Targeting Tuberculosis: Novel Scaffolds for Inhibiting Cytochrome bd Oxidase | Semantic Scholar [semanticscholar.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. medchemexpress.com [medchemexpress.com]

Technical Support Center: Minimizing Cytotoxicity of Mtb-cyt-bd Oxidase Inhibitors

This technical support center is designed for researchers, scientists, and drug development professionals working with inhibitors of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. While "Mtb-cyt-bd oxidase-IN-2" is used as a representative compound, the principles and troubleshooting guides provided here are broadly applicable to other small molecule inhibitors targeting this essential bacterial enzyme.

Frequently Asked Questions (FAQs)

Q1: What is the rationale for targeting Mtb cytochrome bd oxidase and what are the potential advantages?

A1: Mtb possesses two terminal oxidases in its electron transport chain: the cytochrome bcc-aa3 supercomplex and the cytochrome bd oxidase.[1] While the bcc-aa3 complex is the primary oxidase under optimal growth conditions, the cytochrome bd oxidase is crucial for Mtb's survival under stressful conditions such as hypoxia and acidic pH, which are encountered within the host.[2][3][4] Importantly, cytochrome bd oxidase is absent in mammalian cells, making it a highly selective and attractive target for developing anti-tubercular drugs with potentially minimal off-target effects in the host.[5][6]

Q2: I am observing significant cytotoxicity in my mammalian cell line even at low concentrations of Mtb-cyt-bd oxidase-IN-2. What are the likely causes?

A2: High cytotoxicity at low compound concentrations can stem from several factors:

• Compound Purity: Impurities from the synthesis process can be cytotoxic.

• Solvent Toxicity: The solvent used to dissolve the compound, typically DMSO, can be toxic to cells at concentrations above a certain threshold (usually >0.5%).[7]

• Off-Target Effects: The inhibitor may be interacting with other cellular targets in mammalian cells, leading to toxicity.

• Cell Line Sensitivity: Some cell lines are inherently more sensitive to chemical treatments.[8]

• Compound Aggregation: At higher concentrations, small molecules can form aggregates that are non-specifically toxic to cells.[9]

Q3: How can I differentiate between a true cytotoxic effect and a cytostatic effect of my compound?

A3: Cytotoxicity refers to cell death, while cytostatic effects inhibit cell proliferation without directly causing death. To distinguish between the two, it is recommended to use multiple assays that measure different cellular endpoints. For instance, an LDH assay, which measures the release of lactate (B86563) dehydrogenase from damaged cells, indicates a loss of membrane integrity and cell death.[10] In contrast, a proliferation assay (e.g., using CFSE or Ki67 staining) can assess the rate of cell division. Monitoring cell numbers over time can also be informative; a cytotoxic compound will lead to a decrease in the total number of viable cells, whereas a cytostatic compound will result in a plateau in cell number.[11]

Troubleshooting Guide

This guide addresses common issues encountered during in vitro experiments with Mtb-cyt-bd oxidase inhibitors.

Issue	Potential Cause	Troubleshooting Steps
High variability between replicate wells in cytotoxicity assays.	Inconsistent cell seeding, Pipetting errors, Edge effects in the plate.[12]	Ensure a homogenous single-cell suspension before seeding. Use calibrated pipettes and consistent technique. Avoid using the outer wells of the microplate, or fill them with sterile PBS or media to maintain humidity.[11]
Inconsistent results between different cytotoxicity assays (e.g., MTT vs. LDH).	Assays measure different cellular endpoints.[10] MTT measures metabolic activity, while LDH measures membrane integrity.	Choose an assay that aligns with the expected mechanism of cell death. Consider using a multi-parametric approach, combining assays that measure viability, cytotoxicity, and apoptosis (e.g., Annexin V/PI staining).
Low or no signal in an ATP-based viability assay.	Low cell number, Rapid ATP degradation, Inefficient cell lysis.[12]	Optimize cell seeding density. Use a lysis buffer that effectively inactivates ATPases and work quickly on ice.[12]
Compound appears to lose activity over time.	Instability in solution, Adsorption to plasticware.	Prepare fresh stock solutions for each experiment and avoid repeated freeze-thaw cycles.[7] Consider using low-adhesion microplates.

Experimental Protocols

Protocol 1: Determining the IC50 of Mtb-cyt-bd Oxidase-IN-2 using a Dose-Response Curve

This protocol outlines the steps to determine the half-maximal inhibitory concentration (IC50) of a compound on a mammalian cell line.

• Cell Seeding:

  • Culture a mammalian cell line (e.g., A549, HepG2) to ~80% confluency.

  • Trypsinize and resuspend the cells in a complete culture medium.

  • Perform a cell count and adjust the cell suspension to the desired seeding density (e.g., 5,000-10,000 cells/well).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[8]

• Compound Treatment:

  • Prepare a 10 mM stock solution of Mtb-cyt-bd oxidase-IN-2 in DMSO.

  • Perform serial dilutions of the stock solution in a complete culture medium to prepare a range of working concentrations (e.g., 0.1 µM to 100 µM).

  • Include a vehicle control (medium with the same final DMSO concentration as the highest compound concentration) and a no-treatment control (medium only).[8]

  • Carefully remove the medium from the wells and add 100 µL of the prepared compound dilutions or control solutions.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• Cytotoxicity Assessment:

  • Perform a cytotoxicity assay of choice (e.g., MTT, LDH, or ATP-based assay) following the manufacturer's instructions.

• Data Analysis:

  • Measure the absorbance or fluorescence using a microplate reader.

  • Normalize the data to the vehicle control (representing 100% viability).

  • Plot the percentage of cell viability against the log of the compound concentration and fit a dose-response curve to determine the IC50 value.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This protocol measures the release of LDH from damaged cells as an indicator of cytotoxicity.

• Sample Preparation:

  • Follow steps 1-3 from Protocol 1 to seed and treat the cells.

  • Prepare a "maximum LDH release" control by adding a lysis solution (e.g., 1% Triton X-100) to a set of untreated wells 15-30 minutes before the assay.

• Supernatant Collection:

  • After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

  • Carefully transfer 50 µL of the supernatant from each well to a new flat-bottom 96-well plate.[12]

• LDH Reaction:

  • Prepare the LDH reaction mixture according to the manufacturer's instructions (typically contains a substrate and a cofactor).

  • Add 50 µL of the LDH reaction mixture to each well of the new plate containing the supernatant.

  • Incubate the plate at room temperature for 10-30 minutes, protected from light.

• Measurement:

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm) using a microplate reader.

• Calculation of Cytotoxicity:

  • Subtract the background absorbance (from wells with medium only) from all readings.

  • Calculate the percentage of cytotoxicity using the following formula: % Cytotoxicity = [(Sample Absorbance - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] * 100

Visualizations

Caption: Workflow for assessing compound cytotoxicity.

References

• 1. Targeting the cytochrome oxidases for drug development in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase | PLOS Pathogens [journals.plos.org]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Cytochrome bd oxidase: an emerging anti-tubercular drug target - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]
• 11. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

Validating the Inhibitory Effect of Mtb-cyt-bd Oxidase-IN-2 on Mtb Respiration: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a representative cytochrome bd (cyt-bd) oxidase inhibitor, provisionally termed Mtb-cyt-bd oxidase-IN-2, with other key inhibitors of Mycobacterium tuberculosis (Mtb) respiration. The information presented is based on published experimental data for classes of cyt-bd oxidase inhibitors, such as benzothiazole (B30560) amides and 2-aryl-quinolones, as specific data for "Mtb-cyt-bd oxidase-IN-2" is not publicly available.

The Mtb electron transport chain (ETC) is a critical pathway for energy production and has emerged as a promising target for novel anti-tubercular drugs. Mtb possesses a branched respiratory chain with two terminal oxidases: the primary cytochrome bcc-aa3 supercomplex (cyt-bcc-aa3) and the alternative cytochrome bd oxidase (cyt-bd)[1][2]. This redundancy allows Mtb to adapt to different host environments and stresses, making the dual inhibition of both pathways a compelling therapeutic strategy[1][2].

Comparative Analysis of Mtb Respiratory Inhibitors

The following tables summarize the key characteristics and performance of a representative cyt-bd oxidase inhibitor compared to established and clinical-phase respiratory chain inhibitors.

Table 1: Mechanism of Action and Target Specificity

Inhibitor Class	Representative Compound(s)	Primary Target	Mechanism of Action
Cytochrome bd Oxidase Inhibitor	Mtb-cyt-bd oxidase-IN-2 (representative)	Cytochrome bd oxidase	Blocks the alternative terminal oxidase of the electron transport chain, inhibiting oxygen consumption.
Diarylquinolines	Bedaquiline (BDQ)	F1Fo ATP synthase (Complex V)	Inhibits the proton-translocating c-subunit of ATP synthase, leading to depletion of cellular ATP.
Imidazopyridines	Q203 (Telacebec)	QcrB subunit of the cytochrome bcc complex (Complex III)	Blocks electron flow through the primary cyt-bcc-aa3 respiratory pathway.[1]
Phenothiazines	Clofazimine (CFZ)	Type II NADH:menaquinone oxidoreductase (NDH-2)	Acts as a menaquinone competitor, shuttling electrons to oxygen and producing reactive oxygen species (ROS).

Table 2: In Vitro Inhibitory Activity

Inhibitor Class	Activity (Alone)	Activity (in Combination)	Reported IC50 Range
Cytochrome bd Oxidase Inhibitor	Modest efficacy, often bacteriostatic[3]	Synergistic and bactericidal with cyt-bcc-aa3 inhibitors (e.g., Q203)[3][4]	0.27 µM - 3.70 µM (for 2-aryl-quinolones)[3]
Diarylquinolines (Bedaquiline)	Bactericidal	Synergistic with cyt-bd oxidase inhibitors[3]	Not specified in results.
Imidazopyridines (Q203)	Bacteriostatic (due to cyt-bd bypass)[2]	Bactericidal with cyt-bd oxidase inhibitors[2][4]	Not specified in results.
Phenothiazines (Clofazimine)	Bactericidal	Synergistic with other ETC inhibitors	Not specified in results.

Experimental Protocols

Detailed methodologies are crucial for the validation and comparison of respiratory inhibitors. Below are generalized protocols for key experiments.

Measurement of Oxygen Consumption Rate (OCR)

This protocol is designed to measure the effect of an inhibitor on the rate of oxygen consumption in whole Mtb cells, often using extracellular flux analyzers (e.g., Seahorse XF) or Clark-type electrodes.

Objective: To determine if Mtb-cyt-bd oxidase-IN-2 inhibits cellular respiration.

Materials:

• Mtb culture (e.g., H37Rv) in mid-log phase.

• 7H9 broth supplemented with OADC and Tween 80.

• Assay medium (e.g., 7H9 without glucose, supplemented with a carbon source like succinate).

• Mtb-cyt-bd oxidase-IN-2 and other inhibitors (Q203, Bedaquiline) at various concentrations.

• Carbonyl cyanide m-chlorophenyl hydrazone (CCCP) or Carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone (FCCP) as an uncoupler.

• Extracellular flux analyzer or a Clark-type electrode.

Procedure:

• Cell Preparation: Culture Mtb to mid-log phase, wash the cells, and resuspend them in the assay medium to a specific optical density (OD).

• Assay Plate Preparation: Seed the Mtb cells into the wells of a microplate suitable for the flux analyzer.

• Instrument Setup: Equilibrate the sensor cartridge and calibrate the instrument according to the manufacturer's instructions.

• Baseline Measurement: Measure the basal oxygen consumption rate (OCR) of the Mtb cells.

• Inhibitor Injection: Inject Mtb-cyt-bd oxidase-IN-2 at the desired concentration and monitor the change in OCR. As controls, use wells with vehicle only and wells with other known respiratory inhibitors.

• Uncoupler Injection (Optional): To measure the maximal respiratory capacity, inject an uncoupling agent like CCCP or FCCP.

• Data Analysis: Normalize the OCR data to the number of cells or protein concentration. Compare the OCR in treated cells to the control cells to determine the extent of inhibition.

Determination of Intracellular ATP Levels

This protocol measures the impact of respiratory inhibition on the cell's energy currency, ATP.

Objective: To validate that inhibition of respiration by Mtb-cyt-bd oxidase-IN-2 leads to a depletion of cellular ATP.

Materials:

• Mtb culture treated with inhibitors as in the OCR assay.

• ATP lysis buffer.

• Luminometer.

• Commercial ATP determination kit (e.g., BacTiter-Glo™).

Procedure:

• Cell Culture and Treatment: Grow Mtb to mid-log phase and expose the culture to different concentrations of Mtb-cyt-bd oxidase-IN-2 and control inhibitors for a defined period.

• Cell Lysis: Harvest the cells by centrifugation, wash them, and resuspend them in a buffer. Lyse the cells to release intracellular ATP.

• ATP Measurement: Use a commercial ATP determination kit, which typically employs a luciferase-luciferin reaction that produces light in proportion to the amount of ATP.

• Luminometry: Measure the light output using a luminometer.

• Data Analysis: Generate a standard curve using known concentrations of ATP. Calculate the ATP concentration in the samples and normalize it to the number of viable cells (colony-forming units, CFUs) or protein concentration. Compare the ATP levels in treated versus untreated cells.

Visualizations

Mtb Electron Transport Chain and Inhibitor Targets

The following diagram illustrates the branched electron transport chain of M. tuberculosis and the sites of action for various respiratory inhibitors.

Caption: Mtb Electron Transport Chain with Inhibitor Targets.

Experimental Workflow for Inhibitor Validation

This diagram outlines a typical workflow for validating a novel respiratory inhibitor against M. tuberculosis.

Caption: Workflow for Validating a Respiratory Inhibitor.

Conclusion

The targeting of the Mtb respiratory chain is a validated and promising strategy for the development of new anti-tubercular therapeutics. While inhibitors of the primary cyt-bcc-aa3 pathway, like Q203, are potent, their efficacy is limited by the functional redundancy of the cyt-bd oxidase[2]. This highlights the significant potential of cyt-bd oxidase inhibitors, such as the representative Mtb-cyt-bd oxidase-IN-2, particularly in combination therapies. Such combinations have demonstrated synergistic and bactericidal activity against both replicating and non-replicating Mtb[3][5]. Further research and development of potent, specific, and pharmacokinetically favorable cyt-bd oxidase inhibitors are critical to realizing the full potential of this therapeutic approach.

References

• 1. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Terminal Respiratory Oxidases: A Targetables Vulnerability of Mycobacterial Bioenergetics? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Cytochrome bd Oxidase Inhibitors for Mycobacterium tuberculosis

For Researchers, Scientists, and Drug Development Professionals

The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the exploration of novel drug targets. The cytochrome bd oxidase, a key component of the Mtb respiratory chain, has garnered significant attention as a promising target. This guide provides a comparative analysis of Mtb-cyt-bd oxidase-IN-2 and other prominent cytochrome bd oxidase inhibitors, supported by available experimental data.

Introduction to Cytochrome bd Oxidase in M. tuberculosis

Mycobacterium tuberculosis possesses a branched electron transport chain with two terminal oxidases: the cytochrome bcc:aa3 supercomplex and the cytochrome bd oxidase. While the cytochrome bcc:aa3 complex is the primary oxidase under optimal growth conditions, the cytochrome bd oxidase becomes crucial for bacterial survival under stressful conditions such as hypoxia and nitrosative stress, and in the presence of inhibitors targeting the bcc:aa3 complex. This functional redundancy makes the dual inhibition of both terminal oxidases a compelling strategy to achieve bactericidal activity against Mtb.

Comparative Analysis of Inhibitor Potency

The following table summarizes the in vitro potency of Mtb-cyt-bd oxidase-IN-2 and other notable cytochrome bd oxidase inhibitors against M. tuberculosis. The half-maximal inhibitory concentration (IC50) against the isolated enzyme and the minimum inhibitory concentration (MIC) against whole Mtb cells are presented.

Inhibitor	Chemical Class	Target IC50 (µM)	Mtb MIC (µM)	Key Findings & Synergy
Mtb-cyt-bd oxidase-IN-2	Not Specified	0.67	256	Inhibits the growth of M. tuberculosis and Mycobacterium smegmatis.[1][2]
ND-011992	Quinazoline derivative	0.12 (respiratory complex I)	2.8 - 4.2	Synergizes with Q203 to inhibit ATP production and growth. Active against drug-resistant clinical isolates.[3]
CK-2-63	2-Aryl-quinolone	0.003	3.7	Potentiates the activity of cytochrome bcc:aa3 inhibitors (e.g., Q203) and ATP synthase inhibitors (e.g., bedaquiline).[2][4]
Aurachin D Analogues	Isoprenoid quinolone alkaloids	Nanomolar range (for some analogues)	4 - 8 (for potent analogues)	Some analogues show potent inhibition of Mtb cyt-bd oxidase and moderate whole-cell activity against pathogenic Mtb.[5][6]
Benzothiazole Amides	Benzothiazole derivative	Not specified	0.12 - 0.5 (against Mtb)	Demonstrate bactericidal activity against replicating and non-replicating Mtb in combination with Q203.[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate key concepts in the study of cytochrome bd oxidase inhibitors.

Caption: Dual inhibition of Mtb's terminal oxidases.

Caption: Experimental workflow for inhibitor screening.

Experimental Protocols

A common strategy for identifying and characterizing cytochrome bd oxidase inhibitors involves a whole-cell screening approach, often in the presence of a cytochrome bcc:aa3 inhibitor to enhance sensitivity.

General Protocol for Whole-Cell Screening of Cytochrome bd Oxidase Inhibitors

This protocol is a generalized representation based on published methodologies. Specific parameters may vary between studies.

• Bacterial Strain and Culture Conditions:

  • Mycobacterium tuberculosis H37Rv or other relevant strains are cultured in an appropriate liquid medium (e.g., 7H9 broth supplemented with OADC) to mid-log phase.

• Assay Plate Preparation:

  • Compounds from a chemical library are serially diluted and dispensed into 96- or 384-well microplates.

  • A fixed, sub-lethal concentration of a cytochrome bcc:aa3 inhibitor (e.g., Q203) is added to the wells for the sensitized screen. Control wells without the bcc:aa3 inhibitor are also included.

• Inoculation and Incubation:

  • The Mtb culture is diluted to a standardized optical density and inoculated into the assay plates.

  • Plates are incubated at 37°C for a defined period (typically 5-7 days).

• Measurement of Bacterial Growth:

  • Bacterial growth is assessed by measuring optical density (OD) at 600 nm or by using a fluorescent reporter strain.

• Data Analysis and Hit Identification:

  • The percentage of growth inhibition is calculated for each compound concentration.

  • The IC50 (for enzymatic assays) or MIC (for whole-cell assays) is determined by fitting the dose-response data to a suitable model.

  • Hits are prioritized based on their selective activity in the presence of the cytochrome bcc:aa3 inhibitor.

Protocol for Determining IC50 using Inverted Membrane Vesicles

This method assesses the direct inhibitory effect on the enzyme.

• Preparation of Inverted Membrane Vesicles (IMVs):

  • IMVs are prepared from Mtb or a surrogate strain overexpressing the Mtb cytochrome bd oxidase.

• Oxygen Consumption Assay:

  • IMVs are added to a reaction buffer in an oxygen-monitoring system (e.g., a Clark-type electrode or a fluorescence-based oxygen sensor).

  • The reaction is initiated by the addition of a substrate (e.g., NADH or a menaquinol analogue).

  • The baseline rate of oxygen consumption is recorded.

  • The inhibitor is added at various concentrations, and the corresponding decrease in the oxygen consumption rate is measured.

• Data Analysis:

  • The IC50 value is calculated from the dose-response curve of inhibitor concentration versus the percentage of inhibition of oxygen consumption.

Conclusion

Mtb-cyt-bd oxidase-IN-2 is one of several promising inhibitors of the Mycobacterium tuberculosis cytochrome bd oxidase. The comparative data highlight the diverse chemical scaffolds that can target this enzyme. The most effective therapeutic strategy appears to be the synergistic combination of a cytochrome bd oxidase inhibitor with an inhibitor of the cytochrome bcc:aa3 complex, a combination that leads to a potent bactericidal effect. Further research and development of these inhibitors, including Mtb-cyt-bd oxidase-IN-2, are crucial for the development of new and more effective tuberculosis treatment regimens.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 3. A high-throughput whole cell screen to identify inhibitors of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. WO2020128981A1 - Discovery of bd oxidase inhibitors for the treatment of mycobacterial diseases - Google Patents [patents.google.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. chemrxiv.org [chemrxiv.org]

Dual Inhibition of Mtb's Respiratory Chain: A Synergistic Approach to Combat Tuberculosis

A Comparison Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The emergence of multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains of Mycobacterium tuberculosis (Mtb) necessitates the development of novel therapeutic strategies. One promising approach is the targeting of the Mtb respiratory chain, a critical pathway for cellular energy production. This guide explores the synergistic interaction between two key inhibitors of this pathway: bedaquiline (B32110), an FDA-approved ATP synthase inhibitor, and Mtb-cyt-bd oxidase-IN-2, a representative inhibitor of the alternative terminal oxidase, cytochrome bd oxidase. By inhibiting both the primary and alternative branches of the electron transport chain, this combination therapy holds the potential for enhanced bactericidal activity and a reduced risk of resistance development.

Mechanism of Action: A Two-Pronged Attack on Mtb's Energy Production

Mycobacterium tuberculosis possesses a branched electron transport chain with two terminal oxidases: the cytochrome bc1:aa3 supercomplex and the cytochrome bd oxidase.[1] While the former is the primary oxidase under normoxic conditions, the cytochrome bd oxidase is crucial for Mtb's survival under the hypoxic and stressful conditions encountered within the host.[1]

Bedaquiline targets the F1Fo-ATP synthase, the enzyme responsible for the final step of ATP synthesis. By binding to the c subunit of the ATP synthase, bedaquiline effectively shuts down the primary mechanism of energy generation in Mtb.[2]

Mtb-cyt-bd oxidase-IN-2 is an inhibitor of the cytochrome bd oxidase.[3] This enzyme is a key component of the alternative respiratory pathway, allowing the bacterium to maintain a proton motive force and generate ATP when the primary pathway is inhibited or under stress.

The synergistic effect arises from the simultaneous blockade of both major avenues of energy production. When bedaquiline inhibits ATP synthase, Mtb can attempt to compensate by upregulating the cytochrome bd oxidase pathway. However, the presence of an inhibitor like Mtb-cyt-bd oxidase-IN-2 prevents this adaptation, leading to a catastrophic failure of cellular bioenergetics and ultimately, bacterial death. Genetic studies have confirmed this synergy, demonstrating that an Mtb mutant lacking the cytochrome bd oxidase is hypersensitive to bedaquiline.[4][5]

Performance Comparison: Bedaquiline Alone vs. Combination Therapy

While specific data for the combination of Mtb-cyt-bd oxidase-IN-2 and bedaquiline is not yet publicly available, studies on other cytochrome bd oxidase inhibitors in combination with bedaquiline provide strong evidence of synergistic activity. The following tables summarize the expected improvements in efficacy based on these findings.

Parameter	Bedaquiline (Alone)	Bedaquiline + cyt-bd oxidase inhibitor	Reference
Minimum Inhibitory Concentration (MIC)	Strain-dependent	Potentially lower MIC for bedaquiline	[6]
Bactericidal Activity	Bacteriostatic initially, followed by slow bactericidal activity	Rapid and enhanced bactericidal activity	[4][5]
Effect on ATP Levels	Significant reduction	More profound and sustained depletion	[1]
Oxygen Consumption Rate (OCR)	Initial increase, followed by a decrease	Significant and sustained reduction	[6]

Table 1: In Vitro Efficacy Comparison

Compound	Target	IC50 (Mtb cyt-bd oxidase)	MIC (Mtb)
Mtb-cyt-bd oxidase-IN-2 (Aurachin D analogue)	Cytochrome bd oxidase	0.67 µM	256 µM
Bedaquiline	ATP synthase	Not Applicable	0.03 - 0.12 µg/mL

Table 2: Potency of Individual Compounds

Experimental Validation of Synergy

The synergistic effect of combining a cytochrome bd oxidase inhibitor with bedaquiline has been validated through several key in vitro experiments.

Checkerboard Assays

This method is used to determine the Fractional Inhibitory Concentration (FIC) index, a measure of drug interaction. A synergistic interaction is typically defined by an FICI of ≤ 0.5. Studies combining a cytochrome bd oxidase inhibitor with bedaquiline have demonstrated synergistic activity against Mtb.[6]

Time-Kill Kinetics Assays

These assays measure the rate of bacterial killing over time. While bedaquiline alone exhibits a delayed bactericidal effect, the combination with a cytochrome bd oxidase inhibitor leads to a more rapid and pronounced reduction in bacterial viability.[4][5]

ATP Measurement Assays

The direct impact on cellular energy levels is quantified by measuring intracellular ATP concentrations. The combination of both inhibitors results in a more significant and sustained depletion of ATP compared to either drug alone, confirming the dual attack on Mtb's energy metabolism.

Signaling Pathways and Experimental Workflows

Caption: Dual inhibition of Mtb's respiratory chain.

Caption: Workflow for validating drug synergy.

Experimental Protocols

Checkerboard Assay for Synergy Testing

• Preparation of Drug Solutions: Prepare stock solutions of bedaquiline and Mtb-cyt-bd oxidase-IN-2 in a suitable solvent (e.g., DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform serial twofold dilutions of bedaquiline along the x-axis and Mtb-cyt-bd oxidase-IN-2 along the y-axis. This creates a matrix of drug combinations.

• Inoculation: Add a standardized inoculum of Mtb (e.g., H37Rv) to each well. Include wells with each drug alone and a drug-free control.

• Incubation: Incubate the plates at 37°C for 7-14 days.

• Readout: Determine the MIC of each drug alone and in combination by visual inspection or using a viability indicator such as resazurin.

• FICI Calculation: Calculate the FICI using the formula: FICI = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone). Synergy is defined as FICI ≤ 0.5.[7]

Time-Kill Kinetics Assay

• Culture Preparation: Grow Mtb to mid-log phase and dilute to a standardized starting inoculum (e.g., 10^5 - 10^6 CFU/mL).

• Drug Exposure: Add bedaquiline, Mtb-cyt-bd oxidase-IN-2, the combination of both, and a drug-free control to separate culture tubes.

• Sampling: At various time points (e.g., 0, 2, 4, 7, 14 days), withdraw aliquots from each tube.

• CFU Determination: Perform serial dilutions of the aliquots and plate on appropriate agar (B569324) medium (e.g., Middlebrook 7H11).

• Incubation and Counting: Incubate the plates at 37°C for 3-4 weeks and count the number of colonies to determine the CFU/mL.

• Data Analysis: Plot log10 CFU/mL versus time to visualize the killing kinetics. A ≥ 2-log10 decrease in CFU/mL compared to the starting inoculum is considered bactericidal.

ATP Measurement Assay

• Mtb Culture and Drug Treatment: Prepare and treat Mtb cultures as described for the time-kill kinetics assay.

• Sample Collection: At desired time points, collect a defined volume of culture from each treatment group.

• ATP Extraction: Lyse the bacterial cells to release intracellular ATP. This can be achieved using commercially available reagents or physical methods like bead beating.[8]

• Luminometry: Use a commercial ATP bioluminescence assay kit (e.g., BacTiter-Glo™) to measure the amount of ATP in each sample using a luminometer.

• Data Analysis: Normalize the ATP levels to the number of cells (if determined in parallel) or compare the relative luminescence units (RLU) between different treatment groups.

Conclusion

The combination of bedaquiline and a cytochrome bd oxidase inhibitor, exemplified by Mtb-cyt-bd oxidase-IN-2, represents a rational and promising strategy for the treatment of tuberculosis. By targeting two distinct and essential components of the Mtb respiratory chain, this dual-inhibitor approach offers the potential for enhanced bactericidal activity, a reduction in treatment duration, and a higher barrier to the development of drug resistance. The experimental data from studies using similar combination strategies strongly support the synergistic interaction and highlight the therapeutic potential of this approach. Further preclinical and clinical evaluation of specific drug combinations, such as bedaquiline with potent and selective cytochrome bd oxidase inhibitors, is warranted.

References

• 1. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 2. New drugs to treat multidrug-resistant tuberculosis: the case for bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Mycobacterium tuberculosis Cytochrome bd Oxidase Mutant Is Hypersensitive to Bedaquiline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Mycobacterium tuberculosis cytochrome bd oxidase mutant is hypersensitive to bedaquiline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Identification of 2-Aryl-Quinolone Inhibitors of Cytochrome bd and Chemical Validation of Combination Strategies for Respiratory Inhibitors against Mycobacterium tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Development of a Rapid ATP Bioluminescence Assay for Biocidal Susceptibility Testing of Rapidly Growing Mycobacteria - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy of Mtb-cyt-bd Oxidase-IN-2 Across Mycobacterium tuberculosis Strains: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Mtb-cyt-bd oxidase-IN-2, an inhibitor of the Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. The activity of this compound is compared with other known inhibitors, supported by available experimental data. Detailed methodologies for key assays are also provided to facilitate reproducibility and further investigation.

The cytochrome bd oxidase is a crucial component of the Mtb respiratory chain, particularly under stressful conditions, making it an attractive target for novel anti-tubercular drugs. Mtb-cyt-bd oxidase-IN-2 has been identified as an inhibitor of this enzyme. This guide aims to cross-validate its activity and compare it with alternative inhibitors.

Comparative Activity of Cytochrome bd Oxidase Inhibitors

The following table summarizes the known inhibitory activities of Mtb-cyt-bd oxidase-IN-2 and other notable cytochrome bd oxidase inhibitors against different mycobacterial strains. Direct comparative data for Mtb-cyt-bd oxidase-IN-2 across various Mtb strains is limited in publicly available literature; therefore, data for the alternative inhibitor ND-011992 is included to highlight the importance of evaluating efficacy against a diverse panel of clinical isolates.

Inhibitor	Target	Mtb Strain / Species	Assay Type	Potency (IC50 / MIC)	Reference
Mtb-cyt-bd oxidase-IN-2	Cytochrome bd oxidase	Mycobacterium tuberculosis	Enzyme Inhibition (IC50)	0.67 µM	[1]
Mycobacterium tuberculosis	Whole-cell Growth (MIC)	256 µM	[1]
Mycobacterium smegmatis	Whole-cell Growth (MIC)	>512 µM	[1]
ND-011992	Cytochrome bd oxidase	Pan-susceptible clinical isolates	Whole-cell Growth (MIC)	≤ 0.2 to 1 µM
Multi-drug resistant (MDR) clinical isolates	Whole-cell Growth (MIC)	≤ 1 µM
Aurachin D Analog (1g)	Cytochrome bd oxidase	Mycobacterium tuberculosis	Whole-cell Growth (MIC)	4-8 µM
CK-2-63	Cytochrome bd oxidase	Mycobacterium tuberculosis H37Rv	Whole-cell Growth (IC50)	3.70 µM

Signaling Pathways and Experimental Workflows

To visualize the underlying biological processes and experimental procedures, the following diagrams are provided.

References

• 1. medchemexpress.com [medchemexpress.com]

Dual Blockade of Mycobacterial Respiration: A Comparative Efficacy Guide to Mtb-cyt-bd oxidase-IN-2 and Q203 Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of a combination therapy involving a putative Mycobacterium tuberculosis cytochrome bd (Mtb-cyt-bd) oxidase inhibitor, represented here as Mtb-cyt-bd oxidase-IN-2, and Q203 (Telacebec), a clinical-stage inhibitor of the cytochrome bc1 complex. While specific data for a compound designated "Mtb-cyt-bd oxidase-IN-2" is not extensively available in published literature, this guide will utilize data from analogous, well-characterized cytochrome bd oxidase inhibitors to illustrate the principles and potential of this combination strategy. The primary focus is on the synergistic bactericidal effect achieved by dually targeting the branched respiratory chain of M. tuberculosis.

Introduction: The Rationale for Dual Respiratory Chain Inhibition

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a branched electron transport chain with two terminal oxidases: the cytochrome bc1-aa3 supercomplex and the cytochrome bd oxidase. This respiratory flexibility allows the bacterium to adapt to different host environments and contributes to its tolerance to certain antibiotics.

Q203 is a potent inhibitor of the cytochrome bc1 complex (specifically the QcrB subunit), which is crucial for ATP synthesis.[1][2] However, inhibition of this primary respiratory pathway alone is largely bacteriostatic, as M. tuberculosis can reroute electrons through the alternative cytochrome bd oxidase to maintain a basal level of energy production and viability.[3][4] This has prompted the investigation of a dual-inhibition strategy. By concurrently blocking the cytochrome bd oxidase, the entire respiratory chain can be effectively shut down, leading to a more profound depletion of ATP and a bactericidal effect.[5][6] This combination approach holds promise for shortening tuberculosis treatment duration and combating drug-resistant strains.

Mechanism of Action

The combination of a cytochrome bd oxidase inhibitor and Q203 leverages a synthetic lethal interaction between the two terminal oxidases of the mycobacterial respiratory chain.

• Q203 (Telacebec): This imidazopyridine amide specifically targets the QcrB subunit of the cytochrome bc1 complex, blocking the electron flow from menaquinol (B15198786) to cytochrome c.[2] This inhibition disrupts the proton motive force generation by this primary branch of the respiratory chain, leading to a significant reduction in ATP synthesis.[1][7]

• Mtb-cyt-bd oxidase-IN-2 (and Analogues): These inhibitors target the alternative terminal oxidase, cytochrome bd. This enzyme, unique to prokaryotes, also oxidizes menaquinol and reduces oxygen to water, contributing to the proton motive force.[6] By inhibiting this escape route for electrons, the entire respiratory process is halted when combined with Q203.

Below is a diagram illustrating the mechanism of action of this combination therapy.

References

• 1. ntu.edu.sg [ntu.edu.sg]
• 2. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The anti-mycobacterial activity of the cytochrome bcc inhibitor Q203 can be enhanced by small-molecule inhibition of cytochrome bd - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 6. pnas.org [pnas.org]
• 7. pubs.acs.org [pubs.acs.org]

Validating Target Engagement of Mtb-cyt-bd oxidase-IN-2 in Mycobacterium tuberculosis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Mtb-cyt-bd oxidase-IN-2 and other known inhibitors of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. Experimental data is presented to objectively assess the performance of these compounds, and detailed protocols for key validation assays are provided to support researchers in their drug discovery efforts.

Introduction to Cytochrome bd Oxidase as a Drug Target

Mycobacterium tuberculosis, the causative agent of tuberculosis, possesses a branched electron transport chain with two terminal oxidases: the cytochrome bc1:aa3 supercomplex and the cytochrome bd oxidase.[1] While the cytochrome bc1:aa3 complex is the primary oxidase under optimal growth conditions, the cytochrome bd oxidase is crucial for Mtb's survival under stressful conditions such as hypoxia and nitrosative stress, which are often encountered within the host.[1] The absence of a homologous enzyme in humans makes the cytochrome bd oxidase an attractive target for novel anti-tubercular drug development.[2] Inhibition of this enzyme, particularly in combination with inhibitors of the cytochrome bc1:aa3 complex or ATP synthase, has been shown to be a promising strategy to eradicate Mtb.[3][4]

Comparative Analysis of Mtb Cytochrome bd Oxidase Inhibitors

This section provides a comparative analysis of Mtb-cyt-bd oxidase-IN-2 and other notable inhibitors of Mtb cytochrome bd oxidase. The data presented below summarizes their potency at both the enzyme and whole-cell level.

Compound Name	Chemical Class	Target	IC50 (µM) vs Mtb cyt-bd oxidase	MIC (µM) vs Mtb H37Rv	Reference(s)
Mtb-cyt-bd oxidase-IN-2	Aurachin D analogue	Cytochrome bd oxidase	0.67	256
CK-2-63	2-Aryl-quinolone	Cytochrome bd oxidase	0.003	3.7	[5][6]
ND-011992	Quinazolin-4-amine	Cytochrome bd oxidase & Respiratory Complex I	0.12 (vs Complex I)	2.8 - 4.2	[7][8]
Aurachin D	Isoprenoid quinolone	Cytochrome bd oxidase	0.15	4 - 8	[3][9]
Benzothiazole (B30560) Amides (representative)	Benzothiazole amide	Cytochrome bd oxidase	Not reported	0.03 - 0.12 (vs M. abscessus)	[10][11]

Experimental Protocols for Target Engagement Validation

Validation of target engagement is a critical step in drug discovery. The following are detailed protocols for key assays used to confirm that a compound interacts with and inhibits the Mtb cytochrome bd oxidase.

Oxygen Consumption Rate (OCR) Assay

This assay directly measures the effect of an inhibitor on the respiratory activity of Mtb. A decrease in oxygen consumption in the presence of the inhibitor is indicative of target engagement.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with OADC (Oleic Albumin Dextrose Catalase) and 0.05% Tween 80

• Oxygen-sensitive fluorescent probe (e.g., MitoXpress-Xtra)

• 96-well black, clear-bottom microplate

• Mineral oil

• Fluorescence plate reader with temperature control and kinetic reading capabilities

Protocol:

• Cell Preparation: Culture M. tuberculosis H37Rv to mid-log phase (OD600 of 0.5-0.8) in 7H9 broth.

• Assay Setup: In a 96-well plate, add 100 µL of the Mtb culture to each well.

• Compound Addition: Add the test compound (e.g., Mtb-cyt-bd oxidase-IN-2) at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., Aurachin D).

• Probe Addition: Add 10 µL of the oxygen-sensitive probe to each well.

• Sealing: Carefully overlay each well with 100 µL of mineral oil to prevent atmospheric oxygen from dissolving into the medium.

• Measurement: Immediately place the plate in a fluorescence plate reader pre-warmed to 37°C. Measure the fluorescence kinetically at appropriate excitation and emission wavelengths (e.g., 380 nm excitation and 650 nm emission for MitoXpress-Xtra) every 2 minutes for a total of 2-3 hours.

• Data Analysis: The rate of increase in fluorescence is proportional to the rate of oxygen consumption. Calculate the OCR for each condition and determine the IC50 value of the inhibitor.

Mycobacterial Growth Inhibition Assay (MGIA)

This whole-cell assay determines the minimum inhibitory concentration (MIC) of a compound required to inhibit the growth of Mtb.

Materials:

• M. tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with OADC

• 96-well microplates

• Test compounds

• Resazurin (B115843) solution (0.02% w/v)

Protocol:

• Compound Preparation: Prepare a serial dilution of the test compound in 7H9 broth in a 96-well plate.

• Inoculum Preparation: Prepare a suspension of M. tuberculosis H37Rv in 7H9 broth and adjust the turbidity to a McFarland standard of 1.0. Dilute this suspension 1:2000 in 7H9 broth.

• Inoculation: Add 100 µL of the diluted Mtb inoculum to each well of the plate containing the test compound.

• Incubation: Seal the plate and incubate at 37°C for 7 days.

• Growth Assessment: After incubation, add 30 µL of resazurin solution to each well and incubate for another 24-48 hours. A color change from blue to pink indicates bacterial growth.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that prevents the color change of resazurin.

Visualizing Pathways and Workflows

Mtb Respiratory Chain and Inhibition

The following diagram illustrates the branched electron transport chain of Mycobacterium tuberculosis and the points of inhibition by various compounds.

Caption: Mtb's branched respiratory chain and points of inhibition.

Experimental Workflow for Target Engagement Validation

The following diagram outlines the typical workflow for validating the target engagement of a novel Mtb cytochrome bd oxidase inhibitor.

Caption: Workflow for validating Mtb cyt-bd oxidase inhibitors.

References

• 1. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. ntu.edu.sg [ntu.edu.sg]
• 5. probechem.com [probechem.com]
• 6. Steroid Drugs Inhibit Bacterial Respiratory Oxidases and Are Lethal Toward Methicillin-Resistant Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ND-011992 | Cyt‐bd inhibitor | Probechem Biochemicals [probechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Discovery of Benzothiazole Amides as Potent Antimycobacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Comparative Analysis of Mtb-cyt-bd Oxidase-IN-2's Efficacy on Replicating vs. Non-Replicating Mycobacterium tuberculosis

A guide for researchers and drug development professionals

The global challenge of tuberculosis (TB), caused by Mycobacterium tuberculosis (Mtb), is exacerbated by the bacterium's ability to enter a non-replicating persistent state, which is notoriously tolerant to many antibiotics. This guide provides a comparative study of a novel inhibitor, Mtb-cyt-bd oxidase-IN-2, and its potential effects on both the actively multiplying (replicating) and dormant (non-replicating) forms of Mtb. The cytochrome bd oxidase is a key respiratory enzyme in Mtb, particularly crucial for survival under stressful conditions encountered within the host, such as hypoxia and nitrosative stress, which are characteristic of the environments where non-replicating Mtb is found.[1][2]

Introduction to Mtb-cyt-bd Oxidase-IN-2

Mtb-cyt-bd oxidase-IN-2 is an inhibitor of the Mycobacterium tuberculosis cytochrome bd oxidase, a terminal oxidase in the electron transport chain.[3] This enzyme is absent in eukaryotes, making it an attractive target for novel anti-tubercular drug development.[1] Mtb-cyt-bd oxidase-IN-2 is an analog of Aurachin D, a natural product known to inhibit cytochrome bd oxidase.[4][5]

While direct experimental data comparing the efficacy of Mtb-cyt-bd oxidase-IN-2 on replicating versus non-replicating Mtb is not currently available in the public domain, this guide will synthesize the known information about this compound and its target. We will also draw comparisons with other cytochrome bd oxidase inhibitors for which such data exists, providing a comprehensive overview for researchers.

Data Presentation: Quantitative Efficacy

The available quantitative data for Mtb-cyt-bd oxidase-IN-2 and a representative alternative from the benzothiazole (B30560) amides class are summarized below. It is important to note that the data for Mtb-cyt-bd oxidase-IN-2 is currently limited to its activity against the isolated enzyme and replicating bacteria.

Compound	Target	Replicating Mtb (MIC)	Non-Replicating Mtb	IC50 (Enzyme Inhibition)	Reference
Mtb-cyt-bd oxidase-IN-2	Cytochrome bd oxidase	256 µM	Data not available	0.67 µM	[3]
Benzothiazole Amides (representative)	Cytochrome bd oxidase	Significant bactericidal activity	Significant bactericidal activity	Not specified	[6]

MIC: Minimum Inhibitory Concentration. Lower values indicate higher potency. IC50: Half-maximal inhibitory concentration. Lower values indicate higher potency.

Signaling Pathways and Experimental Workflows

To understand the context of Mtb-cyt-bd oxidase-IN-2's action and how its efficacy is evaluated, the following diagrams illustrate the mycobacterial respiratory chain and the experimental workflows for assessing drug susceptibility in replicating and non-replicating Mtb.

Caption: Mtb Respiratory Chain and Inhibitor Targets.

Caption: Workflow for Mtb Drug Susceptibility Testing.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Protocol 1: Minimum Inhibitory Concentration (MIC) Assay for Replicating Mtb

This protocol is a standard method to determine the minimum concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[7][8][9]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and glycerol

• Mtb-cyt-bd oxidase-IN-2 stock solution (in DMSO)

• Sterile 96-well microtiter plates

• Incubator at 37°C

Procedure:

• Prepare a log-phase culture of M. tuberculosis H37Rv in 7H9 broth.

• Adjust the turbidity of the bacterial suspension to a McFarland standard of 0.5, then dilute to the final inoculum concentration of approximately 5 x 10^5 CFU/mL.

• In a 96-well plate, prepare two-fold serial dilutions of Mtb-cyt-bd oxidase-IN-2 in 7H9 broth. The final volume in each well should be 100 µL.

• Add 100 µL of the Mtb inoculum to each well containing the drug dilutions. Include a positive control (bacteria without drug) and a negative control (broth only).

• Seal the plate and incubate at 37°C for 7 to 14 days.

• The MIC is determined as the lowest concentration of the compound that completely inhibits visible growth of Mtb.

Protocol 2: Wayne Model for Hypoxia-Induced Non-Replicating Mtb

This model simulates the low-oxygen conditions that Mtb encounters in granulomas, inducing a state of non-replicating persistence.[10][11]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Dubos Tween Albumin Broth

• Mtb-cyt-bd oxidase-IN-2 stock solution (in DMSO)

• Sterile screw-cap tubes (e.g., 16x125 mm) with a defined headspace ratio

• Methylene (B1212753) blue solution (as an oxygen indicator)

• Stir bars

• Stir plate

Procedure:

• Grow M. tuberculosis H37Rv to mid-log phase in Dubos broth.

• Inoculate fresh Dubos broth in screw-cap tubes with the Mtb culture to a low initial density. The headspace ratio (air to liquid) is critical and should be kept consistent.

• Add a sterile stir bar to each tube.

• Incubate the tubes upright at 37°C with slow stirring.

• Over several days, the bacteria will consume the oxygen, leading to a microaerophilic and then anaerobic environment. The decolorization of methylene blue can be used to monitor the transition to anaerobiosis.

• Once the non-replicating state is established (typically after 7-12 days), add Mtb-cyt-bd oxidase-IN-2 at the desired concentrations.

• Continue incubation under the same conditions for a defined period (e.g., 7-14 days).

• To determine the bactericidal effect, samples are taken from each tube, serially diluted, and plated on Middlebrook 7H10 or 7H11 agar (B569324) to enumerate colony-forming units (CFU). A reduction in CFU compared to the untreated control indicates bactericidal activity.

Protocol 3: Nutrient Starvation Model for Non-Replicating Mtb

This model induces a non-replicating state by depriving the bacteria of essential nutrients.[12][13][14]

Materials:

• Mycobacterium tuberculosis H37Rv strain

• Middlebrook 7H9 broth with supplements

• Phosphate-buffered saline (PBS) with 0.05% Tween 80 (starvation medium)

• Mtb-cyt-bd oxidase-IN-2 stock solution (in DMSO)

• Sterile culture flasks

Procedure:

• Grow M. tuberculosis H37Rv to mid-log phase in complete 7H9 medium.

• Harvest the bacteria by centrifugation and wash them twice with PBS containing Tween 80 to remove residual nutrients.

• Resuspend the bacterial pellet in the starvation medium (PBS with Tween 80) in a culture flask.

• Incubate the culture at 37°C with shaking for an extended period (e.g., 4-6 weeks) to establish the non-replicating state.

• After the starvation period, add Mtb-cyt-bd oxidase-IN-2 at the desired concentrations.

• Continue incubation for a defined period (e.g., 7 days).

• Determine the bactericidal activity by plating serial dilutions on nutrient-rich agar (e.g., Middlebrook 7H10) and counting CFUs.

Comparative Discussion

The high MIC value of Mtb-cyt-bd oxidase-IN-2 against replicating Mtb (256 µM) suggests modest whole-cell activity under standard laboratory conditions, despite its potent enzymatic inhibition (IC50 of 0.67 µM). This discrepancy could be due to factors such as poor cell wall penetration or efflux pump activity.

The role of cytochrome bd oxidase is particularly pronounced in non-replicating Mtb. Under conditions of hypoxia and nitrosative stress, which are mimicked by the Wayne and other persistence models, the expression and importance of cytochrome bd oxidase increase.[2] This is because the primary respiratory pathway involving cytochrome bc1:aa3 is less efficient under low oxygen tension. Therefore, inhibitors of cytochrome bd oxidase are hypothesized to be more effective against non-replicating Mtb, especially in combination with inhibitors of the primary respiratory pathway.

Studies on other cytochrome bd oxidase inhibitors, such as benzothiazole amides, have shown significant bactericidal activity against both replicating and non-replicating Mtb, particularly when combined with a cytochrome bc1:aa3 inhibitor like Q203.[6] This suggests that while Mtb-cyt-bd oxidase-IN-2 alone may have limited activity against replicating Mtb, its potential against non-replicating persister cells could be significant, especially as part of a combination therapy.

Future research should focus on evaluating Mtb-cyt-bd oxidase-IN-2 and its optimized analogs in non-replicating Mtb models to ascertain their true potential in treating latent and drug-tolerant tuberculosis.

Conclusion

Mtb-cyt-bd oxidase-IN-2 is a potent inhibitor of a key respiratory enzyme in Mycobacterium tuberculosis. While its activity against replicating Mtb appears modest, the critical role of its target in non-replicating persister cells suggests a promising avenue for further investigation. The experimental protocols provided herein offer a framework for conducting such comparative studies. The development of effective drugs against non-replicating Mtb is a crucial step towards shortening tuberculosis treatment and combating drug resistance.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Synthesis and Biological Evaluation of Aurachin D Analogues as Inhibitors of Mycobacterium tuberculosis Cytochrome bd Oxidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Measuring minimum inhibitory concentrations in mycobacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An in vitro model for sequential study of shiftdown of Mycobacterium tuberculosis through two stages of nonreplicating persistence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Hypoxic Non-replicating Persistent Mycobacterium tuberculosis Develops Thickened Outer Layer That Helps in Restricting Rifampicin Entry [frontiersin.org]
• 12. Reduced Drug Uptake in Phenotypically Resistant Nutrient-Starved Nonreplicating Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Mild Nutrient Starvation Triggers the Development of a Small-Cell Survival Morphotype in Mycobacteria [frontiersin.org]
• 14. researchgate.net [researchgate.net]

Decoding the Lethality of Mtb-cyt-bd Oxidase-IN-2: A Comparative Guide to Targeting Mycobacterial Respiration

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of targeting the Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase, with a focus on understanding the bactericidal versus bacteriostatic properties of inhibitors like Mtb-cyt-bd oxidase-IN-2. We delve into the experimental data and methodologies required to assess these properties and explore the synergistic bactericidal effect achieved through combination therapy.

The emergence of multidrug-resistant tuberculosis necessitates novel therapeutic strategies. One promising avenue is the targeting of the mycobacterial respiratory chain. M. tuberculosis possesses two terminal oxidases: the primary cytochrome bc1:aa3 supercomplex and the alternative cytochrome bd oxidase. This dual system provides metabolic flexibility, allowing the bacterium to adapt to hostile host environments.[1][2] While inhibitors targeting the cytochrome bc1:aa3 complex, such as Telacebec (Q203), have been developed, their efficacy is often limited by the compensatory action of the cytochrome bd oxidase, resulting in a bacteriostatic rather than bactericidal effect.[3][4][5]

This guide examines the activity of Mtb-cyt-bd oxidase-IN-2, an inhibitor of the cytochrome bd oxidase, and compares its standalone performance with the synergistic, bactericidal effects observed when combined with a cytochrome bc1:aa3 inhibitor.

Performance Comparison: Monotherapy vs. Combination Therapy

Current research indicates that inhibitors of Mtb cytochrome bd oxidase, including aurachin D analogues like Mtb-cyt-bd oxidase-IN-2, exhibit limited standalone bactericidal activity.[4][5] However, when used in combination with a cytochrome bc1:aa3 inhibitor, a potent bactericidal effect is achieved. This "dual inhibition" strategy effectively shuts down the respiratory chain, leading to a collapse in cellular energy production and bacterial death.[3][6]

The following tables summarize the available quantitative data for representative inhibitors.

Table 1: In Vitro Activity of Cytochrome Oxidase Inhibitors Against M. tuberculosis

Compound	Target	IC50 (Enzymatic Assay)	MIC (Mtb)	Activity Class (Standalone)	Reference
Mtb-cyt-bd oxidase-IN-2	Cytochrome bd oxidase	0.67 µM	256 µM	Not Determined	[7]
Aurachin D	Cytochrome bd oxidase	Sub-micromolar	4-8 µM	Bacteriostatic	[4][8][9][10]
ND-011992	Cytochrome bd oxidase	Not Reported	Ineffective alone	Bacteriostatic	[3][6]
Telacebec (Q203)	Cytochrome bc1:aa3	Not Reported	Low nanomolar	Bacteriostatic	[3][4][11]

Table 2: Bactericidal Activity of Combination Therapy

Combination	Target	Outcome	Key Findings	Reference
Aurachin D + Telacebec (Q203)	Cytochrome bd oxidase + Cytochrome bc1:aa3	Bactericidal	Aurachin D converts the bacteriostatic activity of Q203 into bactericidal activity, with a >2 log10 decrease in CFU.	[4][5]
ND-011992 + Telacebec (Q203)	Cytochrome bd oxidase + Cytochrome bc1:aa3	Bactericidal	The combination is bactericidal against replicating and non-replicating, antibiotic-tolerant mycobacteria.	[3][6]

Visualizing the Mechanism of Action and Experimental Workflow

To better illustrate the underlying principles, the following diagrams, created using the DOT language, depict the targeted signaling pathway and a typical experimental workflow for assessing bactericidal activity.

Caption: Dual inhibition of Mtb's respiratory chain by Telacebec (Q203) and Mtb-cyt-bd-IN-2.

Caption: Workflow for a time-kill kinetics assay to determine bactericidal activity.

Detailed Experimental Protocols

To empirically determine whether an agent is bactericidal or bacteriostatic, two primary assays are employed: the determination of the Minimum Inhibitory and Bactericidal Concentrations (MIC/MBC) and the time-kill kinetics assay.

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, while the MBC is the lowest concentration that results in a ≥99.9% (3-log10) reduction in the initial bacterial inoculum.[12][13] A compound is generally considered bactericidal if the MBC/MIC ratio is ≤ 4, and bacteriostatic if the ratio is > 4.[12]

Protocol:

• MIC Determination (Broth Microdilution):

  • Prepare a two-fold serial dilution of the test compound (e.g., Mtb-cyt-bd oxidase-IN-2) in a 96-well microtiter plate using a suitable broth medium for Mtb (e.g., Middlebrook 7H9 with supplements).

  • Inoculate each well with a standardized suspension of M. tuberculosis (e.g., H37Rv) to a final concentration of approximately 5 x 10^5 CFU/mL.

  • Include a positive control (no drug) and a negative control (no bacteria).

  • Incubate the plates at 37°C for 7-14 days.

  • The MIC is the lowest concentration of the compound that shows no visible growth.

• MBC Determination:

  • Following MIC determination, take a 100 µL aliquot from each well that showed no visible growth.

  • Plate the aliquots onto nutrient agar plates (e.g., Middlebrook 7H10 or 7H11).

  • Incubate the plates at 37°C for 3-4 weeks until colonies are visible.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU compared to the initial inoculum count.

Time-Kill Kinetics Assay

This assay provides a dynamic view of antimicrobial activity over time.

Protocol:

• Prepare flasks containing broth medium with the test compound(s) at desired concentrations (e.g., multiples of the MIC). Include a no-drug control.

• Inoculate the flasks with a standardized culture of M. tuberculosis to a starting density of approximately 10^5 - 10^6 CFU/mL.

• Incubate the flasks at 37°C with shaking.

• At predetermined time points (e.g., 0, 3, 7, 14, and 21 days), withdraw an aliquot from each flask.[5]

• Perform serial dilutions of the aliquots in fresh broth or saline.

• Plate the dilutions onto nutrient agar and incubate for 3-4 weeks.

• Count the number of colonies to determine the CFU/mL at each time point.

• Plot the log10 CFU/mL versus time. A ≥ 3-log10 reduction in CFU/mL from the initial inoculum is indicative of bactericidal activity.

Conclusion

While the standalone activity of Mtb-cyt-bd oxidase-IN-2 is yet to be fully characterized as either bactericidal or bacteriostatic, the available evidence for similar compounds strongly suggests a synergistic bactericidal effect when combined with inhibitors of the cytochrome bc1:aa3 complex. This dual-targeting strategy represents a promising approach to developing new, effective, and potentially shorter-course treatments for tuberculosis. The experimental protocols outlined in this guide provide a robust framework for the continued evaluation of Mtb-cyt-bd oxidase-IN-2 and other novel anti-tubercular agents.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase | PLOS Pathogens [journals.plos.org]
• 3. Dual inhibition of the terminal oxidases eradicates antibiotic‐tolerant Mycobacterium tuberculosis | EMBO Molecular Medicine [link.springer.com]
• 4. The anti-mycobacterial activity of the cytochrome bcc inhibitor Q203 can be enhanced by small-molecule inhibition of cytochrome bd - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. tbdrugaccelerator.org [tbdrugaccelerator.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Research Portal [ourarchive.otago.ac.nz]
• 11. Telacebec (Q203) | Qurient [qurient.com]
• 12. idstewardship.com [idstewardship.com]
• 13. Bactericidal versus bacteriostatic antibacterials: clinical significance, differences and synergistic potential in clinical practice - PMC [pmc.ncbi.nlm.nih.gov]

Independent Verification of Mtb-cyt-bd Oxidase-IN-2: A Comparative Guide to MIC and IC50 Values

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro efficacy of Mtb-cyt-bd oxidase-IN-2 and other alternative inhibitors targeting the Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. The data presented, including Minimum Inhibitory Concentration (MIC) and half-maximal inhibitory concentration (IC50) values, has been compiled from publicly available experimental data. Detailed methodologies for the key assays are provided to support independent verification and future research.

Quantitative Data Summary

The following tables summarize the reported MIC and IC50 values for Mtb-cyt-bd oxidase-IN-2 and a selection of alternative inhibitors. These values provide a comparative view of their potency against M. tuberculosis and their direct inhibitory activity against the cytochrome bd oxidase enzyme.

Table 1: Comparative IC50 Values of Cytochrome bd Oxidase Inhibitors

Compound	IC50 (µM)	Target	Notes
Mtb-cyt-bd oxidase-IN-2	0.67	Mtb cyt-bd oxidase	Direct enzymatic inhibition.
Mtb-cyt-bd oxidase-IN-3	0.36	Mtb cyt-bd oxidase	An analog of Mtb-cyt-bd oxidase-IN-2.[1]
Aurachin D	~0.4	Mtb cyt-bd oxidase	Inhibition measured in inverted membrane vesicles.
ND-011992	Low µM range	Mtb cyt-bd oxidase	Also inhibits respiratory complex I and bo3 oxidase.[2]
CK-2-63 (2-Aryl-Quinolone)	0.003	Mtb cyt-bd oxidase	A potent 2-aryl-quinolone derivative.[3]
Benzothiazole (B30560) Amides	Not specified	Mtb cyt-bd oxidase	Demonstrated inhibition of oxygen consumption.[3]

Table 2: Comparative MIC Values against Mycobacterium tuberculosis

Compound	MIC (µM)	Mtb Strain	Notes
Mtb-cyt-bd oxidase-IN-2	256	M. tuberculosis
Mtb-cyt-bd oxidase-IN-2	>512	M. smegmatis
Mtb-cyt-bd oxidase-IN-3	32	M. tuberculosis	[1]
Aurachin D analogue (1d)	4 - 8	Pathogenic Mtb	Citronellyl side chain analogue.
Aurachin D analogue (1g)	4 - 8	Pathogenic Mtb	6-fluoro-substituted analogue.
Q203 (Telacebec)	0.0015 - 0.0028	Various Mtb lineages	Primarily targets cytochrome bc1:aa3, but relevant in cyt-bd knockout strains.[4]
CK-2-63 (2-Aryl-Quinolone)	3.70	M. tuberculosis H37Rv	Under aerobic conditions.[5]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide, based on commonly used protocols.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Microplate Alamar Blue Assay (MABA)

This protocol is a widely used method for determining the MIC of compounds against M. tuberculosis.[6][7][8]

Materials:

• 96-well microplates

• Mycobacterium tuberculosis H37Rv culture

• Middlebrook 7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase)

• Test compound stock solution

• Alamar Blue reagent

• 20% Tween 80 solution

• Sterile distilled water

• Incubator at 37°C

Procedure:

• Prepare serial two-fold dilutions of the test compound in 7H9 broth directly in the 96-well plates. The final volume in each well should be 100 µL.

• Include a drug-free control well (containing only broth and bacterial inoculum) and a sterile control well (containing only broth).

• Prepare a bacterial inoculum of M. tuberculosis H37Rv and adjust the turbidity to a McFarland standard of 1.0. Dilute this suspension 1:20 in 7H9 broth.

• Add 100 µL of the diluted bacterial suspension to each well, except for the sterile control well.

• Seal the plates and incubate at 37°C for 5-7 days.

• After incubation, add 20 µL of Alamar Blue reagent and 12.5 µL of 20% Tween 80 to each well.

• Re-incubate the plates for 24-48 hours.

• Observe the color change. A blue color indicates no bacterial growth, while a pink color indicates growth.

• The MIC is defined as the lowest concentration of the compound that prevents the color change from blue to pink.[8]

Protocol 2: Determination of IC50 for Mtb-cyt-bd Oxidase Inhibition

This protocol outlines a general method for determining the half-maximal inhibitory concentration (IC50) of a compound against the enzymatic activity of cytochrome bd oxidase, often using inverted membrane vesicles (IMVs).

Materials:

• Inverted membrane vesicles (IMVs) prepared from M. tuberculosis or an expression host overproducing the Mtb cytochrome bd oxidase.

• NADH or another suitable electron donor.

• Assay buffer (e.g., phosphate (B84403) buffer at a specific pH).

• Test compound stock solution.

• Oxygen electrode or a microplate reader capable of measuring oxygen consumption.

Procedure:

• Prepare serial dilutions of the test compound in the assay buffer.

• In a reaction vessel or microplate well, add the IMVs to the assay buffer.

• Add the different concentrations of the test compound to the respective vessels/wells. Include a control with no inhibitor.

• Initiate the reaction by adding the electron donor (e.g., NADH).

• Measure the rate of oxygen consumption over time.

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control.

• Plot the percentage of inhibition against the logarithm of the compound concentration.

• Determine the IC50 value by fitting the data to a dose-response curve.

Visualizations

Signaling Pathway of the M. tuberculosis Electron Transport Chain

The following diagram illustrates the branched electron transport chain of Mycobacterium tuberculosis, highlighting the roles of the two terminal oxidases: the cytochrome bc1:aa3 supercomplex and the cytochrome bd oxidase.[4][9][10][11][12][13]

Caption: Mtb Electron Transport Chain Pathway

Experimental Workflow for MIC and IC50 Determination

The diagram below outlines the general workflow for determining the MIC and IC50 values of potential Mtb-cyt-bd oxidase inhibitors.

Caption: MIC and IC50 Determination Workflow

References

• 1. Mtb-cyt-bd oxidase-IN-3 | TargetMol [targetmol.com]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of cytochrome bd oxidase in Mycobacterium tuberculosis by benzothiazole amides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. brieflands.com [brieflands.com]
• 7. researchgate.net [researchgate.net]
• 8. Inter- and Intra-Assay Reproducibility of Microplate Alamar Blue Assay Results for Isoniazid, Rifampicin, Ethambutol, Streptomycin, Ciprofloxacin, and Capreomycin Drug Susceptibility Testing of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A review on enzyme complexes of electron transport chain from Mycobacterium tuberculosis as promising drug targets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. journals.asm.org [journals.asm.org]
• 12. researchgate.net [researchgate.net]
• 13. Host immunity increases Mycobacterium tuberculosis reliance on cytochrome bd oxidase - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Mtb-cyt-bd oxidase-IN-2: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

The proper disposal of specialized research chemicals is a critical component of laboratory safety and environmental responsibility. For Mtb-cyt-bd oxidase-IN-2, a potent inhibitor of Mycobacterium tuberculosis cytochrome bd oxidase, adherence to established disposal protocols is paramount. While a specific Safety Data Sheet (SDS) for Mtb-cyt-bd oxidase-IN-2 is not publicly available, this guide provides a framework for its safe disposal based on general best practices for laboratory chemical waste.

All laboratory personnel must treat Mtb-cyt-bd oxidase-IN-2 as a hazardous chemical waste.[1][2] Under no circumstances should this compound or its containers be disposed of in the regular trash or down the drain.[3][4] The primary responsibility for proper disposal lies with the individuals who have used the chemical, as they are most familiar with its properties and potential hazards.[5]

Immediate Safety and Disposal Plan

Step-by-Step Disposal Procedure:

• Waste Identification and Segregation:

  • Treat all forms of Mtb-cyt-bd oxidase-IN-2 waste as hazardous. This includes the pure compound, solutions containing the inhibitor, and any contaminated labware (e.g., pipette tips, gloves, vials).[6]

  • Do not mix this waste with other chemical waste streams unless their compatibility has been confirmed.[5] Incompatible wastes can lead to dangerous chemical reactions.

• Use of Appropriate Waste Containers:

  • Collect liquid waste containing Mtb-cyt-bd oxidase-IN-2 in a designated, chemically resistant container with a secure, screw-top lid.[4] Plastic containers are often preferred to glass to minimize the risk of breakage.[7]

  • Solid waste, such as contaminated gloves and pipette tips, should be collected in a separate, clearly labeled, puncture-resistant container.[6]

  • The original product container, if empty, can be a suitable container for the waste, but it must be relabeled as hazardous waste.[1]

• Proper Labeling:

  • All waste containers must be clearly labeled with the words "Hazardous Waste."[7]

  • The label must include the full chemical name, "Mtb-cyt-bd oxidase-IN-2," and the approximate concentration and quantity of the waste.[7] Avoid using abbreviations or chemical formulas.

  • Include the date when the waste was first added to the container and the name of the principal investigator or responsible personnel.[7]

• Safe Storage of Waste:

  • Store hazardous waste containers in a designated and secure satellite accumulation area within the laboratory.[8] This area should be at or near the point of waste generation.[8]

  • Ensure the storage area is well-ventilated.

  • Use secondary containment, such as a tray, to capture any potential leaks from the primary container.[5]

• Disposal of Empty Containers:

  • An empty container that has held Mtb-cyt-bd oxidase-IN-2 must be treated as hazardous waste.[1]

  • It is recommended to triple-rinse the empty container with a suitable solvent.[1] The rinsate from this process must be collected and disposed of as liquid hazardous waste.[1][3]

  • After triple-rinsing, the original label should be defaced or removed, and the container can then be disposed of as non-hazardous laboratory glass or plastic, in accordance with institutional policies.[1]

• Arranging for Pickup and Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste.[1][7]

  • Do not allow hazardous waste to accumulate in the laboratory for extended periods.[4] Familiarize yourself with your institution's limits on the volume of waste that can be stored and the time limits for storage.[8]

Key Disposal Considerations

Parameter	Guideline	Source
Waste Classification	Hazardous Chemical Waste	[1][9]
Personal Protective Equipment (PPE)	Chemical-resistant gloves, safety glasses, lab coat	[1]
Container Type	Chemically resistant, screw-top lid (plastic preferred)	[5][7]
Labeling Requirements	"Hazardous Waste," full chemical name, date, PI name	[7]
Prohibited Disposal Methods	Sink/drain disposal, regular trash, evaporation	[1][10]
Empty Container Management	Triple-rinse, collect rinsate as hazardous waste	[1][3]
Disposal Authority	Institutional Environmental Health and Safety (EHS)	[6][7]

Experimental Protocols

As this document focuses on disposal, detailed experimental protocols for the use of Mtb-cyt-bd oxidase-IN-2 are not provided. Researchers should always follow the specific protocols established within their own laboratories for handling and using this and any other chemical inhibitor. The overriding principle is that a comprehensive plan for the disposal of all waste generated during an experiment should be in place before the experiment begins.[5]

Disposal Workflow

Caption: Workflow for the safe disposal of Mtb-cyt-bd oxidase-IN-2.

By adhering to these general guidelines and, most importantly, the specific protocols of your institution, you can ensure the safe and compliant disposal of Mtb-cyt-bd oxidase-IN-2, fostering a secure and responsible research environment.

References

• 1. vumc.org [vumc.org]
• 2. Safe Laboratory Hazardous Waste Disposal Tips [emsllcusa.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 8. ehrs.upenn.edu [ehrs.upenn.edu]
• 9. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 10. acs.org [acs.org]

Personal protective equipment for handling Mtb-cyt-bd oxidase-IN-2

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal of Mtb-cyt-bd oxidase-IN-2 (CAS No. 1463475-67-3), a potent inhibitor of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. Given that this is a novel research compound with limited publicly available safety data, a cautious approach is paramount. The following procedures are based on best practices for handling bioactive, potentially hazardous compounds in a laboratory setting.

Compound Information and Hazard Assessment

Assumed Hazards:

• May be harmful if swallowed, inhaled, or absorbed through the skin.

• May cause eye and skin irritation.

• The toxicological properties have not been fully investigated.

• As an inhibitor of a critical bacterial respiratory enzyme, it has potent biological activity.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk. The following should be considered mandatory when handling Mtb-cyt-bd oxidase-IN-2 in either solid or solution form.

PPE Component	Specification	Rationale
Gloves	Nitrile, double-gloved	Prevents skin contact. Double gloving is recommended for handling potent compounds.
Eye Protection	Safety glasses with side shields or goggles	Protects eyes from splashes or airborne particles.
Lab Coat	Standard, fully buttoned	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a certified chemical fume hood	Prevents inhalation of the compound, especially when handling the solid form.

Operational Plan: Safe Handling and Storage

Adherence to a strict operational plan is critical for the safety of all laboratory personnel.

Engineering Controls

• Primary Containment: All handling of the solid compound (weighing, preparing solutions) must be conducted in a certified chemical fume hood to prevent inhalation of airborne particles.

• Secondary Containment: Use a designated area within the lab for handling this compound to contain any potential spills.

Procedural Guidance

• Preparation: Before handling, ensure all necessary PPE is correctly worn. Prepare the workspace within the fume hood by lining it with absorbent, disposable bench paper.

• Weighing: If working with the solid form, carefully weigh the required amount in the fume hood. Use anti-static weigh paper or a dedicated spatula.

• Solubilization: Add solvent to the solid compound slowly and carefully to avoid splashing. Based on available data for similar compounds, Dimethyl Sulfoxide (DMSO) is a likely solvent.

• Storage:

  • Solid Form: Store at -20°C in a tightly sealed, clearly labeled container.

  • Stock Solutions: Store at -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Disposal Plan

Proper disposal of Mtb-cyt-bd oxidase-IN-2 and associated waste is crucial to prevent environmental contamination and accidental exposure.

Waste Stream	Disposal Procedure
Unused Compound	Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations. Do not dispose of down the drain.
Contaminated Labware (tips, tubes, etc.)	Collect in a designated, sealed hazardous waste container.
Contaminated PPE (gloves, bench paper)	Place in a sealed bag and dispose of as hazardous chemical waste.
Liquid Waste (e.g., from cell culture)	Collect in a labeled, sealed hazardous waste container.

Emergency Procedures

Spills

• Small Spills (in fume hood):

  • Ensure PPE is worn.

  • Cover the spill with an absorbent material.

  • Wipe the area with a suitable solvent (e.g., ethanol) to decontaminate.

  • Collect all contaminated materials in a sealed bag for hazardous waste disposal.

• Large Spills (outside fume hood):

  • Evacuate the immediate area.

  • Alert laboratory personnel and the safety officer.

  • Prevent entry to the area.

  • Follow institutional procedures for hazardous chemical spills.

First Aid

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.

• Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing. Seek medical attention if irritation persists.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate medical attention.

Quantitative Data Summary

The following table summarizes the known biological activity of Mtb-cyt-bd oxidase-IN-2.[1]

Parameter	Value	Description
IC₅₀	0.67 μM	The half maximal inhibitory concentration against Mtb cytochrome bd oxidase.
MIC	256 μM	The minimum inhibitory concentration against Mycobacterium tuberculosis.

Experimental Workflow and Logical Relationships

The following diagrams illustrate a typical experimental workflow for using Mtb-cyt-bd oxidase-IN-2 and the logical relationship of its target within the Mtb respiratory chain.

Caption: A typical experimental workflow for using Mtb-cyt-bd oxidase-IN-2.

Caption: Inhibition of the alternative respiratory branch by Mtb-cyt-bd oxidase-IN-2.

References

• 1. Aurachin D - Immunomart [immunomart.com]